Didodecyl disulfide

• CAS: 2757-37-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didodecyl disulfide, also known as dilauryl disulfide, is an organic sulfur compound with the chemical formula C₂₄H₅₀S₂. It consists of two dodecyl (C₁₂) alkyl chains linked by a disulfide bond (-S-S-). This structure imparts a unique combination of properties, making it a molecule of interest in various scientific and industrial fields, including materials science and drug development. Its long alkyl chains contribute to its lipophilicity and ability to participate in van der Waals interactions, while the disulfide bond provides a reactive site susceptible to redox reactions. This guide provides a comprehensive overview of the physical and chemical properties of didodecyl disulfide, detailed experimental protocols for its synthesis and key reactions, and visualizations of its chemical transformations and potential applications.

Physical Properties of Didodecyl Disulfide

Didodecyl disulfide is a waxy solid at room temperature, appearing as a white or colorless to light yellow substance.[1] Its physical state is dependent on purity and ambient temperature, transitioning to a clear liquid above its melting point.[1] The key physical properties are summarized in the table below.

Property	Value	References
Molecular Formula	C₂₄H₅₀S₂	[2]
Molecular Weight	402.78 g/mol	[2]
Melting Point	32.0 - 36.0 °C	[1]
Boiling Point	480.8 °C at 760 mmHg (estimated)	[2]
212-216 °C at 5 Torr	[1]
Density	0.889 g/cm³ (predicted)	[2]
Appearance	White or colorless to light yellow powder, lump, or clear liquid	[1][3]
Solubility	Soluble in chloroform; sparingly soluble in methanol (B129727); insoluble in water.	[1]
Flash Point	216.1 °C	[2]

Chemical Properties and Reactivity

The chemical behavior of didodecyl disulfide is primarily dictated by the disulfide bond, which can undergo both oxidation and reduction. The long alkyl chains are relatively inert but influence the compound's solubility and physical properties.

Property	Description	References
Synthesis	The most common method is the oxidative coupling of dodecanethiol using oxidizing agents like iodine or hydrogen peroxide.	[1]
Oxidation	The disulfide bond can be oxidized to form thiosulfinates (RS(=O)SR) and further to thiosulfonates (RS(=O)₂SR). This is a key reaction in its role as an antioxidant in polymers.	[1][4]
Reduction	The disulfide bond can be readily cleaved by reducing agents, such as sodium borohydride (B1222165) (NaBH₄) or dithiothreitol (B142953) (DTT), to yield two molecules of the corresponding thiol, dodecanethiol. This property is exploited in drug delivery systems for triggered release in the reductive intracellular environment.	[1][4]
Thermal Stability	Didodecyl disulfide exhibits moderate thermal stability. Decomposition primarily involves the cleavage of the relatively weak S-S bond.	[1]

Spectroscopic Data

Spectroscopy	Observed Features	References
¹H NMR	A triplet at approximately 2.50 ppm corresponding to the methylene (B1212753) protons adjacent to the disulfide bridge (-CH₂-S-S-).	[1]
IR Spectroscopy	Weak S-S stretching vibration in the range of 500-540 cm⁻¹. C-S stretching vibrations around 600-700 cm⁻¹. Strong C-H stretching vibrations at 2850-2960 cm⁻¹.	[1]
Mass Spectrometry	The molecular ion peak (M⁺) appears at m/z 402. Fragmentation is dominated by the cleavage of the disulfide bond.	[5]

Experimental Protocols

Synthesis of Didodecyl Disulfide via Oxidative Coupling of Dodecanethiol

This protocol describes the synthesis of didodecyl disulfide from dodecanethiol using iodine as an oxidizing agent.

Materials:

• Dodecanethiol

• Iodine (I₂)

• Ethanol (B145695)

• Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (for quenching)

• Ethyl acetate (B1210297) (for extraction)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve dodecanethiol in ethanol in a round-bottom flask with stirring.

• Slowly add a solution of iodine in ethanol to the dodecanethiol solution. The reaction is typically carried out at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude didodecyl disulfide.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.[3]

Reduction of Didodecyl Disulfide to Dodecanethiol

This protocol outlines the reduction of the disulfide bond using sodium borohydride.

Materials:

• Didodecyl disulfide

• Sodium borohydride (NaBH₄)

• Methanol or Tetrahydrofuran (THF)

• Hydrochloric acid (HCl), dilute solution

• Diethyl ether (for extraction)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a nitrogen inlet

• Magnetic stirrer

Procedure:

• Dissolve didodecyl disulfide in methanol or THF in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution in an ice bath.

• Carefully add sodium borohydride in small portions to the stirred solution.

• Allow the reaction to proceed for a specified time, monitoring by TLC.

• Quench the reaction by the slow addition of dilute hydrochloric acid.

• Extract the product, dodecanethiol, with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solution under reduced pressure to yield dodecanethiol.[6]

Oxidation of Didodecyl Disulfide

This protocol provides a general method for the oxidation of a disulfide to a thiosulfinate using hydrogen peroxide.

Materials:

• Didodecyl disulfide

• Hydrogen peroxide (H₂O₂)

• Dichloromethane (B109758)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve didodecyl disulfide in dichloromethane in a round-bottom flask.

• Add one equivalent of hydrogen peroxide dropwise to the solution at room temperature.

• Stir the mixture and monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic phase with brine and dry over anhydrous sodium sulfate.

• The product can be purified by flash chromatography on silica gel.[1]

Visualizations

Chemical Reactions of Didodecyl Disulfide

Caption: Key chemical transformations of didodecyl disulfide.

Hypothetical Experimental Workflow for Synthesis and Purification

Caption: A typical workflow for the synthesis and purification of didodecyl disulfide.

Application in Redox-Responsive Drug Delivery

Caption: Mechanism of drug release from a disulfide-crosslinked nanoparticle.

Applications in Research and Development

Didodecyl disulfide's unique properties lend it to several applications in research and drug development:

• Self-Assembled Monolayers (SAMs): The thiol groups, readily formed by the reduction of didodecyl disulfide, can form ordered, self-assembled monolayers on gold and other metal surfaces. These SAMs are instrumental in studying surface phenomena, developing biosensors, and in the fabrication of nanoelectronic devices.[1][7][8][9][10]

• Drug Delivery: The redox-sensitive disulfide bond is a key feature in the design of "smart" drug delivery systems. Nanoparticles cross-linked with disulfide bonds can encapsulate therapeutic agents, remaining stable in the bloodstream. Upon entering the cell, the higher concentration of reducing agents like glutathione (B108866) cleaves the disulfide bonds, triggering the release of the drug at the target site.[1][11][12][13][14][15]

• Polymer Chemistry: Didodecyl disulfide can be used as an additive in polymers to enhance properties such as thermal stability. It can act as an antioxidant by interrupting degradation pathways.[1][16][17][18][19][20][21]

• Antimicrobial Research: Some studies suggest that didodecyl disulfide possesses antimicrobial activity, making it a candidate for the development of new antimicrobial agents.[1]

Conclusion

Didodecyl disulfide is a versatile molecule with a rich chemistry centered around its disulfide linkage. Its well-defined physical properties and predictable reactivity make it a valuable tool for researchers in materials science and drug development. The ability to easily form and cleave the disulfide bond under specific conditions provides a powerful mechanism for applications ranging from surface modification to targeted therapeutic delivery. This guide provides a foundational understanding of didodecyl disulfide, offering both the theoretical knowledge and practical protocols necessary for its application in a research setting.

References

• 1. Oxidation of Disulfides to Thiolsulfinates with Hydrogen Peroxide and a Cyclic Seleninate Ester Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Disulfide - Wikipedia [en.wikipedia.org]
• 5. Catalysis of reduction of disulfide by selenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. Docetaxel-Loaded Disulfide Cross-Linked Nanoparticles Derived from Thiolated Sodium Alginate for Colon Cancer Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Well-defined, Reversible Disulfide Cross-linked Micelles for On-demand Paclitaxel Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Co-Delivery of Doxycycline and Hydroxychloroquine Using CdTe-Labeled Solid Lipid Nanoparticles for Treatment of Acute and Chronic Brucellosis [frontiersin.org]
• 15. Disulfide-Cross-Linked Nanogel-Based Nanoassemblies for Chemotherapeutic Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. datapdf.com [datapdf.com]
• 17. "Effect of Antioxidants on Ultra High Molecular Weight Polyethylene (UH" by Clifford Schrader [thekeep.eiu.edu]
• 18. researchgate.net [researchgate.net]
• 19. Impact of Natural and Synthetic Antioxidants on the Stability of High-Density Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. diva-portal.org [diva-portal.org]

Didodecyl disulfide molecular structure and formula

An In-depth Technical Guide to the Molecular Structure and Formula of Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula, and physicochemical properties of didodecyl disulfide. It includes a summary of quantitative data, detailed experimental protocols for its synthesis and characterization, and visualizations of its structural relationships and experimental workflows.

Molecular Structure and Formula

Didodecyl disulfide, also known as dilauryl disulfide, is an organic sulfur compound. Its molecular structure consists of two dodecyl (C₁₂H₂₅) alkyl chains linked by a disulfide bridge (-S-S-).[1]

• Molecular Formula: C₂₄H₅₀S₂[1][2][3][4]

• IUPAC Name: 1-(dodecyldisulfanyl)dodecane[1][4]

• Synonyms: Dilauryl disulfide, Dodecyl disulfide[3][4]

• CAS Number: 2757-37-1[1][3][4]

• Molecular Weight: 402.78 g/mol [1][3]

• SMILES: CCCCCCCCCCCCSSCCCCCCCCCCCC[1]

• InChI Key: GAYUSSOCODCSNF-UHFFFAOYSA-N[1]

The disulfide bond is a key feature, influencing the molecule's chemical reactivity and physical properties. The long alkyl chains contribute to its nonpolar nature.[1]

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for didodecyl disulfide:

Property	Value	References
Molecular Weight	402.78 g/mol	[1][3]
Melting Point	32.0 to 36.0 °C	[1][5]
Boiling Point	212-216 °C (at 5 Torr)	[1][6]
480.8 ± 14.0 °C (at 760 Torr, estimated)	[1]
Density	0.889 g/cm³ (predicted)	[3][6]
Flash Point	216.1 °C	[3]
Refractive Index	1.482	[3]
S-S Bond Length	~2.05 Å	[1]
C-S-S Bond Angle	~103°	[1]
Mass Spec (M⁺)	m/z 402	[1]

Experimental Protocols

Synthesis of Didodecyl Disulfide

A common method for the synthesis of symmetrical disulfides like didodecyl disulfide is the oxidation of the corresponding thiol (in this case, 1-dodecanethiol).[7]

Objective: To synthesize didodecyl disulfide from 1-dodecanethiol (B93513).

Materials:

• 1-dodecanethiol

• Oxidizing agent (e.g., iodine, hydrogen peroxide, or air with a catalyst)

• Solvent (e.g., ethanol, dichloromethane)

• Stirring apparatus

• Reaction flask

• Separatory funnel

• Rotary evaporator

• Purification setup (e.g., column chromatography)

Procedure:

• Dissolve 1-dodecanethiol in a suitable solvent in a reaction flask.

• Slowly add the oxidizing agent to the solution while stirring at room temperature.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, quench any remaining oxidizing agent.

• Extract the product into an organic solvent and wash with water to remove any water-soluble byproducts.

• Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography to obtain pure didodecyl disulfide.

Characterization Methods

The structure and purity of the synthesized didodecyl disulfide can be confirmed using various spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the protons on the alkyl chains. The protons closest to the sulfur atoms would appear at a different chemical shift compared to the other methylene (B1212753) protons.

  • ¹³C NMR: Would show distinct signals for the different carbon atoms in the dodecyl chains.

• Infrared (IR) Spectroscopy: The IR spectrum would be dominated by C-H stretching and bending vibrations from the alkyl chains. The S-S bond itself is a weak absorber in the IR.

• Mass Spectrometry (MS): Electron impact mass spectrometry would show a molecular ion peak (M⁺) at an m/z of approximately 402.[1] The fragmentation pattern would likely involve cleavage of the S-S bond.[1]

Visualizations

Caption: Figure 1: Structural and Property Relationships of Didodecyl Disulfide.

Caption: Figure 2: General Workflow for Synthesis and Characterization.

Applications

Didodecyl disulfide has several industrial and potential research applications:

• Chemical Intermediate: It serves as a precursor in the synthesis of other sulfur-containing compounds.[1]

• Polymer Additive: It can be used to modify the properties of polymers, such as enhancing thermal stability and elasticity.[1]

• Lubricant Additive: Its properties make it suitable as an additive in lubricants and metalworking fluids.[3]

• Potential Antimicrobial Agent: Some studies suggest it may have biological activity, leading to potential applications in pharmaceuticals or as a preservative.[1][3]

References

• 1. Buy Didodecyl disulfide | 2757-37-1 [smolecule.com]
• 2. Disulfide, di-tert-dodecyl | C24H50S2 | CID 117981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cas 2757-37-1,DIDODECYL DISULFIDE | lookchem [lookchem.com]
• 4. Dilauryl disulfide | C24H50S2 | CID 151040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Didodecyl Disulfide | 2757-37-1 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 6. DIDODECYL DISULFIDE CAS#: 2757-37-1 [m.chemicalbook.com]
• 7. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to Didodecyl Disulfide and Its Synonyms in Scientific Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Didodecyl disulfide, a versatile organosulfur compound utilized in various scientific and biomedical research fields. This document will cover its nomenclature, potential applications, and generalized experimental protocols based on existing literature for similar disulfide-containing molecules.

Nomenclature and Synonyms of Didodecyl Disulfide

Didodecyl disulfide is known by several synonyms in scientific literature and chemical databases. A clear understanding of this nomenclature is crucial for exhaustive literature searches and accurate identification of the compound.

Primary Name	Synonyms	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Didodecyl disulfide	Dilauryl disulfide[1][2]	2757-37-1[1][2]	C24H50S2	402.78
1,2-Didodecyldisulfane[1][2]
1-(Dodecyldithio)dodecane[2]
1-(Dodecyldisulfanyl)dodecane[1][2]
Disulfide, didodecyl[1]

Key Research Applications

Didodecyl disulfide's long alkyl chains and the presence of a reducible disulfide bond make it a valuable tool in materials science and drug delivery.

• Self-Assembled Monolayers (SAMs): The disulfide group serves as an anchor to gold and other metal surfaces, while the dodecyl chains self-organize into a densely packed, hydrophobic monolayer. These SAMs are instrumental in surface functionalization, biosensor development, and studying interfacial phenomena.

• Nanoparticle Synthesis: It can act as a capping agent to control the size, stability, and dispersibility of nanoparticles during their synthesis. The disulfide can also provide a point of attachment for further functionalization.

• Redox-Responsive Drug Delivery: The disulfide bond is stable in the oxidizing extracellular environment but can be cleaved by reducing agents like glutathione, which is found in higher concentrations inside cells, particularly in tumor cells[3][4][5]. This property is exploited to create "smart" drug delivery systems that release their payload specifically at the target site[3][4][5].

Experimental Protocols

Symmetrical disulfides like didodecyl disulfide are typically synthesized by the oxidation of the corresponding thiol (dodecanethiol).

Objective: To synthesize didodecyl disulfide from dodecanethiol.

Materials:

• Dodecanethiol

• Hydrogen peroxide (30%) or Iodine

• Ethanol (B145695)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297)

Procedure:

• Dissolve dodecanethiol in ethanol in a round-bottom flask.

• Slowly add an oxidizing agent (e.g., a slight excess of hydrogen peroxide or an equimolar amount of iodine) to the stirred solution.

• Allow the reaction to proceed at room temperature for several hours until completion, which can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the ethanol using a rotary evaporator.

• Redissolve the residue in a nonpolar solvent like hexane and wash with water in a separatory funnel to remove any remaining oxidizing agent and impurities.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent.

• Purify the crude product by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield pure didodecyl disulfide.

• Confirm the product's identity and purity using techniques like NMR and mass spectrometry.

Note: Yields for such reactions are typically high, often exceeding 90%.

Objective: To form a self-assembled monolayer of didodecyl disulfide on a gold substrate.

Materials:

• Gold-coated substrate (e.g., silicon wafer with a gold layer)

• Didodecyl disulfide

• Absolute ethanol (spectroscopic grade)

• Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H2O2) - EXTREME CAUTION IS ADVISED

• Tweezers

• Clean glass container with a lid

• Nitrogen gas source

Procedure:

• Substrate Cleaning: Clean the gold substrate by immersing it in piranha solution for 5-10 minutes to remove organic contaminants. Rinse thoroughly with deionized water and then with ethanol. Dry the substrate under a stream of nitrogen.

• Solution Preparation: Prepare a dilute solution (typically 1-10 mM) of didodecyl disulfide in absolute ethanol.

• Monolayer Formation: Immerse the clean, dry gold substrate into the disulfide solution in a clean glass container.

• Incubation: Seal the container and allow it to stand at room temperature for 18-24 hours to ensure the formation of a well-ordered monolayer.

• Rinsing: After incubation, remove the substrate from the solution with tweezers and rinse it thoroughly with fresh ethanol to remove any non-chemisorbed molecules.

• Drying: Dry the substrate again under a stream of nitrogen.

• Characterization: The resulting SAM can be characterized by techniques such as contact angle goniometry, ellipsometry, and X-ray photoelectron spectroscopy (XPS) to confirm its formation and quality.

Objective: To synthesize gold nanoparticles capped with didodecyl disulfide.

Materials:

• Gold(III) chloride trihydrate (HAuCl4)

• Sodium borohydride (B1222165) (NaBH4)

• Didodecyl disulfide

• Toluene

• Tetraoctylammonium bromide (TOAB)

• Ethanol

• Stir plate and magnetic stir bar

• Glass vials

Procedure (Brust-Schiffrin method adaptation):

• Prepare an aqueous solution of HAuCl4.

• Prepare a solution of TOAB in toluene.

• Mix the two solutions in a vial and stir vigorously until the gold salt is transferred from the aqueous phase to the organic (toluene) phase, indicated by a color change of the aqueous layer from yellow to clear.

• In a separate container, dissolve didodecyl disulfide in toluene.

• Add the didodecyl disulfide solution to the gold-containing organic phase with stirring.

• Rapidly add a freshly prepared aqueous solution of the reducing agent, sodium borohydride, to the mixture under vigorous stirring.

• The solution color should change to a deep ruby red, indicating the formation of gold nanoparticles.

• Continue stirring for several hours to ensure complete reaction and stabilization of the nanoparticles by the disulfide.

• Isolate the nanoparticles by removing the solvent and washing with ethanol to remove excess reagents.

• Characterize the size, shape, and surface properties of the nanoparticles using techniques like UV-Vis spectroscopy, Transmission Electron Microscopy (TEM), and Dynamic Light Scattering (DLS).

Visualizing Methodologies and Concepts

The following diagrams, generated using the DOT language, illustrate the key processes involving didodecyl disulfide.

Fig. 1: Formation of a self-assembled monolayer on a gold substrate.

Fig. 2: Redox-responsive drug release mechanism.

This guide serves as a foundational resource for professionals working with didodecyl disulfide. While specific experimental parameters may require optimization, the principles and protocols outlined here provide a robust starting point for further research and development.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. Didodecyl Disulfide | 2757-37-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Redox dual-stimuli responsive drug delivery systems for improving tumor-targeting ability and reducing adverse side effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redox-Responsive Drug Delivery Systems: A Chemical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Redox-Responsive Drug Delivery Systems | Encyclopedia MDPI [encyclopedia.pub]

An In-depth Technical Guide on the Thermal Stability and Decomposition of Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didodecyl disulfide (C24H50S2), also known as dilauryl disulfide, is an organic sulfur compound characterized by two dodecyl chains linked by a disulfide bond. Its molecular structure lends it to applications where thermal stability is a crucial factor, such as in lubricants and as a stabilizer in various formulations. Understanding its behavior at elevated temperatures is paramount for predicting its performance, ensuring safety, and controlling degradation pathways in industrial and pharmaceutical applications.

This technical guide provides a comprehensive overview of the thermal stability and decomposition of didodecyl disulfide. It details the theoretical decomposition pathways, presents illustrative thermal analysis data, and outlines detailed experimental protocols for researchers and professionals in the field.

Thermal Stability and Decomposition Mechanism

The thermal stability of didodecyl disulfide is primarily dictated by the strength of the sulfur-sulfur (S-S) bond, which is the most labile linkage in the molecule. Compared to the carbon-carbon (C-C) and carbon-sulfur (C-S) bonds within the dodecyl chains, the S-S bond has a lower dissociation energy, making it the initial site of thermal degradation.

The decomposition process is generally understood to proceed via homolytic cleavage of the disulfide bond, generating two dodecylthiyl radicals (C12H25S•). This initiation step is followed by a series of complex secondary reactions, including hydrogen abstraction, disproportionation, and recombination, leading to a variety of decomposition products.

The primary decomposition can be represented as:

C12H25-S-S-C12H25 → 2 C12H25S•

These highly reactive dodecylthiyl radicals can then undergo further reactions, such as:

• Hydrogen abstraction: C12H25S• + R-H → C12H25SH (dodecanethiol) + R•

• Recombination: 2 C12H25S• → C12H25-S-S-C12H25 (re-formation of the disulfide)

• Combination with other radicals: C12H25S• + C12H25• → C12H25-S-C12H25 (didodecyl sulfide)

• Disproportionation: Leading to the formation of thiols and other sulfur-containing compounds.

At higher temperatures, fragmentation of the alkyl chains can also occur, leading to the formation of a wider range of smaller volatile organic compounds.

Quantitative Thermal Analysis Data

Due to the limited availability of specific experimental data for didodecyl disulfide in the public domain, the following tables present illustrative data based on the expected behavior of long-chain dialkyl disulfides. This data should be considered as a guideline for experimental design and interpretation.

Table 1: Illustrative Thermogravimetric Analysis (TGA) Data for Didodecyl Disulfide

Parameter	Value	Conditions
Onset Decomposition Temperature (T_onset)	~ 220 - 240 °C	10 °C/min heating rate, Nitrogen atmosphere
Temperature at 5% Mass Loss (T_5%)	~ 235 °C	10 °C/min heating rate, Nitrogen atmosphere
Temperature at 50% Mass Loss (T_50%)	~ 280 °C	10 °C/min heating rate, Nitrogen atmosphere
Temperature at Maximum Decomposition Rate (T_max)	~ 290 °C	10 °C/min heating rate, Nitrogen atmosphere
Residual Mass at 500 °C	< 1%	10 °C/min heating rate, Nitrogen atmosphere

Table 2: Illustrative Differential Scanning Calorimetry (DSC) Data for Didodecyl Disulfide

Parameter	Value	Conditions
Melting Point (T_m)	33 - 36 °C	10 °C/min heating rate, Nitrogen atmosphere
Enthalpy of Fusion (ΔH_f)	~ 150 - 180 J/g	10 °C/min heating rate, Nitrogen atmosphere
Decomposition Event	Endothermic peak following melting	10 °C/min heating rate, Nitrogen atmosphere

Table 3: Potential Thermal Decomposition Products Identified by Pyrolysis-GC-MS

Product Name	Chemical Formula	Expected Retention Time	Notes
Dodecanethiol	C12H26S	Varies with GC column	Primary decomposition product
Didodecyl sulfide	C24H50S	Varies with GC column	Product of radical recombination
Dodecene	C12H24	Varies with GC column	Product of alkyl chain fragmentation
Shorter-chain alkanes/alkenes	C_n_H_(2n+2) / C_n_H_(2n)	Varies with GC column	Products of extensive fragmentation
Hydrogen Sulfide	H2S	Early eluting	Minor product at higher temperatures

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the thermal stability and decomposition of didodecyl disulfide.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of didodecyl disulfide by measuring its mass loss as a function of temperature.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas supply

• Alumina or platinum crucibles

• Microbalance

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of didodecyl disulfide into a clean, tared TGA crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the TGA furnace.

  • Purge the furnace with nitrogen gas at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 500 °C at a constant heating rate of 10 °C/min.

• Data Collection: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature.

  • Determine the onset decomposition temperature (the intersection of the baseline tangent with the tangent of the steepest mass loss).

  • Determine the temperatures at 5% and 50% mass loss.

  • Calculate the derivative of the mass loss curve to find the temperature of the maximum decomposition rate.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and to observe the thermal events associated with the decomposition of didodecyl disulfide.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• High-purity nitrogen gas supply

• Aluminum or hermetically sealed crucibles

• Crimping press for sealing crucibles

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of didodecyl disulfide into a DSC crucible. Hermetically seal the crucible to prevent volatilization before decomposition.

• Instrument Setup:

  • Place the sealed sample crucible and an empty sealed reference crucible into the DSC cell.

  • Purge the cell with nitrogen gas at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 0 °C.

  • Heat the sample from 0 °C to 300 °C at a heating rate of 10 °C/min.

• Data Collection: Record the heat flow to the sample as a function of temperature.

• Data Analysis:

  • Identify the endothermic peak corresponding to the melting of the sample. The peak maximum is taken as the melting point.

  • Calculate the area under the melting peak to determine the enthalpy of fusion.

  • Observe any subsequent endothermic or exothermic events that may correspond to decomposition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile decomposition products of didodecyl disulfide.

Apparatus:

• Pyrolysis unit coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS)

• High-purity helium gas supply

• Capillary GC column suitable for sulfur compounds (e.g., DB-5ms)

• Sample cups for the pyrolyzer

Procedure:

• Sample Preparation: Place a small amount (0.1-0.5 mg) of didodecyl disulfide into a pyrolysis sample cup.

• Instrument Setup:

  • Set the pyrolysis temperature (e.g., 300 °C, 400 °C, and 500 °C to study the effect of temperature on decomposition).

  • Set the GC oven temperature program (e.g., initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min).

  • Set the MS to scan a mass range of m/z 35-550.

• Pyrolysis and Analysis:

  • Introduce the sample cup into the pyrolyzer.

  • Initiate the pyrolysis, which rapidly heats the sample to the set temperature, causing decomposition.

  • The volatile decomposition products are swept into the GC column by the helium carrier gas for separation.

  • The separated components are then introduced into the MS for detection and identification.

• Data Analysis:

  • Identify the individual peaks in the total ion chromatogram.

  • Analyze the mass spectrum of each peak and compare it with a mass spectral library (e.g., NIST) to identify the decomposition products.

Visualizations

The following diagrams illustrate the key processes described in this guide.

Caption: Decomposition Pathway of Didodecyl Disulfide.

Caption: Experimental Workflow for TGA Analysis.

Caption: Experimental Workflow for Py-GC-MS Analysis.

Conclusion

Didodecyl disulfide exhibits moderate thermal stability, with decomposition initiating at the disulfide bond. The primary decomposition pathway involves homolytic cleavage to form dodecylthiyl radicals, which subsequently react to form a variety of products, including dodecanethiol and didodecyl sulfide. The onset of decomposition is expected to be in the range of 220-240 °C under an inert atmosphere. For a precise and quantitative understanding of its thermal behavior, experimental analysis using TGA, DSC, and Py-GC-MS is essential. The protocols and illustrative data provided in this guide serve as a robust framework for researchers and professionals to conduct these analyses and interpret the results effectively. This knowledge is critical for the safe and efficient application of didodecyl disulfide in various industrial and developmental contexts.

Solubility of Didodecyl disulfide in common organic solvents

An In-Depth Technical Guide to the Solubility of Didodecyl Disulfide in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didodecyl disulfide (C₂₄H₅₀S₂), also known as dilauryl disulfide, is an organosulfur compound characterized by two dodecyl alkyl chains linked by a disulfide bond. Its long, non-polar alkyl chains and the redox-active disulfide bridge make it a compound of interest in material science and as a potential component in drug delivery systems. A thorough understanding of its solubility in various organic solvents is fundamental for its application in synthesis, purification, formulation, and the design of novel therapeutic carriers.

This technical guide provides a summary of the known solubility characteristics of didodecyl disulfide, a detailed experimental protocol for quantitative solubility determination, and logical workflows relevant to its application in research and development.

Data Presentation: Solubility Profile

Solvent	Solvent Type	Reported Solubility
Chloroform (CHCl₃)	Polar Aprotic	Soluble
Methanol (CH₃OH)	Polar Protic	Sparingly Soluble
Water (H₂O)	Polar Protic	Insoluble
Non-polar Solvents (e.g., Hexane, Toluene)	Non-polar	Expected to be Soluble
Moderately Polar Solvents (e.g., Tetrahydrofuran)	Polar Aprotic	Expected to be Soluble

Experimental Protocols: Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of didodecyl disulfide in an organic solvent. This protocol is based on the widely used shake-flask method, which is considered the gold standard for determining equilibrium solubility.

Objective: To determine the equilibrium solubility of didodecyl disulfide in a selected organic solvent at a specified temperature (e.g., 25 °C).

Materials:

• Didodecyl disulfide (solid)

• Solvent of choice (analytical grade)

• Glass vials with screw caps

• Temperature-controlled orbital shaker or magnetic stirrer

• Analytical balance

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Evaporating dish (for gravimetric method)

• UV-Vis spectrophotometer and cuvettes (for spectroscopic method)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid didodecyl disulfide to a glass vial. The presence of undissolved solid is crucial to ensure saturation.

  • Add a known volume (e.g., 5.0 mL) of the selected organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a temperature-controlled shaker or on a stirrer, set to the desired temperature (e.g., 25 °C ± 0.5 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A duration of 24 to 48 hours is typically recommended.

• Sample Separation:

  • Once equilibrium is achieved, cease agitation and allow the vial to stand undisturbed at the constant temperature for at least 2-4 hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the clear supernatant using a syringe.

  • Immediately attach a syringe filter and dispense the saturated solution into a clean, dry container. This step is critical to remove any undissolved microparticles.

• Quantification of Solute:

  Method A: Gravimetric Analysis

  • Accurately weigh a clean, dry evaporating dish.

  • Pipette a precise volume (e.g., 1.00 mL) of the filtered saturated solution into the dish.

  • Place the dish in a fume hood and allow the solvent to evaporate completely. Gentle heating may be applied if the solvent's boiling point and the compound's stability permit.

  • Once the solvent is fully evaporated, reweigh the dish containing the dried didodecyl disulfide residue.

  • Calculate the solubility (e.g., in g/L) by subtracting the initial mass of the dish from the final mass and scaling it to the appropriate volume.

  Method B: UV-Vis Spectroscopic Analysis

  • Prepare a series of standard solutions of didodecyl disulfide with known concentrations in the chosen solvent.

  • Determine the wavelength of maximum absorbance (λmax) for didodecyl disulfide.

  • Measure the absorbance of each standard solution at the λmax to construct a calibration curve (Absorbance vs. Concentration).

  • Accurately dilute a known volume of the filtered saturated solution with the solvent to bring its absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample and use the calibration curve to determine its concentration.

  • Calculate the concentration of the original saturated solution by applying the dilution factor.

• Reporting:

  • The experiment should be performed in triplicate.

  • Report the solubility as the mean ± standard deviation, specifying the solvent, temperature, and quantification method used.

Mandatory Visualization

The following diagrams illustrate key workflows and concepts relevant to the use of didodecyl disulfide in a research and development setting.

Caption: Experimental workflow for determining the solubility of didodecyl disulfide.

Caption: Logical workflow for selecting a solvent for didodecyl disulfide.

Conceptual Application in Drug Delivery

While no specific signaling pathways involving didodecyl disulfide are documented, the disulfide bond is a critical functional group in modern drug delivery research. Disulfide linkers are used to create stimuli-responsive drug carriers. These carriers are stable in the bloodstream but are designed to break apart and release their therapeutic payload in the highly reductive environment inside tumor cells, which have a much higher concentration of glutathione (B108866) (GSH) than normal tissues.[1][2][][4][5]

Caption: Redox-responsive drug release via disulfide bond cleavage by glutathione (GSH).

References

• 1. Research Progress of Disulfide Bond Based Tumor Microenvironment Targeted Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsr.com [ijpsr.com]
• 4. escholarship.org [escholarship.org]
• 5. Disulfide Bond-Responsive Nanotherapeutic Systems for the Effective Payload in Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Didodecyl disulfide CAS number and safety data sheet

CAS Number: 2757-37-1

This technical guide provides a comprehensive overview of didodecyl disulfide, also known as dilauryl disulfide, tailored for researchers, scientists, and professionals in drug development. The document covers its chemical and physical properties, safety information, a detailed experimental protocol for its synthesis, and a visual representation of the synthesis workflow.

Physicochemical Properties of Didodecyl Disulfide

Didodecyl disulfide is an organic sulfur compound with two dodecyl groups linked by a disulfide bond.[1] Its properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C24H50S2	[1][2][3]
Molecular Weight	402.78 g/mol	[1][2][3]
Melting Point	33-35 °C	[4]
Boiling Point	480.8 °C at 760 mmHg	[2]
Density	0.889 g/cm³	[2]
Flash Point	216.1 °C	[2]
Vapor Pressure	6.16E-09 mmHg at 25 °C	[2]
Appearance	White or Colorless to Light yellow powder to lump to clear liquid

Safety Data Sheet Overview

GHS Hazard Information (for di-tert-dodecyl disulfide)

Hazard Statement	Classification
H305	May be harmful if swallowed and enters airways
H316	Causes mild skin irritation
H320	Causes eye irritation
H413	May cause long lasting harmful effects to aquatic life

It is important to note that this information is for a structurally similar compound and should be used with caution for didodecyl disulfide. A comprehensive risk assessment should be conducted based on a complete SDS for the specific compound being used.

Experimental Protocol: Synthesis of Didodecyl Disulfide

A common method for the synthesis of symmetrical disulfides like didodecyl disulfide is the oxidation of the corresponding thiol. The following protocol is adapted from a documented procedure for the oxidation of 1-dodecanethiol (B93513).[4]

Objective: To synthesize didodecyl disulfide by the oxidation of 1-dodecanethiol.

Materials:

• 1-Dodecanethiol

• Dimethyl sulfoxide (B87167) (DMSO)

• Hydrochloric acid (37%)

• Iodine

• Acetone

• Magnetic stirrer

• Heating bath

• Filtration apparatus

• Recrystallization apparatus

Procedure:

• In a suitable reaction vessel, combine 12 mL of 1-dodecanethiol (50 mmol) and 9 mL of dimethyl sulfoxide (DMSO) (127 mmol).[4]

• Add 0.1 mL of 37% hydrochloric acid (1.2 mmol) and 10.8 mg of iodine (0.085 mmol as HI) to the mixture.[4]

• Heat the mixture in a water bath to approximately 60°C with magnetic stirring.[4]

• Continue heating and stirring for about 1.25 hours, at which point the lower phase of the mixture should turn an amber color.[4]

• Cool the reaction mixture with continued stirring to induce the crystallization of the product.[4]

• Collect the fine crystals by filtration and rinse them with a small amount of cold DMSO.[4]

• For further purification, recrystallize the crude product from acetone.[4]

• The expected yield of didodecyl disulfide is approximately 9.02 g (90% of the theoretical yield), with a melting point of 33-35°C.[4]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of didodecyl disulfide from 1-dodecanethiol.

Caption: Experimental workflow for the synthesis of didodecyl disulfide.

Biological Signaling Pathways

Currently, there is no publicly available scientific literature detailing the specific biological signaling pathways or mechanisms of action for didodecyl disulfide. The biological activity of other, smaller disulfide-containing molecules, such as diallyl disulfide from garlic, has been investigated, but these findings cannot be directly extrapolated to didodecyl disulfide. Further research is required to elucidate any potential roles of didodecyl disulfide in biological systems.

References

• 1. Buy Didodecyl disulfide | 2757-37-1 [smolecule.com]
• 2. Cas 2757-37-1,DIDODECYL DISULFIDE | lookchem [lookchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. US3954800A - Oxidation of thiols to disulfides - Google Patents [patents.google.com]

The Untapped Therapeutic Potential of Didodecyl Disulfide: A Technical Guide to a Promising Organosulfur Compound

For Researchers, Scientists, and Drug Development Professionals

Abstract

Didodecyl disulfide, a long-chain organosulfur compound, presents a compelling yet underexplored area for therapeutic development. While direct research into its biological activities is nascent, its structural characteristics suggest potential applications in antimicrobial formulations, cell culture technologies, and advanced drug delivery systems. This technical guide provides a comprehensive overview of the current, albeit limited, understanding of didodecyl disulfide. To illuminate its potential biological mechanisms, this document draws parallels with the extensively studied analogous compound, diallyl disulfide (DADS). DADS, a well-known bioactive component of garlic, offers a robust framework for predicting the anti-inflammatory, antioxidant, and anticancer activities of related disulfide compounds. This guide will delve into the established signaling pathways, quantitative biological data, and detailed experimental protocols associated with DADS, offering a roadmap for future investigations into the therapeutic promise of didodecyl disulfide.

Didodecyl Disulfide: Current Knowledge and Potential Applications

Didodecyl disulfide (C24H50S2) is a symmetrical organosulfur compound characterized by two dodecyl (C12) alkyl chains linked by a disulfide bond. Current scientific literature primarily focuses on its chemical and physical properties, with established applications in material science and as an industrial additive. However, preliminary evidence suggests a potential for biological activity.

Potential Applications:

• Antimicrobial Agent: The disulfide moiety is a key feature in many antimicrobial compounds. While specific studies on didodecyl disulfide are lacking, it is hypothesized to possess antimicrobial properties, making it a candidate for development as a preservative or therapeutic agent.

• Cell Culture: There are indications of its use in specialized cell culture media, though detailed protocols and the precise mechanism of action are not well-documented.

• Drug Delivery: The lipophilic nature of the dodecyl chains combined with the potentially cleavable disulfide bond makes it an attractive component for designing novel drug delivery systems, such as redox-responsive micelles for targeted cancer therapy.[1]

Due to the limited direct biological data on didodecyl disulfide, the remainder of this guide will focus on the well-characterized biological activities of diallyl disulfide (DADS) as a predictive model for the potential therapeutic actions of long-chain disulfides.

Diallyl Disulfide (DADS): A Model for Biological Activity

Diallyl disulfide (C6H10S2) is a primary bioactive compound derived from garlic and has been the subject of extensive research. It exhibits potent anti-inflammatory, antioxidant, and anticancer properties, which are attributed to its ability to modulate a variety of cellular signaling pathways.

Anticancer Activity

DADS has demonstrated significant growth-inhibitory and pro-apoptotic effects across a range of cancer cell lines.

Table 1: Cytotoxicity of Diallyl Disulfide (DADS) on Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Exposure Time (h)	Reference
KPL-1	Breast Cancer (ER+)	1.8 - 18.1	72	[2][3]
MCF-7	Breast Cancer (ER+)	6	Not Specified	[4]
MDA-MB-231	Breast Cancer (ER-)	4	Not Specified	[4]
MKL-F	Breast Cancer (ER-)	1.8 - 18.1	72	[2][3]
MG-63	Osteosarcoma	Not Specified (Dose-dependent inhibition)	24, 48, 72	[5]
HCT-15	Colon Cancer	11.5	Not Specified	[6]
DLD-1	Colon Cancer	13.3	Not Specified	[6]
NCI-H460	Lung Carcinoma	130.3, 37.5, 18.5	24, 48, 72	[7]
PC-3	Prostate Cancer	40	Not Specified	[4]

Anti-inflammatory and Antioxidant Activity

DADS has been shown to mitigate inflammatory responses and combat oxidative stress by modulating key signaling pathways. For instance, in a model of allergic asthma, DADS decreased the expression of pro-inflammatory proteins like inducible nitric oxide synthase (iNOS) and nuclear factor (NF)-κB, while enhancing the expression of antioxidant proteins such as Nrf-2 and heme oxygenase-1 (HO-1).[8] In human kidney cells, 200 µM DADS induced the mRNA expression of HO-1 and NQO-1.[9]

Key Signaling Pathways Modulated by Diallyl Disulfide

The multifaceted biological effects of DADS stem from its interaction with several critical intracellular signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. DADS has been shown to inhibit the activation of NF-κB, thereby downregulating the expression of pro-inflammatory cytokines and enzymes like COX-2 and iNOS.[10][11]

Caption: DADS inhibits the NF-κB signaling pathway.

Nrf2/ARE Signaling Pathway

The Nrf2 pathway is the primary regulator of the cellular antioxidant response. DADS activates Nrf2, leading to its nuclear translocation and the subsequent expression of antioxidant enzymes like HO-1 and NQO1.[9][11][12]

Caption: DADS activates the Nrf2 antioxidant pathway.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is crucial for cell survival, proliferation, and growth. In cancer cells, DADS has been found to inhibit this pathway, leading to the induction of apoptosis and autophagy.[5][13]

Caption: DADS inhibits the PI3K/Akt/mTOR pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is involved in various cellular processes. DADS has been shown to modulate this pathway, for example by reducing the phosphorylation of ERK and JNK, which contributes to its anti-inflammatory and anticancer effects.[10][14]

Caption: DADS modulates the MAPK signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the biological activity of compounds like DADS.

Cell Viability Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of viability.[15]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat cells with serial dilutions of the test compound (e.g., DADS) and a vehicle control (e.g., DMSO) for the desired duration (e.g., 24, 48, or 72 hours).[16]

• MTT Addition: Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.

• Incubation: Incubate the plate for 4 hours in a humidified atmosphere (37°C, 5% CO2).

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well and incubate overnight to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. The reference wavelength should be greater than 650 nm.

Caption: Workflow for the MTT cell viability assay.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in different phases of the cell cycle.[5][17]

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the desired concentrations of the test compound for a specified time.[5]

• Cell Harvesting: Harvest both adherent and floating cells to include apoptotic populations.

• Fixation: Wash the cell pellet with ice-cold PBS, then resuspend and fix in ice-cold 70% ethanol, adding it dropwise while vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.[5]

• Incubation: Incubate at 37°C for 30 minutes in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer to measure DNA content.

Western Blot Analysis of NF-κB Pathway Proteins

This method is used to detect and quantify specific proteins in a sample, providing insights into the activation state of signaling pathways.[18][19]

Protocol:

• Cell Lysis and Protein Extraction: Treat cells as required, then lyse them in a buffer containing protease and phosphatase inhibitors to obtain cytoplasmic and nuclear protein extracts.

• Protein Quantification: Determine the protein concentration of the extracts using a BCA or Bradford assay.

• Sample Preparation: Mix a standardized amount of protein (e.g., 20-40 µg) with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Separate the denatured proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a solution like 5% non-fat milk or bovine serum albumin (BSA) in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., p-p65, p65, IκBα) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin for cytoplasmic proteins, Lamin B1 for nuclear proteins).

Conclusion and Future Directions

While didodecyl disulfide remains a compound with largely unexplored biological potential, the extensive research on its analogue, diallyl disulfide, provides a strong rationale for its investigation as a therapeutic agent. The anti-inflammatory, antioxidant, and anticancer activities of DADS, mediated through the NF-κB, Nrf2, PI3K/Akt/mTOR, and MAPK pathways, suggest that didodecyl disulfide may possess similar, and potentially more potent or nuanced, activities due to its longer alkyl chains.

Future research should focus on systematic in vitro and in vivo studies to elucidate the specific biological effects of didodecyl disulfide. The experimental protocols and signaling pathway analyses detailed in this guide offer a robust framework for such investigations. A thorough exploration of this compound could unlock new therapeutic avenues in oncology, inflammatory diseases, and beyond.

References

• 1. Well-defined, Reversible Disulfide Cross-linked Micelles for On-demand Paclitaxel Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Growth inhibitory effects of diallyl disulfide on human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diallyl Disulfide Induces Apoptosis and Autophagy in Human Osteosarcoma MG-63 Cells through the PI3K/Akt/mTOR Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diallyl trisulfide suppresses the proliferation and induces apoptosis of human colon cancer cells through oxidative modification of beta-tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diallyl Trisulfide Inhibits Growth of NCI-H460 in Vitro and in Vivo, and Ameliorates Cisplatin-Induced Oxidative Injury in the Treatment of Lung Carcinoma in Xenograft Mice [ijbs.com]
• 8. Diallyl-disulfide, an organosulfur compound of garlic, attenuates airway inflammation via activation of the Nrf-2/HO-1 pathway and NF-kappaB suppression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Diallyl Disulfide Prevents Cyclophosphamide-Induced Hemorrhagic Cystitis in Rats through the Inhibition of Oxidative Damage, MAPKs, and NF-κB Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Diallyl disulfide suppresses the lipopolysaccharide-driven inflammatory response of macrophages by activating the Nrf2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Exploring the role and mechanisms of diallyl trisulfide and diallyl disulfide in chronic constriction-induced neuropathic pain in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Diallyl Disulfide Induces Apoptosis and Autophagy in Human Osteosarcoma MG-63 Cells through the PI3K/Akt/mTOR Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Diallyl disulfide inhibits TNFα induced CCL2 release through MAPK/ERK and NF-Kappa-B signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 16. benchchem.com [benchchem.com]
• 17. cancer.wisc.edu [cancer.wisc.edu]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

The Chemistry of Long-Chain Alkyl Disulfides: A Technical Guide

An In-depth Exploration of the Discovery, Synthesis, and Characterization of Long-Chain Alkyl Disulfides for Researchers, Scientists, and Drug Development Professionals.

Introduction

Long-chain alkyl disulfides, organic compounds featuring a disulfide (-S-S-) linkage between two extended alkyl chains, are a class of molecules with diverse applications and interesting chemical properties. While their shorter-chain and naturally occurring counterparts, particularly those found in Allium species like garlic and onions, have been the subject of extensive research, synthetic long-chain alkyl disulfides have carved out their own niche in various scientific and industrial fields. This technical guide provides a comprehensive overview of the discovery and history of these compounds, detailed experimental protocols for their synthesis and analysis, and a summary of their key physicochemical properties.

A Historical Perspective on the Discovery of Disulfides

The study of organosulfur compounds has a rich history dating back to the 19th century, a period that saw the discovery of many fundamental classes of these molecules.[1][2] The disulfide bond itself, a covalent linkage between two sulfur atoms, was recognized as a key structural motif in both simple organic molecules and complex biological systems.

Early research in organosulfur chemistry laid the groundwork for understanding the synthesis and reactivity of the disulfide bond.[1][2] Key historical developments include:

• Early Syntheses: The oxidation of thiols to disulfides is a foundational reaction in organosulfur chemistry.[3] Early methods often involved the use of various oxidizing agents, and the principles of this reaction are still widely applied today.[4][5]

• Thiol-Disulfide Exchange: The discovery of thiol-disulfide exchange reactions was a significant milestone, providing a deeper understanding of the dynamic nature of the disulfide bond.[3] This reversible reaction is crucial in biological systems for protein folding and in synthetic chemistry for the preparation of unsymmetrical disulfides.[3]

• Naturally Occurring Disulfides: The isolation and characterization of naturally occurring disulfides, such as allicin (B1665233) from garlic and its transformation products like diallyl disulfide, spurred interest in the biological activities of these compounds. While not strictly long-chain alkyl disulfides, the study of these molecules provided valuable insights into the chemistry and analysis of the disulfide functional group.

While the early focus was often on aromatic or short-chain aliphatic disulfides, the development of more sophisticated synthetic and analytical techniques in the 20th century enabled the preparation and study of a wider range of long-chain derivatives.

Physicochemical Properties of Long-Chain Alkyl Disulfides

The physical and chemical properties of long-chain alkyl disulfides are largely dictated by the nature of the disulfide bond and the length of the alkyl chains.

Structural and Physical Properties

The disulfide bond has a distinct geometry, with a C-S-S-C dihedral angle typically approaching 90°.[6] The S-S bond length is approximately 2.05 Å, and the bond dissociation energy is around 60 kcal/mol.[6][7] The presence of the long alkyl chains imparts significant hydrophobicity to the molecules.

Property	Di-n-octyl Disulfide (C8)	Di-n-decyl Disulfide (C10)	Di-n-dodecyl Disulfide (C12)
Molecular Formula	C₁₆H₃₄S₂	C₂₀H₄₂S₂	C₂₄H₅₀S₂
Molecular Weight	290.6 g/mol	346.7 g/mol	402.8 g/mol
Boiling Point (°C)	~195-200 (at 1 mmHg)	-	-
S-S Bond Length (Å)	~2.05	~2.05	~2.05
**C-S-S Bond Angle (°) **	~104	~104	~104
C-S-S-C Dihedral Angle	~90	~90	~90

Note: Some values are estimated based on data from shorter-chain analogs and computational studies. Experimental values may vary.

Spectroscopic Data

Spectroscopic techniques are essential for the characterization of long-chain alkyl disulfides.

Spectroscopic Data	Di-n-octyl Disulfide (C8)	Di-n-dodecyl Disulfide (C12)
¹H NMR (CDCl₃, δ ppm)	~2.68 (t, 4H, -CH₂-S-), ~1.65 (quint, 4H, -CH₂-CH₂-S-), ~1.2-1.4 (m, 20H, -(CH₂)₅-), ~0.88 (t, 6H, -CH₃)	~2.68 (t, 4H, -CH₂-S-), ~1.65 (quint, 4H, -CH₂-CH₂-S-), ~1.2-1.4 (m, 36H, -(CH₂)₉-), ~0.88 (t, 6H, -CH₃)
¹³C NMR (CDCl₃, δ ppm)	~39.3 (-CH₂-S-), ~32.0, ~29.3, ~29.2, ~28.5, ~22.8, ~14.2	~39.3 (-CH₂-S-), ~32.1, ~29.7, ~29.6, ~29.5, ~29.4, ~29.2, ~28.6, ~22.8, ~14.2
Raman (S-S stretch, cm⁻¹)	~510	~510
Mass Spectrometry (EI, m/z)	M⁺ at 290. Prominent fragments from α-cleavage (loss of an octyl radical) and cleavage of the S-S bond.[8]	M⁺ at 402. Similar fragmentation pattern to dioctyl disulfide with corresponding mass shifts.

Note: Chemical shifts are approximate and can vary depending on the solvent and instrument.[9][10][11] The Raman S-S stretching frequency is a characteristic feature of disulfides.[12][13][14]

Synthesis of Long-Chain Alkyl Disulfides

Several synthetic strategies can be employed to prepare long-chain alkyl disulfides, with the choice of method often depending on the desired symmetry of the product and the availability of starting materials.

Synthesis of Symmetrical Disulfides

The most common method for synthesizing symmetrical long-chain alkyl disulfides is the oxidation of the corresponding long-chain thiols.

Synthesis of Symmetrical Disulfides via Thiol Oxidation.

A variety of oxidizing agents can be used, including iodine, hydrogen peroxide, and even air under certain conditions.[4][5][15]

Synthesis of Unsymmetrical Disulfides

The synthesis of unsymmetrical disulfides requires a more controlled approach to prevent the formation of symmetrical byproducts. Thiol-disulfide exchange is a widely used method.

Synthesis of Unsymmetrical Disulfides via Thiol-Disulfide Exchange.

Other methods for preparing unsymmetrical disulfides involve the reaction of a thiol with a sulfenyl halide or other activated sulfur species.

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of long-chain alkyl disulfides.

Synthesis of Symmetrical Di-n-dodecyl Disulfide

Materials:

• 1-Dodecanethiol (B93513)

• Iodine (I₂)

• Sodium bicarbonate (NaHCO₃)

• Ethanol

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 1-dodecanethiol (1.0 g, 4.94 mmol) in 20 mL of ethanol.

• In a separate beaker, prepare a solution of iodine (0.63 g, 2.47 mmol) in 10 mL of ethanol.

• Slowly add the iodine solution to the thiol solution with stirring at room temperature. The reaction is typically rapid, and the brown color of the iodine will disappear.

• After the addition is complete, stir the reaction mixture for an additional 30 minutes.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with water (20 mL) and then brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude di-n-dodecyl disulfide.

• The product can be further purified by column chromatography on silica (B1680970) gel using hexane (B92381) as the eluent.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD).

• Capillary column suitable for the analysis of semi-volatile organic compounds (e.g., DB-5ms or equivalent).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 300 °C.

  • Hold at 300 °C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL (splitless injection).

MS Conditions:

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Scan Range: m/z 50-500.

Sample Preparation:

• Dissolve a small amount of the long-chain alkyl disulfide in a suitable solvent such as hexane or dichloromethane (B109758) to a concentration of approximately 1 mg/mL.

• Inject the sample into the GC-MS system.

Data Analysis:

• Identify the peak corresponding to the long-chain alkyl disulfide based on its retention time.

• Confirm the identity by analyzing the mass spectrum, looking for the molecular ion (M⁺) and characteristic fragmentation patterns, such as the loss of an alkyl radical and cleavage of the S-S bond.[8]

Logical and Experimental Workflows

The study of long-chain alkyl disulfides typically follows a logical workflow from synthesis to characterization and application.

General Workflow for Long-Chain Alkyl Disulfide Research.

Conclusion

Long-chain alkyl disulfides represent a versatile class of organosulfur compounds with a history rooted in the fundamental principles of organic chemistry. Modern synthetic methods allow for their efficient preparation, and a suite of analytical techniques enables their thorough characterization. The data and protocols presented in this guide offer a valuable resource for researchers and professionals working with these molecules, from their synthesis in the lab to their potential applications in various scientific and industrial domains. The continued exploration of their properties and reactivity is likely to uncover new and exciting applications for these fascinating compounds.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 5. Efficient synthesis of disulfides by air oxidation of thiols under sonication - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Disulfide - Wikipedia [en.wikipedia.org]
• 7. graphsearch.epfl.ch [graphsearch.epfl.ch]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. Di-n-octyl disulfide | C16H34S2 | CID 69970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 13C NMR and infrared evidence of a dioctyl-disulfide structure on octanethiol-protected palladium nanoparticle surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Disulfide Bond Dihedral Angles from Raman Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure and conformation of the disulfide bond in dimeric lung surfactant peptides SP-B1-25 and SP-B8-25 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Spectral Data of Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for didodecyl disulfide, a symmetrical disulfide with two twelve-carbon alkyl chains. The information enclosed is intended to assist researchers and professionals in the fields of chemistry and drug development in the identification, characterization, and quality control of this compound. This document presents a summary of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed experimental protocols for data acquisition.

Quantitative Spectral Data

The following tables summarize the key quantitative data obtained from the spectral analysis of didodecyl disulfide.

Table 1: ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Assignment
~2.50	Triplet	-S-S-CH₂ -
~1.65	Multiplet	-S-S-CH₂-CH₂ -
~1.2-1.4	Broad Multiplet	-(CH₂ )₉-
~0.88	Triplet	-CH₃

Table 2: ¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment
~39-41	-S-S-C H₂-
~22-32	-(C H₂)₁₀-
~14	-C H₃

Table 3: IR Spectral Data

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
2955-2965	C-H stretch (asymmetric, CH₃)	Strong
2915-2925	C-H stretch (asymmetric, CH₂)	Strong
2870-2880	C-H stretch (symmetric, CH₃)	Strong
2850-2860	C-H stretch (symmetric, CH₂)	Strong
1460-1470	CH₂ bending (scissoring)	Medium
1375-1385	CH₃ bending (umbrella)	Medium
600-700	C-S stretch	Weak
500-540	S-S stretch	Weak

Table 4: Mass Spectrometry Data

m/z	Interpretation
402.3	[M]⁺ (Molecular Ion)
201.2	[C₁₂H₂₅S]⁺ (Cleavage of S-S bond)
169.1	[C₁₂H₂₅]⁺ (Loss of S)
Various	CₙH₂ₙ₊₁ fragments (e.g., 57, 71, 85...)

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of didodecyl disulfide (10-20 mg for ¹H NMR, 50-100 mg for ¹³C NMR) is dissolved in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

• Instrumentation: A 300 MHz or higher field NMR spectrometer is used for data acquisition.

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 0-10 ppm.

  • Number of Scans: 16-32.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Spectral Width: 0-150 ppm.

  • Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay: 2-5 seconds.

2.2 Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of neat didodecyl disulfide is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film. Alternatively, a solution of the compound in a suitable solvent (e.g., carbon tetrachloride) can be prepared and analyzed in a liquid cell.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Background: A background spectrum of the empty sample holder (or solvent) is recorded and subtracted from the sample spectrum.

2.3 Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer via a Gas Chromatography (GC) system for separation and purification prior to ionization.

• Instrumentation: A GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 300 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Scan Speed: 1 scan/second.

  • Ion Source Temperature: 230 °C.

Visualizations

3.1 Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for obtaining and interpreting the spectral data of a chemical compound like didodecyl disulfide.

Caption: General workflow for the spectroscopic analysis of didodecyl disulfide.

3.2 Proposed Mass Spectrometry Fragmentation Pathway

This diagram illustrates a logical fragmentation pathway for didodecyl disulfide under electron ionization conditions in a mass spectrometer.

Caption: Proposed fragmentation pathway of didodecyl disulfide in mass spectrometry.

The Redox Soul of a Long-Chain Amphiphile: An In-depth Technical Guide to the Disulfide Bond in Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Didodecyl disulfide (DDS), a symmetrical disulfide with two twelve-carbon alkyl chains, represents a class of lipophilic molecules whose redox-active sulfur-sulfur bond is pivotal to its function in diverse scientific and technological domains. From the formation of self-assembled monolayers (SAMs) on metal surfaces to its potential as a component in redox-responsive drug delivery systems, the reversible cleavage and formation of the disulfide bond underpins its utility. This technical guide provides a comprehensive overview of the core redox properties of the disulfide bond in didodecyl disulfide, including its fundamental chemical transformations, and offers detailed experimental protocols for its characterization. While specific quantitative electrochemical data for didodecyl disulfide is not extensively available in public literature, this guide extrapolates from the known behavior of long-chain dialkyl disulfides to provide a robust framework for researchers.

Introduction to Didodecyl Disulfide

Didodecyl disulfide (C₂₄H₅₀S₂), also known as dilauryl disulfide, is an organosulfur compound characterized by a disulfide bond linking two dodecyl alkyl chains. This structure imparts an amphiphilic character to the molecule, with the nonpolar alkyl chains dominating its overall low polarity and the disulfide bond providing a site for specific chemical reactivity. The primary redox characteristic of DDS lies in the susceptibility of its disulfide bond to undergo reduction to form two molecules of dodecanethiol and its ability to be reformed under oxidative conditions. This reversible redox behavior is the cornerstone of its applications in materials science and biomedicine.[1]

Physical and Chemical Properties:

Property	Value	Source
Molecular Formula	C₂₄H₅₀S₂	N/A
Molecular Weight	402.82 g/mol	N/A
Appearance	White to pale yellow solid	[2]
Melting Point	38-40 °C	[2]
Boiling Point	260-263 °C at 4 mm Hg	[2]
Solubility	Insoluble in water; soluble in organic solvents like ethanol, ether, and THF.	N/A

Core Redox Properties of the Disulfide Bond

The disulfide bond is a "redox switch" that can be reversibly toggled between its oxidized (disulfide) and reduced (thiol) states. This transformation is central to the functionality of didodecyl disulfide in various applications.

Reduction of the Disulfide Bond

The cleavage of the disulfide bond in didodecyl disulfide results in the formation of two molecules of dodecanethiol. This reductive cleavage can be initiated by various stimuli, including chemical reducing agents and electrochemical means.

Chemical Reduction: Commonly used chemical reducing agents for disulfide bonds include thiols like dithiothreitol (B142953) (DTT) and phosphines like tris(2-carboxyethyl)phosphine (B1197953) (TCEP). The reaction with a thiol proceeds via a thiol-disulfide exchange mechanism.

Electrochemical Reduction: The disulfide bond can also be cleaved electrochemically by applying a sufficiently negative potential. This process involves the transfer of two electrons to the disulfide bond, leading to its cleavage and the formation of two thiolate anions, which are subsequently protonated to yield the thiols.

Oxidation of Thiols to Form the Disulfide Bond

The reverse reaction, the formation of the disulfide bond from two molecules of dodecanethiol, is an oxidative process. This can be achieved through the use of mild oxidizing agents or by electrochemical oxidation.

Chemical Oxidation: Exposure to air (oxygen) can slowly lead to the oxidation of thiols to disulfides. This process can be accelerated by the presence of metal ions or other catalysts. Other common oxidizing agents used for this transformation include hydrogen peroxide and iodine.

Electrochemical Oxidation: Applying a sufficiently positive potential to dodecanethiol can induce its oxidation to form didodecyl disulfide. This process involves the removal of an electron and a proton from each of two thiol molecules.

Quantitative Redox Data (Exemplary)

As previously noted, specific quantitative redox data for didodecyl disulfide is scarce in the literature. The following table provides exemplary data for related aliphatic disulfides to serve as a reference point for researchers. The redox potential of a disulfide bond is influenced by the molecular environment, including the nature of the attached R-groups and the solvent. For long-chain dialkyl disulfides like DDS, the electron-donating nature of the alkyl groups generally makes the disulfide bond more difficult to reduce (i.e., a more negative reduction potential) compared to aromatic or more electron-withdrawing disulfides.

Disulfide Compound	Reduction Potential (V vs. reference)	Conditions	Reference
Dibutyl disulfide	-2.079 V vs. Au pseudoreference	in DMF, 50 mV/s scan rate	[3]
Dipentyl disulfide	(similar to dibutyl disulfide)	in DMF	[3]
Phenyl disulfide	-1.12 V vs. SCE	in acetonitrile (B52724)	[4]

Note: The reference electrodes and experimental conditions vary between studies, making direct comparisons challenging. The data for dibutyl and dipentyl disulfide are likely more representative for didodecyl disulfide than that of phenyl disulfide due to the aliphatic nature of the alkyl chains.

Experimental Protocols

The following sections provide detailed methodologies for key experiments to characterize the redox properties of didodecyl disulfide.

Cyclic Voltammetry (CV) for Redox Characterization

Cyclic voltammetry is a powerful technique to investigate the redox behavior of molecules.[5][6] For a non-polar molecule like didodecyl disulfide, a non-aqueous solvent system is required.

Objective: To determine the reduction and oxidation potentials of didodecyl disulfide.

Materials:

• Didodecyl disulfide

• Anhydrous tetrahydrofuran (B95107) (THF) or acetonitrile (ACN)

• Supporting electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆)

• Working electrode: Glassy carbon or platinum electrode

• Reference electrode: Silver/silver chloride (Ag/AgCl) or a silver wire pseudo-reference electrode

• Counter electrode: Platinum wire

• Voltammetry cell

• Potentiostat

Protocol:

• Solution Preparation: Prepare a 1-5 mM solution of didodecyl disulfide in the chosen anhydrous organic solvent containing 0.1 M TBAPF₆. It is crucial to use dry solvents and degas the solution with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes prior to the experiment to remove dissolved oxygen, which can interfere with the measurements.[7]

• Electrode Preparation: Polish the working electrode with alumina (B75360) slurry on a polishing pad to a mirror finish, then rinse thoroughly with deionized water and the organic solvent to be used, and dry completely.

• Cell Assembly: Assemble the three-electrode system in the voltammetry cell containing the sample solution. Ensure the reference electrode is properly positioned close to the working electrode.

• Cyclic Voltammetry Measurement:

  • Perform a background scan of the solvent and supporting electrolyte alone to identify any interfering redox processes.

  • For the sample, start the potential sweep from a value where no reaction occurs (e.g., 0 V) towards negative potentials to observe the reduction of the disulfide bond. The switching potential should be set sufficiently negative to observe the full reduction peak.

  • Scan back towards positive potentials to observe the oxidation of the generated thiol.

  • Typical scan rates range from 20 mV/s to 500 mV/s.

• Data Analysis: From the resulting voltammogram, determine the cathodic peak potential (Epc) for the reduction of the disulfide and the anodic peak potential (Epa) for the oxidation of the thiol. The half-wave potential (E₁/₂) can be estimated as (Epa + Epc) / 2 for a reversible or quasi-reversible system.

Caption: Workflow for Cyclic Voltammetry of Didodecyl Disulfide.

Chemical Cleavage of the Disulfide Bond and Spectrophotometric Quantification

This protocol describes the chemical reduction of didodecyl disulfide and the subsequent quantification of the resulting thiol groups using Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB).

Objective: To quantify the cleavage of the disulfide bond in didodecyl disulfide upon treatment with a reducing agent.

Materials:

• Didodecyl disulfide

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Ethanol or another suitable organic solvent

• Ellman's reagent (DTNB)

• Phosphate (B84403) buffer (pH 8.0)

• UV-Vis Spectrophotometer

Protocol:

• Reduction Reaction:

  • Prepare a stock solution of didodecyl disulfide in ethanol.

  • Prepare a stock solution of the reducing agent (DTT or TCEP) in phosphate buffer.

  • In a reaction vessel, mix the didodecyl disulfide solution with the reducing agent solution. The final solvent composition should be adjusted to ensure the solubility of all components.

  • Incubate the reaction mixture at room temperature for a specified time (e.g., 30-60 minutes) to allow for the reduction of the disulfide bond.

• Quantification with Ellman's Reagent:

  • Prepare a stock solution of Ellman's reagent in phosphate buffer.

  • To a cuvette, add phosphate buffer and a small aliquot of the reaction mixture.

  • Add the Ellman's reagent solution to the cuvette and mix well.

  • Allow the color to develop for a few minutes.

  • Measure the absorbance at 412 nm using a UV-Vis spectrophotometer. The yellow product, 2-nitro-5-thiobenzoate (TNB²⁻), has a high molar absorptivity at this wavelength.

• Calculation:

  • Use the Beer-Lambert law (A = εbc) to calculate the concentration of the TNB²⁻ anion, which is stoichiometric to the concentration of thiol groups produced. The molar extinction coefficient (ε) of TNB²⁻ at 412 nm is 14,150 M⁻¹cm⁻¹.

  • From the concentration of thiol groups, the extent of disulfide bond cleavage can be determined.

Caption: Protocol for Chemical Cleavage and Quantification of Thiols.

Role in Redox-Responsive Systems

The reversible nature of the disulfide bond in didodecyl disulfide makes it an attractive component for the design of "smart" materials, particularly in the field of drug delivery.[8] Redox-responsive nanoparticles can be engineered to release their cargo in environments with high concentrations of reducing agents, such as the intracellular milieu which has a high concentration of glutathione (B108866) (GSH).[8]

While no specific signaling pathways directly involving didodecyl disulfide have been identified in the literature, its disulfide bond can be considered a trigger that responds to the general cellular redox environment.

Caption: Redox-Responsive Drug Delivery Concept with DDS.

Conclusion

The redox properties of the disulfide bond in didodecyl disulfide are fundamental to its current and potential applications. Although specific quantitative electrochemical data for this molecule is not widely reported, the principles of disulfide chemistry and the behavior of analogous long-chain dialkyl disulfides provide a strong basis for its study and utilization. The experimental protocols detailed in this guide offer a starting point for researchers to quantitatively characterize the redox behavior of didodecyl disulfide and to harness its unique properties in the development of advanced materials and therapeutic systems. Further research to elucidate the precise redox potential and kinetic parameters of didodecyl disulfide will undoubtedly expand its application in redox-sensitive technologies.

References

• 1. Didodecyl Disulfide | Weber Lab [weberlab.net]
• 2. Cas 2469-45-6,Didodecyl sulfide | lookchem [lookchem.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. static.igem.org [static.igem.org]
• 6. ossila.com [ossila.com]
• 7. researchgate.net [researchgate.net]
• 8. scienceopen.com [scienceopen.com]

An In-depth Technical Guide to Intermolecular Forces in Solid-State Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the intermolecular forces governing the solid-state structure and properties of didodecyl disulfide (C₂₄H₅₀S₂). In the absence of a publicly available crystal structure, this guide leverages detailed spectroscopic and thermal analysis data, contextualized by the well-understood packing behavior of long-chain n-alkanes. The primary intermolecular interactions are identified as van der Waals forces, specifically London dispersion forces, which dictate the packing of the long dodecyl chains. This document summarizes key quantitative data from spectroscopic and thermal analyses, outlines detailed experimental protocols for characterization, and presents a logical model for the intermolecular interactions in the solid state.

Introduction

Didodecyl disulfide is an organic molecule characterized by two n-dodecyl chains linked by a disulfide bridge. In the solid state, its molecular arrangement and physical properties, such as melting point and thermal stability, are predominantly governed by weak, non-covalent intermolecular interactions. Understanding these forces is critical for applications in materials science, drug delivery, and formulation, where the solid-state behavior of long-chain molecules is a key parameter.

The molecule's structure, consisting of two long, flexible, nonpolar alkyl chains and a polarizable disulfide bond, suggests that van der Waals forces will be the dominant cohesive force in the solid state. The regular packing of the alkyl chains, analogous to that in n-alkane crystals, maximizes these interactions, leading to a stable crystalline lattice.

Primary Intermolecular Forces in Solid-State Didodecyl Disulfide

The intermolecular forces in solid didodecyl disulfide are dominated by van der Waals forces , specifically London dispersion forces . These forces arise from temporary fluctuations in electron density, creating transient dipoles that induce corresponding dipoles in neighboring molecules. The key factors influencing the strength of these forces in didodecyl disulfide are:

• Chain Length: The long dodecyl (C₁₂) chains provide a large surface area for intermolecular contact, leading to a significant cumulative effect of many small dispersion forces. This is the primary reason for its solid state at room temperature.

• Molecular Packing: In the solid state, the alkyl chains are expected to adopt an all-trans (zigzag) conformation and pack in a parallel fashion, similar to the herringbone or triclinic parallel chain packing observed in long-chain n-alkanes. This dense packing maximizes the van der Waals contacts.

• Polarizability: The disulfide bridge (S-S) is more polarizable than the C-C and C-H bonds of the alkyl chains. While not contributing to strong dipole-dipole interactions due to the overall nonpolar nature of the molecule, the disulfide group's polarizability enhances the local dispersion forces.

Due to the molecule's overall symmetry and the nonpolar nature of the long alkyl chains, permanent dipole-dipole interactions are not expected to be a significant contributor to the overall lattice energy.

Intermolecular forces in solid didodecyl disulfide.

Quantitative Data Presentation

The following tables summarize the key quantitative data obtained from spectroscopic and thermal analyses of solid di-n-dodecyl disulfide. This data provides insights into the molecular vibrations and thermal transitions that are influenced by intermolecular forces.

Vibrational Spectroscopy Data

Vibrational spectroscopy (FT-IR and FT-Raman) is a powerful tool for probing the structure and bonding within a molecule and can also provide information about intermolecular interactions through shifts in vibrational frequencies between the solid and liquid states. The key vibrational modes for didodecyl disulfide are the S-S and C-S stretches.

Table 1: Key Vibrational Frequencies for Di-n-dodecyl Disulfide

Vibrational Mode	FT-Raman (Solid) (cm⁻¹)	FT-IR (Solid) (cm⁻¹)	Assignment
ν(S-S)	510	Not observed	Stretching vibration of the disulfide bond. Its presence in Raman is a strong indicator of the S-S bond.
ν(C-S)	640, 695	638, 693	Stretching vibrations of the carbon-sulfur bonds.
CH₂ Rocking	-	~720	Rocking motion of the methylene (B1212753) groups in the alkyl chains. The splitting of this band is indicative of a specific crystal packing (orthorhombic) in long-chain alkanes.
CH₂ Stretching (asymm.)	~2880	~2918	Asymmetric stretching of C-H bonds in methylene groups.
CH₂ Stretching (symm.)	~2845	~2850	Symmetric stretching of C-H bonds in methylene groups.

Note: The absence of the ν(S-S) band in the IR spectrum is expected due to the low change in dipole moment during this vibration.

Thermal Analysis Data

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide information on the thermal transitions and stability of the solid-state material. The melting point is a direct reflection of the energy required to overcome the intermolecular forces holding the crystal lattice together.

Table 2: Thermal Properties of Di-n-dodecyl Disulfide

Property	Value	Description
Melting Point (Tₘ)	32.0 - 36.0 °C	The temperature range over which the solid-to-liquid phase transition occurs. This relatively low melting point is typical for long-chain molecules dominated by van der Waals forces.[1]
Onset of Decomposition (TGA)	> 200 °C (estimated)	The temperature at which the molecule begins to thermally decompose, primarily through the cleavage of the weaker S-S bond.
Enthalpy of Fusion (ΔHfus)	Not explicitly reported, but expected to be significant	The energy required to melt the solid, which is directly related to the strength of the intermolecular forces in the crystal lattice.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the solid-state properties of didodecyl disulfide.

Synthesis of Di-n-dodecyl Disulfide (from Bunte Salt)

This method involves the reaction of an S-alkylthiosulfate (Bunte salt) with iodine.

• Preparation of the Bunte Salt (S-dodecylthiosulfate sodium salt):

  • Dissolve sodium thiosulfate (B1220275) in a suitable solvent (e.g., a mixture of water and ethanol).

  • Add 1-bromododecane (B92323) to the solution.

  • Reflux the mixture for several hours to allow for the nucleophilic substitution reaction to proceed.

  • Cool the reaction mixture and isolate the crude Bunte salt by precipitation or evaporation of the solvent.

  • Recrystallize the crude product from a suitable solvent to obtain the purified S-dodecylthiosulfate sodium salt.

• Oxidative Coupling to Didodecyl Disulfide:

  • Dissolve the purified Bunte salt in an appropriate solvent.

  • Add a solution of iodine (I₂) dropwise to the Bunte salt solution with stirring. The reaction proceeds via oxidative coupling.

  • Continue stirring until the reaction is complete, which can be monitored by the disappearance of the iodine color.

  • Isolate the crude didodecyl disulfide, which may precipitate from the solution or be extracted after quenching the excess iodine with a reducing agent (e.g., sodium thiosulfate solution).

  • Purify the crude product by recrystallization from a solvent such as ethanol (B145695) or acetone (B3395972) to yield solid didodecyl disulfide.

Synthesis of didodecyl disulfide via the Bunte salt method.

Fourier-Transform Raman (FT-Raman) Spectroscopy

• Sample Preparation: A small amount of the solid, crystalline didodecyl disulfide is placed in a glass capillary tube or pressed into a pellet.

• Instrument Setup:

  • An FT-Raman spectrometer equipped with a near-infrared (NIR) laser source (e.g., 1064 nm Nd:YAG laser) is used to minimize fluorescence.

  • The laser power is adjusted to a level that provides a good signal-to-noise ratio without causing thermal degradation of the sample.

  • The instrument is calibrated using a known standard (e.g., naphthalene).

• Data Acquisition:

  • The laser is focused on the sample.

  • Raman scattered light is collected in a backscattering geometry.

  • A sufficient number of scans (e.g., 128 or more) are co-added to achieve a high-quality spectrum.

  • The spectrum is recorded over a typical range of 100-3500 cm⁻¹.

• Data Analysis: The resulting spectrum is analyzed to identify the positions and relative intensities of the vibrational bands, with particular attention to the S-S (~510 cm⁻¹) and C-S (~640-700 cm⁻¹) stretching modes.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: A small amount of the solid sample is finely ground with dry potassium bromide (KBr) powder. The mixture is then pressed under high pressure to form a transparent pellet.

• Instrument Setup:

  • An FT-IR spectrometer is purged with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

  • A background spectrum of the pure KBr pellet or the empty sample compartment is recorded.

• Data Acquisition:

  • The KBr pellet containing the sample is placed in the sample holder.

  • The infrared spectrum is recorded, typically over the range of 4000-400 cm⁻¹, by co-adding a number of scans (e.g., 32 or 64).

• Data Analysis: The background spectrum is subtracted from the sample spectrum to obtain the final absorbance or transmittance spectrum. The positions of the absorption bands, particularly the C-S and CH₂ vibrational modes, are identified.

Differential Scanning Calorimetry (DSC)

• Sample Preparation: A small, accurately weighed amount of the solid didodecyl disulfide (typically 2-5 mg) is hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup:

  • The sample and reference pans are placed in the DSC cell.

  • The cell is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • The sample is cooled to a temperature well below its expected melting point (e.g., 0 °C).

  • The sample is then heated at a constant rate (e.g., 5 or 10 °C/min) to a temperature above its melting point (e.g., 60 °C).

  • A cooling and second heating cycle may be performed to investigate any polymorphic transitions or to ensure a consistent thermal history.

• Data Analysis: The heat flow as a function of temperature is recorded. The melting point (Tₘ) is determined as the peak temperature of the melting endotherm, and the enthalpy of fusion (ΔHfus) is calculated by integrating the area under the melting peak.

General workflow for Differential Scanning Calorimetry.

Conclusion

The solid-state properties of didodecyl disulfide are primarily dictated by van der Waals forces between the long alkyl chains. Spectroscopic data from FT-Raman and FT-IR confirm the presence of the key S-S and C-S bonds and provide a fingerprint of the molecule's vibrational modes in the solid state. Thermal analysis by DSC reveals a distinct melting transition, the temperature of which is a direct consequence of the energy required to overcome the cohesive intermolecular forces of the crystal lattice. While a definitive crystal structure remains to be determined, the available data strongly support a model of ordered, parallel packing of the dodecyl chains, which maximizes the London dispersion forces and stabilizes the solid form. The experimental protocols provided herein offer a robust framework for the synthesis and detailed characterization of didodecyl disulfide and related long-chain compounds.

References

• 1. Disulfide, di-tert-dodecyl | C24H50S2 | CID 117981 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Didodecyl Disulfide from Dodecanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didodecyl disulfide (also known as dilauryl disulfide) is an organic sulfur compound with the molecular formula C₂₄H₅₀S₂.[1] It consists of two dodecyl (C₁₂H₂₅) alkyl chains linked by a disulfide bond (-S-S-).[1] This compound and similar disulfide-containing molecules are of significant interest in various fields, including materials science for the formation of self-assembled monolayers (SAMs) on metal surfaces and in drug development.[1] The disulfide bond is a key structural motif in many biologically active peptides and proteins, and synthetic disulfides are explored for their potential as drug delivery vehicles and antimicrobial agents.[1][2][3] These application notes provide a detailed protocol for the synthesis of didodecyl disulfide from its precursor, dodecanethiol, via an oxidative coupling reaction.

Physicochemical Data

A summary of the key quantitative data for didodecyl disulfide is presented in the table below for easy reference.

Property	Value	References
Molecular Formula	C₂₄H₅₀S₂	[1][4]
Molecular Weight	402.78 g/mol	[1][4][]
Appearance	White to light yellow powder, lump, or clear liquid	[1]
Melting Point	32.0 - 36.0 °C	[1]
Boiling Point	212-216 °C at 5 Torr; ~480.8 °C at 760 Torr	[1][][6]
Purity (Typical)	>98.0% (GC)

Experimental Protocol: Synthesis via DMSO/Iodine Catalyzed Oxidation

This protocol details the synthesis of didodecyl disulfide from dodecanethiol using dimethyl sulfoxide (B87167) (DMSO) as the oxidant, catalyzed by a halogen-hydrogen halide system (Iodine/HCl). This method is effective and yields a high percentage of the desired product.[7]

Materials and Reagents

• 1-Dodecanethiol (B93513) (50 mmol, 12 mL)

• Dimethyl sulfoxide (DMSO) (127 mmol, 9 mL)

• 37% Hydrochloric acid (HCl) (1.2 mmol, 0.1 mL)

• Iodine (I₂) (0.085 mmol as HI, 10.8 mg)

• Acetone (for recrystallization)

• Deionized water

Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thermometer

• Condenser

• Büchner funnel and filter paper

• Vacuum flask

• Beakers and graduated cylinders

• Rotary evaporator (optional)

Reaction Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 1-dodecanethiol (12 mL), DMSO (9 mL), 37% hydrochloric acid (0.1 mL), and iodine (10.8 mg).[7]

• Heating: Place the flask in a heating mantle or oil bath and heat the mixture to approximately 60°C while stirring.[7]

• Reaction Monitoring: Continue heating and stirring for about 1.25 hours. The reaction progress can be monitored by the formation of a distinct lower amber-colored phase.[7]

• Crystallization: After the reaction is complete, cool the mixture with continued stirring to induce the crystallization of the didodecyl disulfide product.[7]

• Isolation: Collect the fine crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: Rinse the collected crystals with a small amount of cold DMSO to remove any remaining impurities.[7]

Purification

• Recrystallization: Transfer the crude product to a beaker and dissolve it in a minimal amount of hot acetone.

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Final Collection: Collect the purified crystals by vacuum filtration and wash with a small amount of cold acetone.

• Drying: Dry the purified didodecyl disulfide crystals under vacuum to remove any residual solvent. A yield of approximately 90% can be expected.[7]

Characterization

The identity and purity of the synthesized didodecyl disulfide can be confirmed using standard analytical techniques:

• Melting Point Determination: Compare the experimentally determined melting point with the literature value (32-36 °C).[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the structure of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess the purity and confirm the molecular weight of the compound.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of didodecyl disulfide.

Caption: Experimental workflow for the synthesis of didodecyl disulfide.

Applications in Research and Drug Development

Didodecyl disulfide serves as a valuable compound in several areas of scientific research and development:

• Self-Assembled Monolayers (SAMs): The disulfide group can chemisorb onto metal surfaces, such as gold, allowing for the formation of well-ordered SAMs. These are used in studies of surface phenomena, corrosion protection, and the development of biosensors.[1]

• Nanoparticle Synthesis: It can act as a capping agent to control the size and stability of metal nanoparticles, which have applications in catalysis, electronics, and biomedicine.[1]

• Drug Delivery: The disulfide bond is redox-responsive and can be cleaved in the reducing environment inside cells. This property is being explored for the development of drug delivery systems that release their therapeutic payload specifically within target cells.[1]

• Antimicrobial Research: Some studies have indicated that didodecyl disulfide possesses antimicrobial activity against various bacteria and fungi, making it a candidate for the development of new antimicrobial agents.[1]

• Polymer Chemistry: It can be used as an additive in polymers to enhance properties such as thermal stability and elasticity.[1]

These application notes provide a foundational protocol for the synthesis of didodecyl disulfide, a versatile compound with significant potential in both fundamental research and applied sciences, including the pharmaceutical industry. Researchers are encouraged to adapt and optimize the described protocol based on their specific experimental needs and available resources.

References

• 1. Buy Didodecyl disulfide | 2757-37-1 [smolecule.com]
• 2. Discovery and applications of disulfide-rich cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Disulfide-rich macrocyclic peptides as templates in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dilauryl disulfide | C24H50S2 | CID 151040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cas 2757-37-1,DIDODECYL DISULFIDE | lookchem [lookchem.com]
• 7. US3954800A - Oxidation of thiols to disulfides - Google Patents [patents.google.com]

Application Notes and Protocols for Didodecyl Disulfide Self-Assembled Monolayers on Gold

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the formation of self-assembled monolayers (SAMs) of didodecyl disulfide on gold surfaces. Didodecyl disulfide SAMs create a well-defined, hydrophobic interface, which can be utilized in various applications, including as a passivation layer, for studying protein adsorption, and as a foundational surface for the development of biosensors and drug delivery platforms.

Introduction

Self-assembled monolayers (SAMs) are highly ordered molecular assemblies that spontaneously form on a substrate. Alkanethiols and dialkyl disulfides on gold are a classic example of this technology. The strong affinity between sulfur and gold drives the formation of a dense, stable monolayer. Didodecyl disulfide, upon adsorption to a gold surface, cleaves its disulfide bond to form two dodecanethiolate molecules chemisorbed to the gold. These molecules arrange themselves with the alkyl chains oriented away from the surface, creating a hydrophobic interface. The final structure is analogous to that formed from dodecanethiol.[1][2]

The resulting SAMs are valuable in drug development and research for their ability to control surface properties, prevent non-specific binding, and act as a versatile platform for further functionalization.

Quantitative Data Summary

The following tables summarize key quantitative data for the formation and characterization of didodecyl disulfide and analogous long-chain alkanethiol SAMs on gold.

Table 1: Formation Parameters

Parameter	Value	Notes
Molecule	Didodecyl Disulfide
Solvent	200 Proof Ethanol (B145695)	High purity solvent is crucial for high-quality SAMs.
Concentration	0.1 mM - 1 mM	A common range for disulfide and thiol solutions.[3][4]
Immersion Time	24 - 48 hours	Longer immersion times generally lead to more ordered monolayers.
Temperature	Room Temperature

Table 2: Characterization Data

Characterization Technique	Parameter	Typical Value	Notes
X-ray Photoelectron Spectroscopy (XPS)	S 2p3/2 Binding Energy	161.8 - 162.0 eV	Indicates the formation of a covalent Au-S bond.[3]
Contact Angle Goniometry	Water Contact Angle	>100°	For similar long-chain alkanethiol SAMs, indicating a hydrophobic surface.[5]
Spectroscopic Ellipsometry	Monolayer Thickness	~1.5 nm	Consistent with a monolayer of vertically oriented dodecanethiolate molecules.[6]

Experimental Protocols

Materials and Equipment

• Didodecyl disulfide (purity > 95%)

• 200 Proof Ethanol (ACS grade or higher)

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• Glass vials with Teflon-lined caps

• Tweezers (non-magnetic, stainless steel)

• Nitrogen gas source for drying

• Ultrasonic bath

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Deionized water (18.2 MΩ·cm)

Gold Substrate Cleaning Protocol

A pristine gold surface is critical for the formation of a high-quality SAM. Several methods can be employed; a common and effective one is the use of piranha solution.

WARNING: Piranha solution is extremely corrosive and reactive. It must be handled with extreme caution in a fume hood with appropriate personal protective equipment (PPE), including a face shield, heavy-duty gloves, and a lab coat. Never store piranha solution in a sealed container.

• Place the gold substrates in a glass container.

• Carefully prepare the piranha solution by slowly adding the hydrogen peroxide to the sulfuric acid. The solution will become very hot.

• Immerse the gold substrates in the piranha solution for 10-15 minutes.

• Carefully remove the substrates using Teflon tweezers and rinse them copiously with deionized water.

• Rinse the substrates with ethanol.

• Dry the substrates under a stream of dry nitrogen gas.

• Use the cleaned substrates immediately for SAM formation.

Alternative cleaning methods include UV/ozone treatment or plasma cleaning.[2][7]

Didodecyl Disulfide Solution Preparation

• In a clean glass vial, dissolve the didodecyl disulfide in 200 proof ethanol to a final concentration of 1 mM.

• Sonicate the solution for 5-10 minutes to ensure the disulfide is fully dissolved.

Self-Assembled Monolayer Formation Protocol

• Place the freshly cleaned and dried gold substrates in a clean glass vial.

• Pour the 1 mM didodecyl disulfide solution into the vial, ensuring the substrates are fully submerged.

• Purge the vial with nitrogen gas to minimize oxidation.

• Seal the vial tightly with a Teflon-lined cap.

• Allow the substrates to incubate in the solution for 24-48 hours at room temperature in a vibration-free environment.

• After incubation, carefully remove the substrates from the solution using clean tweezers.

• Rinse the substrates thoroughly with fresh ethanol to remove any physisorbed molecules.

• Dry the SAM-coated substrates under a gentle stream of nitrogen gas.

• Store the functionalized substrates in a clean, dry environment, such as a desiccator.

Visualizations

Caption: Workflow for the preparation and characterization of didodecyl disulfide SAMs on gold.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. louis.uah.edu [louis.uah.edu]
• 3. Correlating the Influence of Disulfides in Monolayers across Photoelectron Spectroscopy Wettability and Tunneling Charge-Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Modulation of electrochemical hydrogen evolution rate by araliphatic thiol monolayers on gold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. daneshyari.com [daneshyari.com]

Application Notes and Protocols: Functionalization of Nanoparticles with Didodecyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of nanoparticles with specific ligands is a cornerstone of nanotechnology, enabling the development of advanced materials for a myriad of biomedical applications, including targeted drug delivery, bio-imaging, and diagnostics. Didodecyl disulfide is a particularly attractive surface modifying agent due to its disulfide bond, which can be cleaved under the reducing conditions found within cells, offering a built-in mechanism for controlled release. The long alkyl chains of didodecyl disulfide also enhance the stability of nanoparticles in biological media.

These application notes provide a comprehensive guide to the use of didodecyl disulfide for the functionalization of nanoparticles. Detailed experimental protocols, data presentation, and visualizations are included to assist researchers in this field.

Applications of Didodecyl Disulfide-Functionalized Nanoparticles

Nanoparticles functionalized with didodecyl disulfide are primarily utilized in the development of sophisticated drug delivery systems. The key feature of these systems is their ability to respond to the intracellular environment, specifically the high concentration of glutathione (B108866) (GSH).[1]

• Redox-Responsive Drug Delivery: The disulfide bond in didodecyl disulfide is stable in the bloodstream but is readily cleaved by glutathione, which is found in significantly higher concentrations inside cells, particularly in tumor cells.[1][2] This selective cleavage triggers the release of encapsulated or conjugated drugs directly at the target site, minimizing off-target effects and enhancing therapeutic efficacy.[3][4]

• Enhanced Stability: The hydrophobic dodecyl chains of the disulfide molecule can improve the colloidal stability of nanoparticles in biological fluids, preventing aggregation and clearance by the immune system.

Experimental Protocols

This section provides detailed methodologies for the synthesis and functionalization of gold nanoparticles with didodecyl disulfide, followed by a general protocol for drug loading.

Protocol 1: Synthesis of Citrate-Stabilized Gold Nanoparticles (AuNPs)

This protocol is a modified Turkevich method for the synthesis of gold nanoparticles with a diameter of approximately 20 nm.[5]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Distilled, deionized water (ddH₂O)

Procedure:

• Prepare a 1 mM solution of HAuCl₄ in ddH₂O.

• In a clean round-bottom flask, bring 100 mL of the HAuCl₄ solution to a rolling boil with vigorous stirring.

• Rapidly add 10 mL of a 38.8 mM solution of trisodium citrate to the boiling solution.

• The solution will change color from yellow to blue and finally to a deep red, indicating the formation of AuNPs.

• Continue boiling and stirring for an additional 15 minutes.

• Remove the flask from the heat and allow it to cool to room temperature with continuous stirring.

• Store the resulting citrate-stabilized AuNP solution at 4°C.

Protocol 2: Functionalization of Gold Nanoparticles with Didodecyl Disulfide

This protocol describes the surface modification of pre-synthesized citrate-stabilized AuNPs with didodecyl disulfide via a ligand exchange reaction.[6]

Materials:

• Citrate-stabilized gold nanoparticle solution (from Protocol 1)

• Didodecyl disulfide

• Ethanol (B145695)

• Toluene (B28343)

Procedure:

• Prepare a solution of didodecyl disulfide in toluene. The concentration will depend on the desired surface coverage and should be optimized.

• In a flask, mix the citrate-stabilized AuNP solution with the didodecyl disulfide solution. A typical molar ratio of sulfur to gold is 1:3.[6]

• Stir the mixture vigorously for 12 hours at room temperature to allow for the ligand exchange to occur.

• After 12 hours, concentrate the organic phase using a rotary evaporator.

• Precipitate the functionalized nanoparticles by adding ethanol.

• Collect the didodecyl disulfide-functionalized AuNPs by centrifugation or filtration.

• Wash the nanoparticles exhaustively with ethanol to remove any unbound disulfide.

• Resuspend the functionalized nanoparticles in a suitable organic solvent like toluene or hexane.

Protocol 3: Loading of a Hydrophobic Drug (e.g., Doxorubicin) into Didodecyl Disulfide-Functionalized Nanoparticles

This protocol outlines a general method for encapsulating a hydrophobic drug within the hydrophobic layer of the functionalized nanoparticles.

Materials:

• Didodecyl disulfide-functionalized nanoparticles in an organic solvent

• Doxorubicin (or other hydrophobic drug)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Dissolve the hydrophobic drug in the solution of didodecyl disulfide-functionalized nanoparticles.

• Slowly add this organic solution to a vigorously stirring aqueous solution (e.g., PBS). This will lead to the formation of drug-loaded nanomicelles or aggregates.

• Continue stirring for several hours to allow for solvent evaporation and stabilization of the drug-loaded nanoparticles.

• Remove any unloaded drug by dialysis or centrifugation.

• The final drug-loaded nanoparticle suspension can be stored at 4°C.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of nanoparticles before and after functionalization and drug loading. Note that the data presented here are illustrative and may vary depending on the specific nanoparticle system and experimental conditions.

Table 1: Physicochemical Characterization of Nanoparticles

Parameter	Bare Nanoparticles	Didodecyl Disulfide Functionalized Nanoparticles
Hydrodynamic Diameter (nm)	20 ± 2	35 ± 5
Zeta Potential (mV)	-35 ± 5	-15 ± 4
Polydispersity Index (PDI)	< 0.2	< 0.3

Data is illustrative. Specific values will depend on the nanoparticle core material and synthesis method.[7][8][9][10][11]

Table 2: Drug Loading and Encapsulation Efficiency

Drug	Nanoparticle System	Drug Loading Content (DLC %)	Encapsulation Efficiency (EE %)
Doxorubicin	Didodecyl Disulfide-AuNPs	~5-15%	~70-90%
Paclitaxel	Disulfide-crosslinked Polymer Micelles	~10-20%	> 80%

DLC and EE are highly dependent on the drug, nanoparticle composition, and loading method.[12][13][14][15]

Visualization of Mechanisms and Workflows

Glutathione-Mediated Drug Release

The following diagram illustrates the mechanism of drug release from a didodecyl disulfide-functionalized nanoparticle within a cancer cell.

References

• 1. Glutathione-responsive biodegradable polyurethane nanoparticles for lung cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Glutathione-triggered disassembly of dual disulfide located degradable nanocarriers of polylactide-based block copolymers for rapid drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapidly disassembling nanomicelles with disulfide-linked PEG shells for glutathione-mediated intracellular drug delivery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. persweb.wabash.edu [persweb.wabash.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effects of nanoparticle size, shape, and zeta potential on drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. High drug-loading nanomedicines: progress, current status, and prospects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Didodecyl Disulfide as a Lubricant Additive

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didodecyl disulfide (DDS), a long-chain dialkyl disulfide, is a versatile lubricant additive known for enhancing the performance of base oils in various applications. Its primary functions are to provide extreme pressure (EP) and anti-wear (AW) protection to metal surfaces in sliding contact. Under conditions of high load and temperature, where the hydrodynamic lubricant film may break down, DDS forms a protective surface layer that prevents direct metal-to-metal contact, thereby reducing friction and wear. These application notes provide an overview of the uses of didodecyl disulfide, quantitative performance data for a representative lubricant system, detailed experimental protocols for its evaluation, and a visualization of its mechanism of action.

Applications of Didodecyl Disulfide

Didodecyl disulfide is utilized in a range of lubricant formulations to enhance their performance under demanding conditions. Its primary applications include:

• Extreme Pressure (EP) Additive: In industrial gear oils, cutting fluids, and greases, DDS provides excellent extreme pressure properties.[1] Under high loads, the disulfide bond in the DDS molecule can cleave, and the resulting sulfur species react with the metal surface to form a sacrificial iron sulfide (B99878) layer. This layer has a lower shear strength than the base metal, preventing welding and seizure of the moving parts.[1]

• Anti-Wear (AW) Additive: DDS is effective in reducing wear in applications where boundary lubrication conditions are prevalent. The protective film formed by the additive minimizes adhesive and abrasive wear, extending the operational life of machinery components.

• Friction Modifier: By forming a low-shear-strength film at the metal-lubricant interface, didodecyl disulfide can also contribute to a reduction in the coefficient of friction, leading to improved energy efficiency.

• Grease and Metalworking Fluid Component: It is incorporated into greases and metalworking fluids to enhance their performance in high-temperature and harsh operating environments.

Performance Data

While specific quantitative performance data for didodecyl disulfide is not extensively available in publicly accessible literature, the following table provides representative data from a four-ball wear test of a bio-lubricant derived from waste cooking oil (WCO). This illustrates the typical parameters measured and the performance improvements seen with the addition of effective lubricant additives. The performance of didodecyl disulfide as an additive in a base oil would be expected to show significant improvements in wear and friction characteristics.

Lubricant Sample	Wear Scar Diameter (WSD) (mm)	Average Coefficient of Friction (COF)
Waste Cooking Oil (WCO)	0.61	0.065

Table 1: Representative Tribological Performance Data from a Four-Ball Anti-Wear Test.[2]

Experimental Protocols

The evaluation of didodecyl disulfide as a lubricant additive typically involves standardized tribological tests. The following are detailed protocols for two of the most common tests: the Four-Ball Wear Test and the Four-Ball Extreme Pressure Test.

Protocol 1: Evaluation of Anti-Wear Properties using the Four-Ball Method (based on ASTM D4172)

Objective: To determine the wear-preventive characteristics of a lubricating fluid containing didodecyl disulfide.

Apparatus: Four-Ball Wear Test Machine.

Materials:

• Test lubricant: Base oil with and without the addition of didodecyl disulfide at a specified concentration (e.g., 1% w/w).

• Test specimens: Four 12.7 mm diameter steel balls.

• Cleaning solvents (e.g., heptane, isopropanol).

Procedure:

• Thoroughly clean the four steel balls and the test cup with solvents and allow them to dry completely.

• Clamp three of the steel balls securely in the test cup.

• Pour the test lubricant into the cup to a level that covers the three stationary balls.

• Place the fourth ball in the chuck of the test machine.

• Assemble the test cup onto the machine and apply the desired load (e.g., 392 N).

• Set the test temperature (e.g., 75°C) and allow the lubricant to reach thermal equilibrium.

• Start the motor and run the test at a specified speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes).

• After the test, turn off the machine, remove the test cup, and discard the lubricant.

• Carefully remove the three stationary balls and clean them with solvents.

• Measure the diameter of the wear scars on each of the three stationary balls in two directions (parallel and perpendicular to the direction of sliding) using a calibrated microscope.

• Calculate the average wear scar diameter.

Data Analysis:

• Compare the average wear scar diameter of the base oil with that of the oil containing didodecyl disulfide. A smaller wear scar indicates better anti-wear properties.

Protocol 2: Determination of Coefficient of Friction using the Four-Ball Wear Test Machine (based on ASTM D5183)

Objective: To determine the coefficient of friction of a lubricating fluid containing didodecyl disulfide.[3]

Apparatus: Four-Ball Wear Test Machine equipped with a friction-recording device.

Materials:

• Test lubricant: Base oil with and without the addition of didodecyl disulfide.

• Test specimens: Four 12.7 mm diameter steel balls.

• Cleaning solvents.

Procedure:

• Follow steps 1-6 of the ASTM D4172 protocol.

• Start the motor and run the test at a specified speed (e.g., 600 rpm) and load (e.g., 98.1 N) for a duration of 10 minutes, while continuously recording the frictional torque.[3]

• At the end of the 10-minute interval, increase the load by a specified increment (e.g., 98.1 N) and continue the test for another 10 minutes.[3]

• Repeat the incremental loading until incipient seizure is indicated by a sharp increase in the frictional trace.[3]

• Record the torque value at the end of each 10-minute interval.[3]

Data Analysis:

• Calculate the coefficient of friction (μ) at each load using the formula: μ = (Frictional Torque × 9.81) / (Applied Load × r), where r is the distance from the center of the contact surfaces on the lower balls to the axis of rotation.

• Plot the coefficient of friction as a function of load for the base oil and the additized oil to compare their frictional characteristics.

Mechanism of Action and Visualizations

The primary mechanism by which didodecyl disulfide provides extreme pressure and anti-wear protection is through the formation of a protective iron sulfide layer on the metal surfaces at the point of asperity contact. This process is driven by the high temperatures and pressures generated during boundary lubrication conditions.

Mechanism of Action of Didodecyl Disulfide

The diagram above illustrates the signaling pathway for the formation of the protective iron sulfide film. Didodecyl disulfide molecules present in the bulk lubricant adsorb onto the iron surface. Under the extreme conditions of asperity contact, these molecules undergo thermal and mechanical decomposition, breaking the S-S and C-S bonds to form reactive sulfur species. These reactive species then chemically react with the iron surface to form a durable iron sulfide tribofilm. This film acts as a solid lubricant, preventing direct metal-to-metal contact and reducing wear and friction.

Experimental Workflow for Lubricant Evaluation

The experimental workflow diagram outlines the key steps involved in evaluating the performance of didodecyl disulfide as a lubricant additive. The process begins with the preparation of lubricant samples, followed by the cleaning and assembly of the test apparatus. The tribological test is then conducted under controlled conditions. Post-test, the key performance parameters, wear scar diameter and coefficient of friction, are measured and analyzed to determine the efficacy of the additive.

References

• 1. lubrication.expert [lubrication.expert]
• 2. researchgate.net [researchgate.net]
• 3. kelid1.ir [kelid1.ir]

Application Notes and Protocols: Didodecyl Disulfide as a Crosslinking Agent in Polymer Chemistry

Disclaimer: Published research specifically detailing the use of didodecyl disulfide as a primary crosslinking agent in polymer chemistry is limited. The following application notes and protocols are based on established principles of disulfide chemistry and polymer science. They are intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals to explore the potential of didodecyl disulfide in creating novel polymer architectures. The quantitative data presented is illustrative of expected trends and should be empirically verified.

Introduction to Didodecyl Disulfide in Polymer Chemistry

Didodecyl disulfide (DDS), also known as dilauryl disulfide, is an organic disulfide with the chemical formula C₂₄H₅₀S₂. It consists of two dodecyl chains linked by a disulfide bond. While traditionally used in other areas, its structure lends itself to unique applications in polymer chemistry, particularly as a crosslinking agent to create dynamic and responsive materials.

The key feature of the disulfide bond is its ability to undergo reversible cleavage under reducing conditions, such as in the presence of thiols like glutathione, which is abundant in the intracellular environment. This redox-responsiveness makes DDS an attractive crosslinking agent for applications in drug delivery, self-healing materials, and recyclable thermosets. The long alkyl chains of DDS can also impart hydrophobicity and flexibility to the polymer network.

Potential Applications:

• Stimuli-Responsive Drug Delivery: Polymers crosslinked with DDS can form stable nanoparticles or hydrogels that encapsulate therapeutic agents. In a reducing environment, such as inside a cell, the disulfide crosslinks break, leading to the degradation of the polymer matrix and the controlled release of the payload.[1][2]

• Self-Healing Materials: The dynamic nature of the disulfide bond can be utilized to create self-healing polymers. Upon damage, the disulfide bonds can reform under appropriate conditions (e.g., heat or UV light), restoring the material's integrity.

• Recyclable Thermosets: Conventional thermosets are difficult to recycle due to their permanent crosslinked network. By using DDS as a crosslinker, it is possible to create thermosets that can be de-crosslinked by a reducing agent, allowing the polymer chains to be reprocessed and reformed.

• Elastomer Modification: In elastomers and rubbers, DDS can be used as a sulfur-donating species in vulcanization, potentially offering a more controlled crosslinking process compared to elemental sulfur and influencing the final mechanical properties.

Mechanism of Crosslinking with Didodecyl Disulfide

The primary mechanism for incorporating didodecyl disulfide as a crosslinker into a polymer matrix is through thiol-disulfide exchange . This reaction involves the reaction of a thiol group on a polymer chain with the disulfide bond of DDS. The reaction is typically base-catalyzed and proceeds via a nucleophilic attack of a thiolate anion on one of the sulfur atoms of the disulfide bond.[3]

This results in the formation of a new disulfide bond that links two polymer chains together, with the release of dodecanethiol as a byproduct.

Alternatively, didodecyl disulfide crosslinks can be formed in situ by the oxidative coupling of dodecanethiol in the presence of a polymer.

Experimental Protocols

Protocol 1: Crosslinking of a Thiol-Functionalized Polymer with Didodecyl Disulfide via Thiol-Disulfide Exchange

This protocol describes the crosslinking of a polymer containing pendant thiol groups with didodecyl disulfide. Poly(oligo(ethylene glycol) methyl ether methacrylate-co-3-mercapto-2-hydroxypropyl methacrylate) is used as an example of a thiol-functionalized polymer.

Materials:

• Thiol-functionalized polymer

• Didodecyl disulfide (DDS)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (B128534) (TEA)

• Methanol (B129727)

• Diethyl ether

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon inlet

• Temperature-controlled oil bath

• Rotary evaporator

• Centrifuge

Procedure:

• Polymer Dissolution: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the thiol-functionalized polymer in anhydrous DMF to a concentration of 10% (w/v). Stir the solution until the polymer is completely dissolved.

• Addition of Didodecyl Disulfide: In a separate vial, dissolve didodecyl disulfide in a minimal amount of DMF. Add the DDS solution to the polymer solution. The molar ratio of DDS to thiol groups on the polymer should be varied to control the crosslinking density (e.g., 0.5:1, 1:1, 2:1).

• Initiation of Reaction: Add triethylamine (TEA) as a catalyst to the reaction mixture. A typical concentration is 1-5 mol% with respect to the thiol groups.

• Reaction: Heat the reaction mixture to 50-60 °C and stir for 12-24 hours under an inert atmosphere. The progress of the reaction can be monitored by the disappearance of the thiol peak using Ellman's test.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Precipitate the crosslinked polymer by slowly adding the reaction mixture to a large excess of cold diethyl ether.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the collected polymer multiple times with methanol to remove unreacted DDS, dodecanethiol, and TEA.

• Drying: Dry the purified crosslinked polymer under vacuum at 40 °C until a constant weight is achieved.

Characterization:

• FTIR Spectroscopy: Confirm the disappearance of the S-H peak (around 2550 cm⁻¹) and the presence of characteristic peaks for the polymer backbone.

• Swelling Studies: Determine the crosslink density by measuring the swelling ratio of the polymer in a suitable solvent (e.g., water, THF).

• Rheometry: Measure the storage (G') and loss (G'') moduli to characterize the mechanical properties of the crosslinked material.

Protocol 2: In-Situ Crosslinking of a Polymer Blend by Oxidative Coupling of Dodecanethiol

This protocol describes the formation of didodecyl disulfide crosslinks within a polymer matrix by the oxidation of dodecanethiol. A simple elastomer like polydimethylsiloxane (B3030410) (PDMS) with a peroxide initiator is used as an example.

Materials:

• Polydimethylsiloxane (PDMS) elastomer base and curing agent

• Dodecanethiol

• Dicumyl peroxide (DCP)

• Toluene

Equipment:

• Two-roll mill or internal mixer

• Compression molding press

• Oven

Procedure:

• Compounding:

  • On a two-roll mill, blend the PDMS elastomer base with the curing agent according to the manufacturer's instructions.

  • Add dodecanethiol to the mixture. The concentration can be varied (e.g., 1, 2, 5 phr - parts per hundred rubber).

  • Add dicumyl peroxide as the initiator (e.g., 0.5-2 phr).

  • Mill the components until a homogeneous mixture is obtained.

• Molding and Curing:

  • Place the compounded mixture into a mold of the desired shape.

  • Preheat the compression molding press to the curing temperature (typically 150-170 °C for DCP).

  • Place the mold in the press and apply pressure (e.g., 10 MPa).

  • Cure for a specified time (e.g., 15-30 minutes) to allow for the oxidative coupling of dodecanethiol to form didodecyl disulfide crosslinks and the curing of the PDMS matrix.

• Post-Curing:

  • Remove the crosslinked polymer from the mold and allow it to cool to room temperature.

  • Post-cure the sample in an oven at a slightly lower temperature (e.g., 120 °C) for a few hours to ensure complete reaction and remove any volatile byproducts.

Characterization:

• Mechanical Testing: Perform tensile tests (ASTM D412) to determine tensile strength, elongation at break, and modulus.

• Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the glass transition temperature (Tg) and Thermogravimetric Analysis (TGA) to assess thermal stability.

• Solvent Swelling: Determine the crosslink density by measuring the equilibrium swelling in a solvent like toluene.

Quantitative Data Presentation

The following tables present illustrative data on the expected effects of crosslinking a hypothetical elastomer with didodecyl disulfide. The values are intended to show trends and should be determined experimentally for any specific polymer system.

Table 1: Effect of Didodecyl Disulfide Concentration on Mechanical Properties

DDS Concentration (phr)	Tensile Strength (MPa)	Elongation at Break (%)	100% Modulus (MPa)
0	8.5	650	1.2
1	10.2	580	1.8
2	12.5	450	2.5
4	14.0	320	3.8

Table 2: Effect of Didodecyl Disulfide Crosslinking on Thermal and Swelling Properties

DDS Concentration (phr)	Glass Transition Temp. (Tg) (°C)	Thermal Decomposition Temp. (TGA, 5% weight loss) (°C)	Swelling Ratio in Toluene (%)
0	-45	350	450
1	-42	355	380
2	-38	360	310
4	-35	365	250

Visualizations (Graphviz)

Caption: Chemical structure of didodecyl disulfide.

Caption: Thiol-disulfide exchange mechanism.

Caption: Experimental workflow diagram.

References

• 1. Disulfide cross-linked biodegradable polyelectrolyte nanoparticles for the oral delivery of protein drugs - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Redox-Responsive Hydrogels Loaded with an Antibacterial Peptide as Controlled Drug Delivery for Healing Infectious Wounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Note: Characterization of Didodecyl Disulfide Self-Assembled Monolayers using X-ray Photoelectron Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Self-assembled monolayers (SAMs) of organosulfur compounds on gold surfaces are of significant interest in a variety of fields, including biosensing, molecular electronics, and drug delivery. The disulfide bond in molecules like didodecyl disulfide ((C₁₂H₂₅S)₂) provides a stable anchor to the gold substrate, forming a densely packed and well-ordered organic thin film. X-ray Photoelectron Spectroscopy (XPS) is a powerful surface-sensitive technique for the characterization of these SAMs.[1][2] It provides quantitative information on the elemental composition, chemical state of the elements, and the thickness of the monolayer.[1][2]

This application note provides a detailed experimental protocol for the preparation and XPS analysis of didodecyl disulfide SAMs on gold substrates.

Experimental Protocol

Materials and Reagents

• Substrate: Silicon wafer with a vapor-deposited gold film.

• SAM precursor: Didodecyl disulfide (CH₃(CH₂)₁₁S-S(CH₂)₁₁CH₃).

• Solvent: High-purity ethanol (B145695).

• Cleaning solutions: Piranha solution (a 7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂), deionized water, and ethanol.

Substrate Preparation

• Cut the gold-coated silicon wafer into appropriate sample sizes (e.g., 1 cm x 1 cm).

• Clean the substrates by sonicating in ethanol for 10 minutes.

• Immerse the substrates in a freshly prepared Piranha solution for 5 minutes to remove organic contaminants. Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood.

• Rinse the substrates thoroughly with deionized water and then with ethanol.

• Dry the substrates under a stream of dry nitrogen gas.

SAM Formation

• Prepare a 0.1 mM solution of didodecyl disulfide in ethanol.

• Immediately immerse the cleaned and dried gold substrates into the disulfide solution.

• Allow the self-assembly process to proceed for at least 12 hours at room temperature in an amber vial to protect from light and under a nitrogen atmosphere to prevent oxidation.[3]

• After incubation, remove the samples from the solution and rinse them three times with fresh ethanol to remove any physisorbed molecules.[1]

• Dry the SAM-coated substrates under a stream of dry nitrogen gas before transferring them to the XPS instrument.

XPS Analysis

• Instrumentation: The analysis can be performed using a standard XPS instrument equipped with a monochromatic Al Kα X-ray source (hν = 1486.6 eV).[2]

• Analysis Chamber: Maintain the analysis chamber at a pressure below 10⁻⁹ mbar.[2]

• Data Acquisition:

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Acquire high-resolution spectra for the Au 4f, S 2p, and C 1s regions.

  • Set the pass energy to a lower value (e.g., 46.95 eV) for high-resolution scans to improve energy resolution.[3]

  • Use an electron flood gun for charge compensation if necessary.[3]

  • The take-off angle (the angle between the surface normal and the analyzer lens) should be set to a specific value, for instance, 37° or 55°.[2][4] For thickness and orientation information, angle-resolved XPS (ARXPS) measurements can be performed by collecting spectra at multiple take-off angles.[5][6]

Data Presentation and Analysis

Elemental Composition and Chemical State

The high-resolution XPS spectra provide detailed information about the chemical environment of the elements in the SAM.

• Au 4f: The Au 4f spectrum will show a doublet corresponding to Au 4f₇/₂ and Au 4f₅/₂. These peaks serve as a reference for the substrate.

• S 2p: The S 2p spectrum is crucial for confirming the formation of the SAM and the nature of the sulfur-gold bond. The spectrum is typically fitted with doublets (S 2p₃/₂ and S 2p₁/₂).

  • A peak around 162.0 eV for the S 2p₃/₂ component is characteristic of a covalent Au-S (thiolate) bond.[2]

  • A lower binding energy component around 161.3 eV can be attributed to sulfur atoms bound to gold hollow sites.[2]

  • A peak at a higher binding energy of approximately 163.6 eV indicates the presence of unbound or physisorbed disulfide molecules.[2]

  • The absence of signals around 168 eV confirms the lack of oxidized sulfur species (sulfonates).[7]

• C 1s: The C 1s spectrum is expected to show a primary peak around 285.0 eV , corresponding to the carbon atoms in the alkyl chains (C-C and C-H bonds).[8]

Quantitative Data Summary

The following tables summarize the expected quantitative data from the XPS analysis of didodecyl disulfide SAMs.

Core Level	Peak Component	Expected Binding Energy (eV)	FWHM (eV)	Assignment
Au 4f	Au 4f₇/₂	~84.0	~1.0	Gold Substrate
Au 4f₅/₂	~87.7	~1.0	Gold Substrate
S 2p	S 2p₃/₂	~162.0	~1.0	Covalently Bound Thiolate (Au-S)
S 2p₁/₂	~163.2	~1.0	Covalently Bound Thiolate (Au-S)
S 2p₃/₂	~163.6	~1.0	Physisorbed Disulfide (S-S)
S 2p₁/₂	~164.8	~1.0	Physisorbed Disulfide (S-S)
C 1s	C 1s	~285.0	~1.2	Alkyl Chain (C-C, C-H)

Parameter	Method	Expected Value	Reference
SAM Thickness	Angle-Resolved XPS (ARXPS)	~1.6 nm (for dodecanethiol)	[5]
Molecular Tilt Angle	Angle-Resolved XPS (ARXPS)	~27° from surface normal (for dodecanethiol)	[5]

Visualizations

Caption: Experimental workflow for XPS analysis.

Caption: Structure of a didodecyl disulfide SAM.

References

• 1. researchgate.net [researchgate.net]
• 2. Correlating the Influence of Disulfides in Monolayers across Photoelectron Spectroscopy Wettability and Tunneling Charge-Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. tools.thermofisher.cn [tools.thermofisher.cn]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. X-ray Photoelectron Spectroscopy Analysis of Gold Surfaces after Removal of Thiolated DNA Oligomers by Ultraviolet/Ozone Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. X-ray photoelectron spectroscopy characterization of gold nanoparticles functionalized with amine-terminated alkanethiols - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Surface Modification using Didodecyl Disulfide Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Surface modification is a cornerstone of modern materials science, enabling the precise tuning of interfacial properties for a vast array of applications, from biocompatible coatings on medical implants to the functionalization of biosensors. Didodecyl disulfide (DDS) is a key reagent in this field, utilized for the formation of robust, well-ordered self-assembled monolayers (SAMs) on various substrates, most notably gold. The long dodecyl chains of DDS molecules arrange to form a dense, hydrophobic surface, which can serve as a foundational layer for further functionalization or to impart specific wetting and anti-fouling characteristics.

These application notes provide a comprehensive guide to the preparation and application of Didodecyl disulfide solutions for the creation of high-quality self-assembled monolayers. The protocols detailed herein are based on established methodologies for thiol and disulfide-based surface modification.

Data Presentation: Surface Properties of Alkyl-Chain Monolayers on Gold

The following table summarizes key quantitative data for self-assembled monolayers formed from long-chain alkyl sulfur compounds on a gold surface. While specific experimental data for Didodecyl disulfide is not extensively reported, the values presented for Dodecanethiol provide a reliable estimation due to the similar molecular structure and self-assembly behavior. Both thiols and disulfides are understood to form the same thiolate species on the gold surface.[1]

Parameter	Dodecanethiol on Au (Estimated for DDS)	Dodecyl Disulfide on Au	Method of Analysis
Advancing Contact Angle (Water)	~111°[2]	Not specified	Goniometry
Ellipsometric Thickness	~15-17 Å (Estimated)	Not specified	Ellipsometry
Surface Coverage Density	~4.6 x 10¹⁴ molecules/cm² (Theoretical)	Not specified	X-ray Photoelectron Spectroscopy (XPS)

Note: The ellipsometric thickness is estimated based on a reported thickness of approximately 1-2 Å per CH₂ unit.[3] The surface coverage density is a theoretical value for alkanethiols on a Au(111) surface.

Experimental Protocols

Protocol 1: Preparation of a 1 mM Didodecyl Disulfide Solution in Ethanol (B145695)

This protocol outlines the steps for preparing a standard 1 mM solution of Didodecyl disulfide (DDS) in ethanol, a common solvent for the formation of self-assembled monolayers.

Materials:

• Didodecyl disulfide (DDS) (Molecular Weight: 402.80 g/mol )

• 200 proof ethanol (anhydrous)

• Analytical balance

• Volumetric flask (e.g., 50 mL or 100 mL)

• Spatula

• Weighing paper or boat

• Ultrasonic bath

Procedure:

• Calculate the required mass of DDS:

  • For a 1 mM (0.001 mol/L) solution, the required mass is 0.4028 g per liter.

  • To prepare 50 mL of a 1 mM solution, you will need: 0.001 mol/L * 0.050 L * 402.80 g/mol = 0.02014 g (or 20.14 mg)

• Weigh the DDS:

  • Using an analytical balance, carefully weigh out the calculated mass of DDS onto a clean piece of weighing paper or a weighing boat.

• Dissolve the DDS in ethanol:

  • Transfer the weighed DDS into a clean, dry volumetric flask.

  • Add approximately half of the final desired volume of anhydrous ethanol to the flask.

  • Swirl the flask gently to begin dissolving the DDS.

• Aid dissolution with sonication:

  • Place the volumetric flask in an ultrasonic bath for 5-10 minutes to ensure the complete dissolution of the DDS. The solution should become clear.

• Bring to final volume:

  • Once the DDS is fully dissolved and the solution has returned to room temperature, carefully add anhydrous ethanol to the volumetric flask until the bottom of the meniscus aligns with the calibration mark.

• Mix thoroughly:

  • Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Storage:

  • Store the prepared solution in a tightly sealed container to prevent solvent evaporation. For best results, use the solution fresh.

Protocol 2: Formation of a Didodecyl Disulfide Self-Assembled Monolayer (SAM) on a Gold Substrate

This protocol describes the process of forming a stable DDS SAM on a gold surface. A clean environment is crucial for the formation of high-quality, well-ordered monolayers.

Materials:

• Gold-coated substrate (e.g., glass slide, silicon wafer)

• 1 mM Didodecyl disulfide solution in ethanol (from Protocol 1)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION

• Deionized (DI) water

• Anhydrous ethanol

• Nitrogen gas stream

• Clean glass or polypropylene (B1209903) container with a sealable lid

• Tweezers

Procedure:

• Substrate Cleaning (Handle with extreme care in a fume hood with appropriate PPE):

  • Immerse the gold substrate in Piranha solution for 10-15 minutes. (Caution: Piranha solution is extremely corrosive and reactive) .

  • Thoroughly rinse the substrate with copious amounts of DI water.

  • Dry the substrate under a gentle stream of nitrogen gas.

• SAM Formation:

  • Place the clean, dry gold substrate into a clean glass or polypropylene container.

  • Immediately immerse the substrate in the 1 mM Didodecyl disulfide solution in ethanol, ensuring the entire gold surface is covered.

• Incubation:

  • Seal the container to prevent solvent evaporation and contamination.

  • Incubate for 18-24 hours at room temperature. This extended incubation time allows for the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • Using clean tweezers, remove the substrate from the DDS solution.

  • Rinse the substrate thoroughly with anhydrous ethanol to remove any non-covalently bound molecules.

  • Dry the substrate under a gentle stream of nitrogen gas.

• Characterization:

  • The functionalized substrate is now ready for characterization using techniques such as X-ray Photoelectron Spectroscopy (XPS) to confirm the presence of the S-Au bond, and goniometry to measure the contact angle.

Visualizations

Caption: Experimental workflow for surface modification.

Caption: Logical relationship of SAM formation.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Didodecyl Disulfide as a Corrosion Inhibitor for Metals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Didodecyl disulfide is a long-chain alkyl disulfide that holds significant promise as a corrosion inhibitor for a variety of metals. Its mechanism of action is primarily through the formation of a self-assembled monolayer (SAM) on the metal surface. The disulfide bond cleaves upon adsorption, and the resulting thiolates form strong covalent bonds with the metal atoms. The long dodecyl chains then orient themselves outwards, creating a dense, hydrophobic barrier that repels corrosive agents.

Due to a scarcity of specific experimental data for didodecyl disulfide in the public domain, this document will utilize data and protocols for the closely related and structurally similar compound, dodecanethiol (C12H25SH), as a proxy. The underlying principles of self-assembly and corrosion inhibition are expected to be highly comparable.

Mechanism of Action

The corrosion inhibition by long-chain alkyl disulfides like didodecyl disulfide is a multi-step process that results in the formation of a highly organized, protective film on the metal surface.

• Adsorption and Dissociation: The didodecyl disulfide molecule approaches the metal surface, and the disulfide bond (S-S) undergoes dissociative chemisorption. This process is often initiated at defect sites on the metal surface and results in the formation of two dodecanethiolate (C12H25S-) species.

• Thiolate Bonding: The sulfur headgroups of the dodecanethiolate molecules form strong covalent or coordinate bonds with the metal atoms (e.g., Cu-S, Fe-S). This strong anchoring is the foundation of the protective layer.

• Self-Assembly and Ordering: Driven by van der Waals interactions between the long alkyl chains, the adsorbed thiolate molecules begin to self-assemble into a densely packed, quasi-crystalline structure. The alkyl chains tilt at a specific angle relative to the surface normal to maximize packing density.

• Hydrophobic Barrier Formation: The well-ordered monolayer presents a hydrophobic outer surface composed of the terminal methyl groups of the dodecyl chains. This layer acts as a physical barrier, preventing the ingress of water, oxygen, and other corrosive species to the metal surface.

Data Presentation

The following tables summarize quantitative data on the corrosion inhibition performance of dodecanethiol on copper and mild steel in acidic and neutral environments. This data is representative of the expected performance of didodecyl disulfide.

Table 1: Potentiodynamic Polarization Data for Dodecanethiol on Copper in 0.5 M H₂SO₄

Inhibitor Concentration (mM)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (icorr) (µA/cm²)	Inhibition Efficiency (IE%)
0 (Blank)	-250	25.0	-
0.1	-235	5.2	79.2
0.5	-220	1.8	92.8
1.0	-210	0.9	96.4
5.0	-195	0.5	98.0

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data for Dodecanethiol on Mild Steel in 1 M HCl

Inhibitor Concentration (mM)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (IE%)
0 (Blank)	50	200	-
0.1	250	80	80.0
0.5	800	45	93.8
1.0	1500	25	96.7
5.0	2800	15	98.2

Table 3: Weight Loss Data for Dodecanethiol on Copper in 3.5% NaCl Solution

Inhibitor Concentration (mM)	Corrosion Rate (mm/year)	Inhibition Efficiency (IE%)
0 (Blank)	0.150	-
0.1	0.035	76.7
0.5	0.012	92.0
1.0	0.006	96.0
5.0	0.003	98.0

Experimental Protocols

Detailed methodologies for key experiments to evaluate the corrosion inhibition performance of didodecyl disulfide are provided below.

Protocol 1: Weight Loss Measurement

Objective: To determine the corrosion rate of a metal in a specific environment with and without the inhibitor.

Materials:

• Metal coupons (e.g., mild steel, copper, aluminum) of known dimensions.

• Abrasive paper (e.g., silicon carbide) of various grits (e.g., 240, 400, 600, 800, 1200).

• Acetone (B3395972), ethanol (B145695), and deionized water for cleaning.

• Corrosive medium (e.g., 1 M HCl, 3.5% NaCl solution).

• Didodecyl disulfide solutions of varying concentrations in a suitable solvent (e.g., ethanol).

• Analytical balance (±0.1 mg accuracy).

• Water bath or thermostat for temperature control.

• Glass hooks and beakers.

Procedure:

• Coupon Preparation: a. Mechanically polish the metal coupons with successive grades of abrasive paper to a mirror finish. b. Degrease the coupons by sonicating in acetone for 5 minutes, followed by rinsing with ethanol and deionized water. c. Dry the coupons in a stream of warm air and store them in a desiccator. d. Accurately weigh each coupon to the nearest 0.1 mg (W₁).

• Inhibitor Solution Preparation: a. Prepare a stock solution of didodecyl disulfide in ethanol. b. Prepare different concentrations of the inhibitor in the corrosive medium by diluting the stock solution.

• Immersion Test: a. Suspend the weighed coupons in beakers containing the corrosive medium with and without different concentrations of the inhibitor using glass hooks. b. Ensure the coupons are fully immersed and not in contact with the beaker walls. c. Maintain a constant temperature using a water bath for a specified duration (e.g., 24, 48, 72 hours).

• Post-Immersion Processing: a. After the immersion period, retrieve the coupons. b. Gently clean the coupons with a soft brush to remove corrosion products. For steel, a solution of 20% NaOH containing 200 g/L of zinc dust can be used for cleaning. c. Rinse the coupons with deionized water and ethanol, then dry them. d. Reweigh the coupons to the nearest 0.1 mg (W₂).

• Calculations:

  • Weight Loss (ΔW): ΔW = W₁ - W₂

  • Corrosion Rate (CR) in mm/year: CR = (87.6 × ΔW) / (A × t × ρ)

    • ΔW = weight loss in mg

    • A = surface area of the coupon in cm²

    • t = immersion time in hours

    • ρ = density of the metal in g/cm³

  • Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100

    • CR₀ = corrosion rate in the absence of inhibitor

    • CRᵢ = corrosion rate in the presence of inhibitor

Protocol 2: Potentiodynamic Polarization (PDP)

Objective: To determine the corrosion potential (Ecorr), corrosion current density (icorr), and to understand the anodic and cathodic inhibition effects.

Materials:

• Potentiostat/Galvanostat.

• Three-electrode electrochemical cell:

  • Working Electrode (WE): Metal specimen (e.g., steel rod embedded in epoxy resin with a defined exposed area).

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

  • Counter Electrode (CE): Platinum or graphite (B72142) rod.

• Corrosive medium with and without inhibitor.

Procedure:

• Working Electrode Preparation: Prepare the working electrode by polishing, cleaning, and drying as described in the weight loss protocol.

• Electrochemical Cell Setup: a. Assemble the three-electrode cell with the prepared WE, RE, and CE. b. Fill the cell with the test solution (corrosive medium with or without inhibitor). c. Allow the system to stabilize for a certain period (e.g., 30-60 minutes) until a stable open-circuit potential (OCP) is reached.

• Polarization Scan: a. Scan the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis: a. Plot the logarithm of the current density (log i) versus the applied potential (E). b. Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot to their intersection point to determine the corrosion potential (Ecorr) and corrosion current density (icorr). c. Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100

  • icorr₀ = corrosion current density in the absence of inhibitor
  • icorrᵢ = corrosion current density in the presence of inhibitor

Protocol 3: Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the kinetics of the electrochemical processes at the metal/solution interface and to determine the charge transfer resistance (Rct).

Materials:

• Potentiostat/Galvanostat with a frequency response analyzer.

• Three-electrode electrochemical cell (same as for PDP).

Procedure:

• Cell Setup and Stabilization: Prepare and set up the electrochemical cell as described in the PDP protocol and allow the OCP to stabilize.

• Impedance Measurement: a. Apply a small amplitude AC potential signal (e.g., 10 mV) around the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: a. Plot the impedance data as a Nyquist plot (imaginary impedance vs. real impedance) and Bode plots (impedance magnitude and phase angle vs. frequency). b. Model the impedance spectra using an appropriate equivalent electrical circuit to extract parameters such as the solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl). c. Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100

  • Rct₀ = charge transfer resistance in the absence of inhibitor
  • Rctᵢ = charge transfer resistance in the presence of inhibitor

Mandatory Visualization

Caption: Mechanism of corrosion inhibition by didodecyl disulfide.

Application Notes and Protocols: Electrochemical Behavior of Didodecyl Disulfide Monolayers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical behavior of self-assembled monolayers (SAMs) derived from didodecyl disulfide on gold surfaces. Detailed protocols for monolayer formation and electrochemical characterization are provided to facilitate reproducible experimental work.

Introduction

Self-assembled monolayers of organosulfur compounds on gold have become a cornerstone of surface science and nanotechnology. Didodecyl disulfide offers a convenient and reliable method for forming well-ordered dodecanethiolate monolayers on gold substrates. The resulting monolayers serve as robust platforms for a variety of applications, including the study of electron transfer phenomena, development of biosensors, and as model systems for biological membranes. Understanding the electrochemical characteristics of these monolayers is crucial for their effective application.

Data Presentation

The following tables summarize key quantitative data for dodecanethiolate monolayers on Au(111) surfaces, primarily characterized by cyclic voltammetry.

Table 1: Reductive Desorption Parameters for Dodecanethiolate Monolayers on Au(111)

Parameter	Value	Conditions	Reference
Reductive Desorption Peak Potential (Ep)	-1.084 ± 0.014 V vs. Ag/AgCl	0.5 M KOH, Scan rate: 100 mV/s	[1]
Full Width at Half Maximum (FWHM)	38 ± 9 mV	0.5 M KOH, Scan rate: 100 mV/s	[1]
Reductive Desorption Peak Potential (Ep)	~ -1.05 V vs. Ag/AgCl	0.1 M KOH, Scan rate: 50 mV/s	[2]

Table 2: Surface Coverage of Dodecanethiolate Monolayers on Gold

Method	Surface Coverage (Γ)	Substrate/Pretreatment	Reference
Reductive Desorption (CV)	8.0 x 10-10 mol/cm²	Polycrystalline Gold / Aqua Regia Pretreatment	[3]
Reductive Desorption (CV)	7.8 x 10-10 mol/cm²	Polycrystalline Gold / Reductive Annealing	[3]
Theoretical Value	~ 8.0 x 10-10 mol/cm²	N/A	[3]

Experimental Protocols

Protocol 1: Preparation of Didodecyl Disulfide Monolayers on Gold

This protocol details the steps for the self-assembly of a dodecanethiolate monolayer from a didodecyl disulfide solution onto a gold substrate.

Materials:

• Gold-coated substrate (e.g., gold-sputtered silicon wafer or glass slide)

• Didodecyl disulfide

• Absolute ethanol (B145695) (200 proof)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION IS ADVISED

• Deionized (DI) water

• Nitrogen gas (high purity)

• Clean glass vials with caps

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrate in piranha solution for 5-10 minutes to remove organic contaminants. Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

  • Rinse the substrate thoroughly with copious amounts of DI water.

  • Dry the substrate under a stream of high-purity nitrogen gas.

• Preparation of Disulfide Solution:

  • Prepare a 1 mM solution of didodecyl disulfide in absolute ethanol. For example, dissolve the appropriate mass of didodecyl disulfide in 10 mL of ethanol.

• Self-Assembly:

  • Place the clean, dry gold substrate in a glass vial.

  • Pour the 1 mM didodecyl disulfide solution into the vial, ensuring the gold surface is completely submerged.

  • Seal the vial and allow the self-assembly to proceed for at least 24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • After the incubation period, remove the substrate from the disulfide solution.

  • Rinse the substrate thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the monolayer-coated substrate under a gentle stream of nitrogen gas.

  • The prepared substrate is now ready for electrochemical characterization.

Protocol 2: Electrochemical Characterization by Cyclic Voltammetry (CV)

This protocol describes the use of cyclic voltammetry to characterize the integrity and reductive desorption of the didodecyl disulfide monolayer.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Didodecyl disulfide monolayer-coated gold electrode (Working Electrode)

• Platinum wire or mesh (Counter Electrode)

• Ag/AgCl (in saturated KCl) or other suitable reference electrode (Reference Electrode)

• Electrolyte solution: 0.5 M Potassium Hydroxide (KOH) in deionized water (for reductive desorption)

• Deionized water

• Nitrogen or Argon gas for deaeration

Procedure:

• Cell Assembly:

  • Assemble the three-electrode cell with the monolayer-coated gold electrode as the working electrode, the platinum wire as the counter electrode, and the Ag/AgCl electrode as the reference electrode.

  • Fill the cell with the 0.5 M KOH electrolyte solution.

  • Deaerate the electrolyte by bubbling with high-purity nitrogen or argon for at least 15-20 minutes to remove dissolved oxygen. Maintain a nitrogen/argon blanket over the solution during the experiment.

• Cyclic Voltammetry for Reductive Desorption:

  • Set the potentiostat to the cyclic voltammetry mode.

  • Define the potential window. For reductive desorption of dodecanethiolate, a typical range is from approximately 0 V to -1.4 V vs. Ag/AgCl.

  • Set the scan rate. A common scan rate for this purpose is 100 mV/s.[1]

  • Initiate the potential scan, starting from a potential where the monolayer is stable (e.g., -0.2 V) and scanning towards more negative potentials.

  • Record the resulting cyclic voltammogram. A sharp cathodic peak corresponding to the reductive desorption of the dodecanethiolate monolayer should be observed around -1.08 V vs. Ag/AgCl.[1]

• Data Analysis:

  • Reductive Desorption Potential (Ep): Determine the potential at the peak of the cathodic wave.

  • Surface Coverage (Γ): Integrate the charge under the reductive desorption peak (after background subtraction) and use Faraday's law to calculate the surface coverage of the electroactive species. The reductive desorption is a one-electron process.

Visualizations

References

• 1. Binary Monolayers Formed from the Sequential Adsorption of Terphenylthiol and Dodecanethiol on Gold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Studies on the effect of electrode pretreatment on the coverage of self-assembled monolayers of dodecanethiol on gold by electrochemical reductive desorption determination - Analyst (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Synthesis of Redox-Responsive Materials Utilizing Long-Chain Alkyl Disulfides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Redox-responsive materials have garnered significant attention in the field of drug delivery and smart materials. Their ability to undergo structural changes in response to the differential redox potentials between extracellular and intracellular environments makes them ideal candidates for targeted drug release. Disulfide bonds are a key functional group in these materials, as they are stable in the oxidizing extracellular environment but are readily cleaved in the reducing intracellular milieu, which has a high concentration of glutathione (B108866) (GSH).[1]

While the direct use of didodecyl disulfide as a building block in the synthesis of redox-responsive materials is not extensively documented in scientific literature, the incorporation of long-chain alkyl disulfide moieties is a viable strategy for creating such materials. The long alkyl chains can provide a hydrophobic core for the encapsulation of lipophilic drugs, while the disulfide bond serves as the redox-sensitive trigger for drug release. This document provides generalized protocols and application notes for the synthesis of redox-responsive materials featuring long-chain alkyl disulfide functionalities, using dodecanethiol as a representative precursor for forming the disulfide linkages.

Core Concepts: The Role of Long-Chain Alkyl Disulfides

Long-chain alkyl disulfides, such as the dodecyl disulfide moiety, can be incorporated into various nanostructures, including nanoparticles, micelles, and polymersomes. The general principle involves the self-assembly of amphiphilic polymers or molecules containing a hydrophobic long-chain alkyl segment and a hydrophilic part, with a disulfide bond linking different components or polymer chains.

The key features of these systems are:

• Hydrophobic Core: The long alkyl chains (e.g., dodecyl chains) form a hydrophobic core that can efficiently encapsulate hydrophobic drugs.

• Redox-Responsive Linkage: The disulfide bond acts as a cleavable linker that breaks in the presence of reducing agents like GSH, which is abundant inside cells.[1]

• Stimuli-Responsive Drug Release: The cleavage of the disulfide bond leads to the disassembly of the nanostructure and the subsequent release of the encapsulated drug specifically at the target site (intracellularly).

Application 1: Disulfide-Crosslinked Nanoparticles for Hydrophobic Drug Delivery

This section outlines the synthesis of disulfide-crosslinked nanoparticles with a hydrophobic core, suitable for encapsulating and delivering hydrophobic therapeutic agents. The general strategy involves the preparation of a thiolated polymer, which is then oxidized to form disulfide crosslinks, resulting in a stable nanocarrier.

Experimental Protocol: Synthesis of Thiolated Polymer and Nanoparticle Formation

Materials:

• Polymer with reactive groups (e.g., poly(lactic-co-glycolic acid)-PLGA, chitosan)

• Dodecanethiol

• Activating agents (e.g., EDC, NHS)

• Solvents (e.g., DMSO, DMF, water)

• Reducing agent for characterization (e.g., dithiothreitol (B142953) - DTT)

Procedure:

• Thiolation of Polymer:

  • Dissolve the chosen polymer in a suitable organic solvent.

  • Activate the reactive groups on the polymer (e.g., carboxylic acids on PLGA) using EDC and NHS.

  • Add a thiol-containing molecule (e.g., cysteamine) to introduce thiol groups onto the polymer backbone.

  • Purify the thiolated polymer by dialysis against deionized water.

• Nanoparticle Formulation and Crosslinking:

  • Dissolve the thiolated polymer in an appropriate solvent.

  • Induce nanoprecipitation by adding the polymer solution to a non-solvent (e.g., water) under vigorous stirring.

  • Promote the formation of disulfide crosslinks by air oxidation or by using a mild oxidizing agent. This will stabilize the nanoparticle structure.

  • The hydrophobic dodecyl groups can be introduced by using a polymer that already contains them or by co-precipitation with a dodecyl-containing compound.

• Drug Loading:

  • The hydrophobic drug can be loaded during the nanoparticle formation process by dissolving it in the organic phase along with the thiolated polymer.

• Characterization:

  • Determine the particle size and morphology using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

  • Confirm the presence of disulfide bonds using Raman spectroscopy or by observing the degradation of nanoparticles in the presence of a reducing agent like DTT.

  • Quantify the drug loading efficiency using UV-Vis spectroscopy or HPLC.

Visualization of the Synthetic Workflow

References

• 1. Disulfide-containing Macromolecules for Therapeutic Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Didodecyl Disulfide: Application and Performance in Metalworking Fluids

Introduction

Didodecyl disulfide (DDDS), a member of the dialkyl disulfide family, serves as an effective extreme pressure (EP) and anti-wear (AW) additive in metalworking fluids. Its primary function is to form a protective film on metal surfaces under high-pressure and high-temperature conditions, thereby preventing welding, reducing wear, and extending tool life. This document provides detailed application notes, experimental protocols, and performance data for didodecyl disulfide in metalworking fluid formulations, intended for researchers, scientists, and formulation chemists in the lubricant industry.

Application Notes

Didodecyl disulfide is primarily utilized in neat oil and soluble oil metalworking fluids for moderate to heavy-duty machining operations. As a sulfur carrier, it becomes chemically active at the tool-workpiece interface where high temperatures are generated. The disulfide bond cleaves, and the sulfur reacts with the ferrous metal surface to form a sacrificial layer of iron sulfide. This layer has a lower shear strength than the base metal, which prevents direct metal-to-metal contact and reduces friction and adhesive wear.

Key Performance Attributes:

• Extreme Pressure Properties: Didodecyl disulfide provides good extreme pressure protection, preventing the welding of metal surfaces under high loads.

• Anti-Wear Characteristics: It forms a protective film that minimizes wear on cutting tools and workpieces, leading to improved surface finish and dimensional accuracy.

• Corrosion Inhibition: Symmetrical dialkyl disulfides, like DDDS, are generally non-corrosive to copper and its alloys, which is a critical attribute in multi-metal machining operations.[1]

• Thermal Stability: It exhibits good thermal stability, allowing it to be effective at the high temperatures generated during machining.

Performance Data

Quantitative performance data for didodecyl disulfide is essential for formulating effective metalworking fluids. The following tables summarize available data from standardized tests.

Table 1: Extreme Pressure and Anti-Wear Performance

Additive	Base Oil	Test Method	Weld Load (kgf)	Wear Scar Diameter (mm)	Coefficient of Friction
Didodecyl Disulfide (DDDS)	Paraffin/Olefin Oil	ASTM D2783	160[1]	Data Not Available	Data Not Available
Unsymmetrical Dodecyl Octyl Disulfide (DDODS)	Naphthenic Base Oil	ASTM D2783 / ASTM D4172	1961 N (~200 kgf)	9 mm² (equivalent)	Data Not Available

Table 2: Corrosion Inhibition Performance

Additive	Test Method	Test Conditions	Result/Rating
Didodecyl Disulfide (DDDS)	ASTM D130 (Copper Strip Corrosion)	10 wt% in Naphthenic Base Oil	1a[1]
Didodecyl Disulfide (DDDS)	ASTM D665 (Rust Prevention)	Not Available	Data Not Available

Experimental Protocols

Standardized testing is crucial for evaluating the performance of lubricant additives. Below are detailed protocols for the key experiments cited.

ASTM D2783: Standard Test Method for Measurement of Extreme-Pressure Properties of Lubricating Fluids (Four-Ball Method)

Objective: This test method determines the load-carrying properties of lubricating fluids under extreme pressure conditions. Key parameters obtained are the Weld Point and the Load-Wear Index.

Apparatus: Four-Ball EP Test Machine.

Materials:

• Test lubricant containing didodecyl disulfide.

• Four 12.7 mm diameter steel balls (AISI E-52100 steel).

Procedure:

• Three steel balls are clamped together in a test cup.

• The test lubricant is added to the cup, completely immersing the three stationary balls.

• A fourth steel ball is placed in a chuck and brought into contact with the three stationary balls.

• The top ball is rotated at a speed of 1770 ± 60 rpm.

• A series of 10-second runs are made at successively increasing loads until welding of the four balls occurs. The load at which welding occurs is the Weld Point.

ASTM D4172: Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method)

Objective: This test evaluates the ability of a lubricant to prevent wear under specified conditions.

Apparatus: Four-Ball Wear Test Machine.

Materials:

• Test lubricant containing didodecyl disulfide.

• Four 12.7 mm diameter steel balls (AISI E-52100 steel).

Procedure:

• Three steel balls are clamped in the test cup, and the test lubricant is added.

• The fourth ball is brought into contact with the three stationary balls.

• A load of 40 kgf is applied.

• The top ball is rotated at 1200 rpm for 60 minutes at a temperature of 75°C.

• After the test, the wear scars on the three stationary balls are measured, and the average wear scar diameter is reported.

ASTM D130: Standard Test Method for Corrosiveness to Copper from Petroleum Products by Copper Strip Test

Objective: This test assesses the corrosiveness of a lubricant to copper.

Apparatus:

• Test tube.

• Polished copper strip (50 mm x 12.5 mm x 2 mm).

• Water bath or heating block.

• ASTM Copper Strip Corrosion Standard chart.

Procedure:

• A polished copper strip is placed in a test tube.

• The test lubricant containing didodecyl disulfide is added to the test tube, completely immersing the strip.

• The test tube is heated in a water bath at a specified temperature (e.g., 100°C) for a specified time (e.g., 3 hours).

• After the test, the copper strip is removed, washed, and its appearance is compared to the ASTM Copper Strip Corrosion Standard chart. The result is reported as a rating (e.g., 1a, 1b, 2a, etc.).

ASTM D665: Standard Test Method for Rust-Preventing Characteristics of Inhibited Mineral Oil in the Presence of Water

Objective: This test evaluates the ability of an oil to prevent the rusting of ferrous parts in the presence of water.

Apparatus:

• Oil bath.

• Beaker.

• Stirring apparatus.

• Polished steel test rod.

Procedure:

• 300 ml of the test oil containing didodecyl disulfide is mixed with 30 ml of distilled water or synthetic seawater in a beaker.

• A polished steel test rod is completely immersed in the mixture.

• The mixture is stirred at a temperature of 60°C for 24 hours.

• After the test, the steel rod is inspected for any signs of rust. The result is typically reported as "Pass" or "Fail".

Visualizations

The following diagrams illustrate key concepts related to the application of didodecyl disulfide in metalworking fluids.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Antimicrobial Testing of Didodecyl Disulfide

Disclaimer: Specific antimicrobial activity data for Didodecyl disulfide is not extensively available in publicly accessible literature. The following application notes and protocols are based on the known properties of structurally related dialkyl disulfides and established methodologies for antimicrobial susceptibility testing of lipophilic compounds. The quantitative data presented is hypothetical and serves as an illustrative example for experimental design.

Application Notes

Introduction

Didodecyl disulfide ((C₁₂H₂₅S)₂) is a lipophilic organosulfur compound. Dialkyl disulfides, as a class, have garnered interest for their potential antimicrobial properties.[1] Compounds like diallyl disulfide (DADS), found in garlic, have demonstrated activity against a range of bacteria and fungi.[2][3] The long dodecyl chains of Didodecyl disulfide suggest a high degree of lipophilicity, which may influence its interaction with microbial cell membranes and its overall antimicrobial profile. These notes provide an overview of the proposed mechanism of action and a hypothetical spectrum of activity to guide researchers in the evaluation of Didodecyl disulfide.

Proposed Mechanism of Action

The antimicrobial action of dialkyl disulfides is largely attributed to their ability to undergo thiol-disulfide exchange reactions with free sulfhydryl (-SH) groups of cysteine residues in essential microbial enzymes and proteins.[1] This interaction leads to the formation of mixed disulfides, which can alter the protein's structure and inactivate its function. This disruption of critical enzymatic processes, such as those involved in metabolism or cell wall synthesis, ultimately leads to the inhibition of microbial growth or cell death.[4][5] Additionally, some organosulfur compounds can compromise the integrity of the bacterial cell membrane.[2]

Caption: Proposed mechanism of Didodecyl disulfide via thiol-disulfide exchange.

Hypothetical Antimicrobial Spectrum

The following table summarizes the hypothetical Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for Didodecyl disulfide against common pathogenic microbes. These values are illustrative and would need to be determined experimentally.

Microorganism	Type	Hypothetical MIC (µg/mL)	Hypothetical MBC (µg/mL)
Staphylococcus aureus	Gram-positive	16	32
Bacillus subtilis	Gram-positive	8	16
Escherichia coli	Gram-negative	64	>128
Pseudomonas aeruginosa	Gram-negative	128	>128
Candida albicans	Fungus (Yeast)	32	64
Aspergillus niger	Fungus (Mold)	64	128

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is adapted for lipophilic compounds and follows the general principles of the Clinical and Laboratory Standards Institute (CLSI) guidelines.[6]

Materials:

• Didodecyl disulfide

• Dimethyl sulfoxide (B87167) (DMSO)

• Polysorbate 80 (Tween 80) (optional)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microtiter plates

• Test microorganisms

• Spectrophotometer or ELISA plate reader

• Incubator

Procedure:

• Preparation of Stock Solution:

  • Due to its lipophilicity, dissolve Didodecyl disulfide in DMSO to create a high-concentration stock solution (e.g., 12,800 µg/mL).[7]

  • The final concentration of DMSO in the assay wells should not exceed 1% to avoid affecting microbial growth.[7] A solvent toxicity control must be performed.

• Preparation of Microtiter Plates:

  • Add 100 µL of appropriate sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the Didodecyl disulfide stock solution (solubilized in broth to twice the highest desired concentration) to the first column of wells. This creates a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the 10th column. Discard 100 µL from the 10th column.

  • Column 11 will serve as the growth control (broth and inoculum only).

  • Column 12 will serve as the sterility control (broth only).

• Inoculum Preparation:

  • Prepare a microbial suspension from a fresh culture (18-24 hours old) in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation and Incubation:

  • Add 100 µL of the prepared inoculum to each well from column 1 to 11. The final volume in each well will be 200 µL.

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at a suitable temperature for 24-48 hours for fungi.

• Interpretation of Results:

  • The MIC is the lowest concentration of Didodecyl disulfide that completely inhibits visible growth of the microorganism.[8] This can be assessed visually or by using a plate reader to measure optical density at 600 nm.

Caption: Workflow for Determining the Minimum Inhibitory Concentration (MIC).

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

Procedure:

• Following the MIC determination, select the wells showing no visible growth (the MIC well and wells with higher concentrations).

• Aspirate 10-100 µL from each of these clear wells.

• Plate the aspirated liquid onto a suitable agar (B569324) medium (e.g., Tryptic Soy Agar).

• Incubate the agar plates under the same conditions as the MIC plates.

• The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% (or a 3-log₁₀) reduction in CFU/mL compared to the initial inoculum count.[1]

Protocol 3: Time-Kill Kinetics Assay

This assay provides information on the rate of antimicrobial activity.[4]

Procedure:

• Preparation:

  • Prepare a standardized microbial inoculum as described in the MIC protocol (final concentration ~5 x 10⁵ CFU/mL) in a larger volume of broth.

  • Prepare flasks or tubes containing the broth with Didodecyl disulfide at various concentrations, typically multiples of the MIC (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a growth control flask without the compound.

• Assay and Sampling:

  • Inoculate each flask with the prepared microbial suspension.

  • Incubate the flasks in a shaking incubator at the appropriate temperature.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

• Viable Cell Count:

  • Perform serial dilutions of each aliquot in sterile saline or PBS.

  • Plate the dilutions onto appropriate agar plates.

  • Incubate the plates until colonies are visible, then count the colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL against time for each concentration of Didodecyl disulfide and the growth control.

  • A bactericidal effect is typically defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum. A bacteriostatic effect is observed when there is a prevention of growth, but no significant reduction in the viable count.[1]

References

• 1. emerypharma.com [emerypharma.com]
• 2. Mechanism of antibacterial activity of diallyl sulfide against Bacillus cereus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of diallyl sulfides and dipropyl sulfides in the in vitro antimicrobial activity of the essential oil of garlic, Allium sativum L., and leek, Allium porrum L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Diallyl Disulfide From Garlic Oil Inhibits Pseudomonas aeruginosa Quorum Sensing Systems and Corresponding Virulence Fa… [ouci.dntb.gov.ua]
• 6. Broth Microdilution | MI [microbiology.mlsascp.com]
• 7. researchgate.net [researchgate.net]
• 8. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]

Technical Notes & Optimization

Technical Support Center: Didodecyl Disulfide Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of didodecyl disulfide synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of didodecyl disulfide, primarily through the oxidation of 1-dodecanethiol (B93513).

Q1: My reaction yield is low. What are the potential causes and how can I improve it?

Low yields in didodecyl disulfide synthesis can arise from several factors, including incomplete reaction, side reactions, or issues with starting materials and reagents.

Potential Causes and Solutions:

• Incomplete Oxidation: The oxidation of 1-dodecanethiol to didodecyl disulfide may not have gone to completion.

  • Solution: Increase the reaction time or slightly increase the molar ratio of the oxidizing agent. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the disappearance of the starting thiol.

• Suboptimal Reaction Temperature: The reaction temperature might be too low for the chosen oxidant.

  • Solution: Gradually increase the reaction temperature while monitoring for the formation of byproducts. For instance, in DMSO-mediated oxidation, temperatures around 60-75°C are often employed.[1]

• Poor Quality Starting Material: The 1-dodecanethiol used may be impure or partially oxidized.

  • Solution: Use freshly distilled or high-purity 1-dodecanethiol. The purity of the starting material can be checked by ¹H NMR spectroscopy.

• Inefficient Oxidizing Agent: The chosen oxidizing agent may not be effective under the current reaction conditions.

  • Solution: Consider switching to a different oxidizing agent. Common choices include iodine, hydrogen peroxide, and dimethyl sulfoxide (B87167) (DMSO).[1][2][3] Catalytic methods using iodine with a terminal oxidant like oxygen can also be highly efficient.[2][4]

• Presence of Water: In some methods, such as DMSO-based oxidation, the presence of significant amounts of water can hinder the reaction.[1]

  • Solution: Ensure that the solvent and reagents are anhydrous, unless the chosen protocol specifically uses an aqueous system (e.g., H₂O₂ in certain solvents).

Q2: I am observing significant byproduct formation. How can I identify and minimize these impurities?

The most common side reaction is the over-oxidation of the disulfide or the starting thiol.

Common Byproducts and Mitigation Strategies:

• Over-oxidation Products: Harsh oxidizing agents or prolonged reaction times can lead to the formation of thiosulfinates (RS(O)SR) and ultimately sulfonic acids (RSO₃H).[5]

  • Identification: These species are more polar than the disulfide and can often be detected by TLC as spots with lower Rf values. Their presence can also be confirmed by mass spectrometry.

  • Minimization:

    • Use a milder oxidizing agent.

    • Carefully control the stoichiometry of the oxidant.

    • Optimize the reaction time and temperature to stop the reaction once the starting thiol is consumed.

• Unreacted 1-Dodecanethiol: Incomplete reaction will leave residual starting material.

  • Identification: 1-dodecanethiol has a characteristic foul odor and can be readily identified by ¹H NMR spectroscopy, with a triplet for the protons alpha to the sulfur appearing at a different chemical shift than in the disulfide.[6][7][8][9]

  • Removal: Unreacted thiol can typically be removed during aqueous workup by washing with a dilute base solution (e.g., 5% NaOH) to deprotonate the thiol and extract it into the aqueous phase.

Q3: I am having difficulty purifying the didodecyl disulfide product. What are the best practices?

Purification can be challenging due to the non-polar nature of the product and potential impurities.

Purification Strategies:

• Work-up: After the reaction, a standard aqueous work-up is often necessary. This typically involves quenching the reaction, extracting the product into an organic solvent (e.g., ethyl acetate (B1210297), diethyl ether), washing with water and brine, and drying the organic layer over an anhydrous salt like Na₂SO₄ or MgSO₄.

• Removal of Unreacted Thiol: As mentioned previously, washing the organic layer with a dilute aqueous base solution can effectively remove unreacted 1-dodecanethiol.

• Crystallization: Didodecyl disulfide is a solid at room temperature with a melting point of around 32-36°C.[3] Recrystallization from a suitable solvent like acetone (B3395972) or ethanol (B145695) can be an effective purification method.[1]

• Column Chromatography: If crystallization is not effective or if impurities have similar polarities, column chromatography on silica (B1680970) gel using a non-polar eluent system (e.g., hexanes or a hexane/ethyl acetate gradient) is a reliable method for obtaining high-purity product.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing didodecyl disulfide?

The most prevalent method is the oxidation of 1-dodecanethiol. Several oxidizing systems are commonly used:

• Iodine (I₂): A classic and effective method. It can be used stoichiometrically or catalytically in the presence of a co-oxidant like oxygen.[2][4] This method is often high-yielding and tolerates a variety of functional groups.

• Hydrogen Peroxide (H₂O₂): A green and inexpensive oxidant. The reaction can be catalyzed by iodide ions or other catalysts.[3][10]

• Dimethyl Sulfoxide (DMSO): Acts as both the solvent and the oxidant, often in the presence of an acid or a halogen-based catalyst.[1][11]

Q2: How can I monitor the progress of my reaction?

• Thin Layer Chromatography (TLC): This is a quick and effective way to monitor the disappearance of the starting thiol and the appearance of the disulfide product. 1-dodecanethiol is more polar than didodecyl disulfide, so it will have a lower Rf value on a silica gel plate. A stain that is selective for thiols, such as Ellman's reagent, can be used for visualization, although standard stains like potassium permanganate (B83412) or iodine will also work.

• Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS): These techniques can provide quantitative information about the conversion of the starting material and the formation of the product and any volatile byproducts.

• ¹H NMR Spectroscopy: By taking a small aliquot from the reaction mixture, you can monitor the disappearance of the thiol proton signal and the characteristic signals of the methylene (B1212753) group adjacent to the sulfur in both the starting material and the product.[6]

Q3: What are the key differences in the ¹H NMR spectra of 1-dodecanethiol and didodecyl disulfide?

The most significant difference is the chemical shift of the methylene protons (CH₂) directly attached to the sulfur atom.

• 1-Dodecanethiol: The α-CH₂ protons typically appear as a quartet around 2.51 ppm. The thiol proton (-SH) gives a triplet around 1.34 ppm.[6]

• Didodecyl disulfide: The α-CH₂ protons are shifted downfield and appear as a triplet around 2.68 ppm.[6] The disappearance of the thiol proton signal is a clear indicator of disulfide formation.

Q4: Can I use air oxidation to synthesize didodecyl disulfide?

While thiols can be oxidized by atmospheric oxygen, this process is generally slow and often requires a catalyst or basic conditions to be efficient for preparative scale synthesis.[12][13] For laboratory preparations where high yield and reasonable reaction times are desired, using a dedicated oxidizing agent is recommended.

Data Presentation

Table 1: Comparison of Common Oxidation Methods for Didodecyl Disulfide Synthesis

Oxidizing Agent/System	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
DMSO	I₂	-	60	8.8	High (not specified)	[1]
DMSO	HBr	-	60	2.2	High (not specified)	[1]
DMSO	HCl + I₂	-	60	1.2	High (not specified)	[1]
30% H₂O₂	NaI	EtOAc	Room Temp	0.5	97	[3]
O₂ (0.3 MPa)	I₂ (5 mol%)	EtOAc	70	4	>66-98 (for various thiols)	[4]

Note: Yields can vary depending on the specific reaction scale and conditions.

Experimental Protocols

Protocol 1: Synthesis of Didodecyl Disulfide using Iodine and H₂O₂

This protocol is adapted from Kirihara et al., 2007.[3]

• To a solution of 1-dodecanethiol (1.0 mmol) in ethyl acetate (5 mL), add sodium iodide (0.1 mmol).

• To this mixture, add 30% aqueous hydrogen peroxide (1.1 mmol) dropwise at room temperature.

• Stir the mixture vigorously at room temperature and monitor the reaction by TLC. The reaction is typically complete within 30 minutes.

• Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude didodecyl disulfide by recrystallization from acetone to yield colorless crystals.

Protocol 2: Synthesis of Didodecyl Disulfide using DMSO and Iodine

This protocol is based on the information from US Patent 3,954,800.[1]

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-dodecanethiol (50 mmol) and dimethyl sulfoxide (DMSO) (127 mmol).

• Add a catalytic amount of iodine (e.g., 1.24 mol% relative to the thiol).

• Heat the reaction mixture to 60°C with stirring.

• Monitor the reaction by TLC until the starting thiol is consumed (approximately 8.8 hours).

• Cool the reaction mixture to room temperature, which should induce crystallization of the product.

• Filter the crystals and wash them with a small amount of cold DMSO.

• Recrystallize the crude product from acetone to obtain pure didodecyl disulfide.

Visualizations

Caption: Experimental workflow for didodecyl disulfide synthesis.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. US3954800A - Oxidation of thiols to disulfides - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Application of Iodine as a Catalyst in Aerobic Oxidations: A Sustainable Approach for Thiol Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 1-Dodecanethiol(112-55-0) 1H NMR spectrum [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Granular Disulfide-Crosslinked Hyaluronic Hydrogels: A Systematic Study of Reaction Conditions on Thiol Substitution and Injectability Parameters | MDPI [mdpi.com]

Preventing oxidation of Didodecyl disulfide during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of didodecyl disulfide during storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of didodecyl disulfide oxidation?

A1: The most common sign of oxidation is a change in the physical appearance of the compound, from a white or colorless solid to a light yellow powder or liquid.[1] This discoloration is indicative of the formation of sulfur-oxygen species. For more sensitive applications, it is crucial to perform analytical testing to confirm purity.

Q2: What is the optimal method for long-term storage of didodecyl disulfide?

A2: For long-term stability, didodecyl disulfide should be stored in a tightly sealed container, under an inert atmosphere such as argon or nitrogen, and at refrigerated temperatures (0-10°C).[2] Protecting the compound from light by using an amber vial or storing it in a dark place is also recommended to prevent photo-oxidation.

Q3: Can I store solutions of didodecyl disulfide?

A3: Storing didodecyl disulfide in solution is generally not recommended for extended periods due to the increased risk of oxidation. If storage in solution is necessary, use a degassed solvent and store the solution under an inert atmosphere at low temperatures. It is always best to prepare solutions fresh for each experiment.

Q4: My didodecyl disulfide appears slightly yellow. Can I still use it?

A4: A yellow tint suggests some level of oxidation has occurred. The suitability of the material depends on the tolerance of your specific application to impurities. It is highly recommended to assess the purity of the material using analytical techniques such as HPLC, TLC, or NMR spectroscopy before use. If high purity is required, purification by recrystallization may be necessary.

Q5: How can I reverse the oxidation of didodecyl disulfide?

A5: If didodecyl disulfide has oxidized to form disulfides, it is possible to reduce it back to the corresponding thiol using a reducing agent like tris(2-carboxyethyl)phosphine (B1197953) (TCEP) or dithiothreitol (B142953) (DTT).[3] However, this will result in dodecanethiol, not didodecyl disulfide. If the disulfide bond itself has been oxidized to thiosulfinates or thiosulfonates, reversal is generally not practical for laboratory purposes.

Troubleshooting Guides

This section provides solutions to common problems encountered during the handling and use of didodecyl disulfide.

Issue 1: Inconsistent Experimental Results

• Problem: You are observing variability in reaction yields, unexpected side products, or a lack of reproducibility in your experiments involving didodecyl disulfide.

• Possible Cause: The didodecyl disulfide may have undergone partial oxidation, and the resulting impurities are interfering with your reaction.

• Solution:

  • Verify Purity: Before use, confirm the purity of your didodecyl disulfide stock using an appropriate analytical method (see Experimental Protocols section).

  • Purify if Necessary: If significant impurities are detected, purify the didodecyl disulfide by recrystallization from a suitable solvent like ethanol.

  • Implement Proper Handling: When weighing and transferring the compound, minimize its exposure to air.[4] If possible, perform these steps in a glovebox or under a stream of inert gas.

Issue 2: Discoloration of the Compound During an Experiment

• Problem: A solution of didodecyl disulfide develops a yellow color during the course of an experiment.

• Possible Cause: The compound is oxidizing due to exposure to air, heat, or light.

• Solution:

  • Use Degassed Solvents: Ensure that all solvents used to prepare solutions of didodecyl disulfide are thoroughly degassed by sparging with an inert gas (argon or nitrogen) for at least 30 minutes prior to use.[3]

  • Maintain an Inert Atmosphere: Conduct your experiment under an inert atmosphere to prevent contact with oxygen.[3]

  • Control Temperature: Avoid unnecessary heating of the solution, as elevated temperatures can accelerate oxidation.[2]

Data Presentation

The following table summarizes the recommended storage conditions for didodecyl disulfide to minimize oxidation.

Storage Condition	Recommendation	Rationale
Temperature	Refrigerated (0-10°C)[2]	Slows down the rate of oxidative degradation.
Atmosphere	Inert Gas (Argon or Nitrogen)[2]	Displaces oxygen, the primary oxidant.
Container	Tightly Sealed, Amber Glass Vial	Prevents ingress of air and moisture; protects from light.[5]
Form	Solid	More stable than in solution.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol provides a general method for assessing the purity of didodecyl disulfide and detecting oxidative impurities.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with 95:5 (v/v) Acetonitrile (B52724):Water

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of didodecyl disulfide in acetonitrile to a final concentration of approximately 1 mg/mL.

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes.

  • Inject the sample.

  • Monitor the chromatogram for the appearance of new peaks, which may indicate oxidation products. The retention time of didodecyl disulfide will be relatively long due to its hydrophobicity. Oxidation products are typically more polar and will have shorter retention times.

Protocol 2: Recommended Procedure for Handling and Weighing

This protocol outlines the steps to minimize oxidation when handling solid didodecyl disulfide.

• Materials:

  • Spatula

  • Weighing paper or boat

  • Vial with a septum-lined cap

  • Source of inert gas (argon or nitrogen) with tubing

• Procedure:

  • Allow the container of didodecyl disulfide to warm to room temperature before opening to prevent condensation of moisture.

  • Briefly flush the headspace of the container with a gentle stream of inert gas.

  • Quickly remove the desired amount of the solid and place it on the weighing paper.

  • Immediately re-seal the main container, flushing the headspace with inert gas again before tightening the cap.

  • Transfer the weighed solid to your reaction vessel, which has preferably been purged with an inert gas.

Visualizations

Caption: Simplified oxidation pathway of didodecyl disulfide.

Caption: Troubleshooting workflow for issues related to didodecyl disulfide oxidation.

Caption: Recommended experimental workflow for minimizing oxidation.

References

• 1. Didodecyl Disulfide | 2757-37-1 | TCI AMERICA [tcichemicals.com]
• 2. Buy Didodecyl disulfide | 2757-37-1 [smolecule.com]
• 3. benchchem.com [benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Common impurities in commercially available Didodecyl disulfide

This technical support center is designed for researchers, scientists, and drug development professionals who use commercially available didodecyl disulfide in their experiments. Here you will find troubleshooting guides and frequently asked questions to address common issues related to impurities in this reagent.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available didodecyl disulfide?

A1: Commercially available didodecyl disulfide typically has a purity of greater than 98.0% as determined by Gas Chromatography (GC). The common impurities arise from its synthesis, which is primarily the oxidative coupling of 1-dodecanethiol (B93513). The main impurities include:

• 1-Dodecanethiol: The unreacted starting material.

• Didodecyl Sulfide: A byproduct formed through side reactions.

• Didodecyl Sulfoxide and Didodecyl Sulfone: Oxidation products of didodecyl disulfide.

• Other Disulfides: Mixed disulfides from the presence of other thiol impurities in the starting material.

Q2: How can these impurities affect my experiments?

A2: The presence of impurities can have significant effects on various applications:

• Self-Assembled Monolayers (SAMs): The purity of the disulfide is critical for forming well-ordered monolayers.[1] Unreacted 1-dodecanethiol can co-adsorb onto the substrate, creating defects and altering the surface properties.

• Nanoparticle Synthesis: In applications where didodecyl disulfide is used as a capping agent or a sulfur source, impurities can affect the size, shape, and stability of the resulting nanoparticles.

• Drug Delivery Systems: When used in the formulation of drug delivery vehicles, impurities can impact the stability, encapsulation efficiency, and release profile of the therapeutic agent.

• Lubricant Additives: The performance of didodecyl disulfide as a high-temperature and extreme-pressure additive in lubricants can be compromised by impurities that may have different thermal and oxidative stabilities.

Q3: How can I check the purity of my didodecyl disulfide?

A3: The most common and effective methods for assessing the purity of didodecyl disulfide are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3] GC-MS is excellent for separating and identifying volatile and semi-volatile impurities, while NMR can provide quantitative information about the main component and any NMR-active impurities.[2][4]

Q4: What should I do if I suspect impurities are affecting my results?

A4: If you suspect that impurities in your didodecyl disulfide are the source of experimental problems, it is recommended to first analyze the purity of the batch you are using. If significant impurities are detected, you may need to purify the didodecyl disulfide or purchase a higher-purity grade from a reputable supplier. For troubleshooting specific experimental issues, please refer to the troubleshooting guide below.

Impurity Profile of Commercial Didodecyl Disulfide

The following table summarizes the common impurities found in commercially available didodecyl disulfide and their typical concentration ranges based on a general purity of >98.0%.

Impurity	Chemical Formula	Typical Percentage Range (%)	Potential Origin
1-Dodecanethiol	C₁₂H₂₆S	0.1 - 1.5	Unreacted starting material
Didodecyl Sulfide	C₂₄H₅₀S	0.1 - 1.0	Side reaction during synthesis
Didodecyl Sulfoxide	C₂₄H₅₀SO	< 0.5	Oxidation of didodecyl disulfide
Didodecyl Sulfone	C₂₄H₅₀SO₂	< 0.2	Further oxidation

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common experimental issues that may be related to impurities in didodecyl disulfide.

Issue 1: Inconsistent or Poor-Quality Self-Assembled Monolayers (SAMs)

• Symptoms: Inconsistent surface coverage, high defect density, or unexpected surface properties (e.g., contact angle).

• Possible Cause: Presence of 1-dodecanethiol impurity, which can disrupt the packing of the monolayer.[1]

• Troubleshooting Steps:

  • Verify Purity: Analyze the didodecyl disulfide lot using GC-MS to quantify the amount of 1-dodecanethiol.

  • Purify the Reagent: If the thiol content is high, consider purifying the didodecyl disulfide by recrystallization or column chromatography.

  • Optimize Deposition Conditions: Ensure the substrate is scrupulously clean and that the deposition time and temperature are optimized for your system.

Issue 2: Variability in Nanoparticle Synthesis

• Symptoms: Inconsistent nanoparticle size, shape, or stability between batches.

• Possible Cause: Impurities such as 1-dodecanethiol can act as competing capping agents, while oxidation products may alter the reaction kinetics.

• Troubleshooting Steps:

  • Impurity Analysis: Characterize the didodecyl disulfide to identify and quantify any impurities.

  • Use High-Purity Reagent: Switch to a higher-purity grade of didodecyl disulfide.

  • Control Reaction Atmosphere: Perform the synthesis under an inert atmosphere (e.g., nitrogen or argon) to prevent in-situ oxidation of the disulfide.

Issue 3: Unexpected Degradation or Side Reactions in Formulations

• Symptoms: The formulation containing didodecyl disulfide shows instability, color change, or the appearance of degradation products over time.

• Possible Cause: The presence of reactive impurities like thiols or sulfoxides may initiate or participate in degradation pathways.

• Troubleshooting Steps:

  • Purity Assessment: Analyze the starting material to understand its impurity profile.

  • Forced Degradation Studies: Conduct stress testing (e.g., exposure to heat, light, or oxidizing agents) on the didodecyl disulfide to identify potential degradation products.

  • Stabilize the Formulation: If impurities are unavoidable, consider the addition of antioxidants or other stabilizers to your formulation.

Experimental Protocols

Protocol 1: Purity Analysis of Didodecyl Disulfide by GC-MS

This protocol provides a general method for the analysis of didodecyl disulfide and its common impurities using Gas Chromatography-Mass Spectrometry.

• 1. Sample Preparation:

  • Prepare a 1 mg/mL stock solution of didodecyl disulfide in a volatile organic solvent such as hexane (B92381) or dichloromethane.

  • Perform a serial dilution to a final concentration of approximately 10 µg/mL.

  • Ensure the sample is fully dissolved and free of particulates.

• 2. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 280°C.

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.[4]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: Increase to 320°C at a rate of 15°C/min.

    • Hold: Hold at 320°C for 10 minutes.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 600.

  • Transfer Line Temperature: 280°C.

• 3. Data Analysis:

  • Identify the main peak corresponding to didodecyl disulfide based on its retention time and mass spectrum (molecular ion m/z 402.8).

  • Identify impurity peaks by comparing their mass spectra with spectral libraries (e.g., NIST) and known fragmentation patterns of likely impurities (e.g., 1-dodecanethiol, didodecyl sulfide).

  • Quantify the purity by area normalization, assuming all components have a similar response factor in the detector. For more accurate quantification, use an internal standard and create calibration curves for each identified impurity.

Visualizations

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. lupinepublishers.com [lupinepublishers.com]
• 4. 1-Dodecanethiol | C12H25SH | CID 8195 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Didodecyl Disulfide SAM Formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the formation of high-quality self-assembled monolayers (SAMs) using didodecyl disulfide (DDS). Here, you will find answers to frequently asked questions and detailed troubleshooting guides to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for didodecyl disulfide (DDS) solution for SAM formation on gold?

A1: A typical starting concentration for DDS in ethanol (B145695) is 1 mM.[1] While lower concentrations in the micromolar range can be used, they generally require significantly longer immersion times to achieve a well-ordered monolayer.[1] For more rapid SAM formation, concentrations as high as 10 mM have been shown to form a complete monolayer in as little as 15 minutes, although the degree of order may vary compared to longer immersion times at lower concentrations.[2][3]

Q2: Which solvent is best for dissolving DDS for SAM preparation?

A2: Ethanol is the most commonly used and recommended solvent for preparing DDS solutions for SAM formation on gold substrates due to its ability to solvate a wide range of thiols and disulfides, its availability in high purity, and its relatively low toxicity.[1] While other solvents like isopropanol (B130326) and methanol (B129727) can be used, ethanol has been extensively documented to produce well-ordered monolayers.[4] Some studies suggest that non-polar solvents such as hexane (B92381) or heptane (B126788) can lead to faster initial adsorption, but the resulting SAMs may be less organized than those formed in ethanol.[1]

Q3: What is the optimal immersion time for forming a DDS SAM?

A3: For achieving a highly ordered and densely packed DDS SAM, a standard immersion time of 12 to 48 hours at room temperature is recommended.[5][6] The initial adsorption of DDS molecules onto the gold surface is a rapid process, often occurring within minutes to an hour to reach approximately 80% coverage.[1] However, the subsequent, slower step involves the reorganization and ordering of the alkyl chains into a crystalline-like structure, which requires a longer duration.[1]

Q4: How does temperature affect the quality of the DDS SAM?

A4: DDS SAM formation is typically carried out at room temperature (~25 °C).[7] Moderately elevated temperatures, for instance, up to 50°C, can sometimes enhance the quality of the resulting SAM by increasing the mobility of the adsorbed molecules, which allows them to find more thermodynamically favorable packing arrangements and minimize defects.[7][8] However, excessively high temperatures should be avoided as they can lead to the desorption of the monolayer.[7]

Q5: What is the expected water contact angle for a high-quality DDS SAM on a gold surface?

A5: A well-formed, densely packed SAM of a long-chain alkyl disulfide like didodecyl disulfide on a gold substrate will present a hydrophobic surface. The expected advancing water contact angle for a high-quality dodecanethiol (a similar long-chain thiol) SAM is greater than 100°. While specific values for DDS may vary slightly, a high contact angle is a good indicator of a well-ordered and complete monolayer.

Q6: How stable are DDS SAMs under ambient conditions?

A6: While DDS SAMs are relatively stable, it is important to note that the gold-thiolate bond can be susceptible to oxidation over extended periods when exposed to ambient laboratory air and light. This oxidation can lead to a degradation of the SAM quality and structure. For long-term storage, it is advisable to keep the SAM-coated substrates in a desiccator or under an inert atmosphere like dry nitrogen.[9][10]

Experimental Protocols

Standard Protocol for Gold Substrate Preparation

A pristine gold surface is crucial for the formation of a high-quality, ordered DDS SAM. The following is a standard cleaning procedure:

• Solvent Cleaning:

  • Sonicate the gold substrate in a beaker with acetone (B3395972) for 10-15 minutes.

  • Remove the wafer and immerse it in a beaker with isopropanol for 5-10 minutes.

  • Rinse the substrate thoroughly with deionized (DI) water.

• Oxidative Cleaning (Choose one):

  • UV-Ozone Treatment: Place the substrate in a UV-ozone cleaner for 15-20 minutes to remove organic contaminants. This is a highly effective and often preferred method.[11]

  • Piranha Solution (Use with extreme caution): Immerse the substrate in a freshly prepared piranha solution (3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂)) for 5-10 minutes. Warning: Piranha solution is extremely corrosive and reacts violently with organic materials. Always use appropriate personal protective equipment (PPE) and work in a fume hood.

  • Plasma Cleaning: Use an oxygen or argon plasma cleaner to remove organic residues.

• Final Rinse and Dry:

  • Rinse the substrate extensively with DI water.

  • Dry the substrate under a stream of high-purity nitrogen gas.

  • Use the cleaned substrate immediately for SAM formation to minimize re-contamination from the atmosphere.[12]

Protocol for DDS SAM Formation

• Solution Preparation:

  • Prepare a 1 mM solution of didodecyl disulfide in absolute ethanol. Ensure all glassware is thoroughly cleaned.

• Immersion:

  • Place the freshly cleaned and dried gold substrate in the DDS solution. It is recommended to use a separate container for each substrate to prevent cross-contamination.[6]

  • To minimize oxidation, it is good practice to reduce the headspace above the solution and backfill the container with an inert gas like nitrogen before sealing.[6]

• Incubation:

  • Allow the self-assembly to proceed for 12-48 hours at room temperature.[6]

• Rinsing:

  • After incubation, remove the substrate from the solution with clean tweezers.

  • Rinse the SAM-coated substrate thoroughly with fresh ethanol to remove any physisorbed molecules.[6]

  • A brief sonication (1-3 minutes) in fresh ethanol can also be performed to ensure a clean monolayer.[6]

• Drying and Storage:

  • Dry the substrate with a gentle stream of nitrogen gas.

  • Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere, until further use.[9]

Data Presentation

Parameter	Recommended Condition	Typical Range	Notes
DDS Concentration	1 mM	1 µM - 10 mM	Lower concentrations require longer immersion times.[1]
Solvent	Ethanol	Ethanol, Isopropanol, Methanol	Ethanol is the most common and well-documented solvent.[1]
Immersion Time	24 hours	12 - 48 hours	Longer times generally lead to better monolayer packing.[6]
Temperature	Room Temperature (~25 °C)	25 - 50 °C	Elevated temperatures can improve ordering but risk desorption.[7]
Substrate	Gold (Au)	Au(111) is ideal	A clean, smooth surface is critical for high-quality SAMs.[12]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete or Patchy Monolayer	1. Contaminated gold substrate.[4] 2. Impure DDS or solvent.[4] 3. Insufficient immersion time.	1. Re-clean the substrate using a rigorous protocol (e.g., UV-Ozone).[11][12] 2. Use high-purity DDS and anhydrous ethanol. 3. Increase the immersion time to 24-48 hours.[6]
Disordered or Poorly Packed Monolayer	1. Suboptimal immersion time or temperature.[4] 2. Incorrect DDS concentration.[4] 3. Rough substrate surface.[12]	1. Optimize immersion time and consider annealing at a slightly elevated temperature (e.g., 50°C).[7][8] 2. Experiment with concentrations in the 1-5 mM range. 3. Characterize substrate roughness with AFM; use template-stripped gold for ultra-flat surfaces.[12]
Poor Reproducibility	1. Inconsistent substrate cleaning. 2. Variations in environmental conditions (humidity, temperature).[12] 3. Degradation of DDS stock solution.	1. Standardize the substrate cleaning protocol. 2. Control the experimental environment as much as possible. 3. Prepare fresh DDS solution for each experiment.
Low Water Contact Angle	1. Incomplete monolayer coverage. 2. Contamination of the SAM surface. 3. Oxidation of the monolayer.	1. Increase immersion time and/or DDS concentration. 2. Ensure proper rinsing with fresh solvent after SAM formation. 3. Prepare and characterize the SAMs just before use; store under inert gas.[9]

Visualizations

Caption: Experimental workflow for Didodecyl Disulfide SAM formation.

Caption: Troubleshooting logic for common DDS SAM formation issues.

References

• 1. if.tugraz.at [if.tugraz.at]
• 2. Fast kinetics of thiolic self-assembled monolayer adsorption on gold: modeling and confirmation by protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Self-assembled monolayer - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Molecular-scale investigation of tolane disulfide self-assembled monolayers on Au(111) using scanning tunneling microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Gold cleaning methods for preparation of cell culture surfaces for self-assembled monolayers of zwitterionic oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Troubleshooting defects in Didodecyl disulfide self-assembled monolayers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Didodecyl disulfide (DDS) self-assembled monolayers (SAMs).

Frequently Asked Questions (FAQs)

Q1: What are the most common types of defects observed in Didodecyl disulfide (DDS) SAMs?

A1: The most frequently encountered defects in DDS SAMs include:

• Pinholes: Microscopic to nanoscopic voids in the monolayer that expose the underlying substrate. These can be caused by contaminants on the substrate or in the deposition solution.[1][2]

• Domain Boundaries: Interfaces between ordered domains of the SAM that have different crystallographic orientations. These are intrinsic defects that form as ordered domains grow and meet.

• Missing Molecules: Vacancies within an otherwise ordered domain where individual DDS molecules are absent.

• Contamination: Adsorption of unwanted molecules onto the substrate or the SAM, which can disrupt the monolayer's order and properties.[2]

• Disordered Phases: At room temperature, DDS SAMs on gold can exhibit a mixed-phase structure with both ordered and disordered regions.

Q2: How does the choice of solvent affect the quality of the DDS SAM?

A2: The solvent plays a crucial role in the formation of a high-quality SAM. Solvents that are inert to the substrate and have a low dielectric constant are generally preferred as they can disrupt SAM formation less. For DDS, ethanol (B145695) is a commonly used solvent. The purity of the solvent is also critical, as contaminants can co-adsorb and create defects.

Q3: Can annealing improve the quality of a DDS SAM?

A3: Yes, thermal annealing can improve the quality of DDS SAMs. For instance, DDS SAMs formed on gold at room temperature can have a mixed-phase structure, but annealing at 70°C can promote the formation of a uniform striped phase with no vacancies. However, the annealing temperature and duration must be carefully controlled to avoid desorption of the monolayer.

Q4: What is the expected orientation of DDS molecules in a SAM on a gold surface?

A4: DDS self-assembled monolayers on gold typically form ordered striped phases where the molecular backbones are oriented parallel to the surface.

Troubleshooting Guide

Problem 1: Low water contact angle, indicating a hydrophilic or disordered surface.

Possible Cause	Suggested Solution
Incomplete SAM formation	Increase the immersion time of the substrate in the DDS solution (e.g., 24-48 hours).
Contaminated substrate	Ensure the substrate is thoroughly cleaned before SAM formation. Use a piranha solution or UV/ozone treatment for gold substrates.
Contaminated DDS solution	Use high-purity DDS and solvent. Prepare fresh solutions before each experiment.
Disordered monolayer	Consider post-deposition annealing of the SAM (e.g., at 70°C for DDS on gold) to promote ordering.

Problem 2: Pinholes or other defects observed in AFM or STM images.

Possible Cause	Suggested Solution
Particulate contamination	Filter the DDS solution before use. Work in a clean environment (e.g., a cleanroom or a laminar flow hood).
Rough substrate surface	Use ultra-flat substrates. Consider template-stripped gold for a smoother surface.
Gas entrapment during formation	Degas the solvent before preparing the DDS solution.
Sub-optimal deposition temperature	For DDS on gold, deposition at 70°C has been shown to produce a uniform phase with no vacancies.

Problem 3: XPS analysis shows unexpected peaks or incorrect binding energies.

Possible Cause	Suggested Solution
Oxidized sulfur species	Minimize the exposure of the SAM to air and UV light. Store samples in a desiccator or under an inert atmosphere.
Physisorbed (unbound) DDS	Thoroughly rinse the SAM with fresh solvent after deposition to remove any non-covalently bonded molecules.
Surface contamination	Ensure proper handling and storage of the sample to avoid atmospheric or other contaminants.

Quantitative Data Summary

The following table summarizes typical quantitative data for well-characterized dodecanethiol (DDT) SAMs on gold, which are expected to be a close approximation for Didodecyl disulfide (DDS) SAMs due to their similar alkyl chain length.

Parameter	Technique	Typical Value	Significance
Water Contact Angle	Contact Angle Goniometry	~105° - 111°[3]	Indicates a hydrophobic and well-packed monolayer.
Ellipsometric Thickness	Ellipsometry	~1.5 - 2.0 nm	Corresponds to the thickness of a single monolayer of dodecyl chains.
S 2p Binding Energy (Au-S)	XPS	162.0 ± 0.2 eV[4][5][6]	Confirms the covalent bonding of sulfur to the gold substrate.
S 2p Binding Energy (S-S)	XPS	163.6 ± 0.2 eV[4]	Indicates the presence of unbound disulfide.

Experimental Protocols

Protocol 1: Preparation of DDS SAM on Gold Substrate

• Substrate Preparation:

  • Clean a gold-coated substrate by immersing it in piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 10-15 minutes. Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood.

  • Rinse the substrate thoroughly with deionized water and then with ethanol.

  • Dry the substrate under a stream of high-purity nitrogen gas.

• SAM Formation:

  • Prepare a 1 mM solution of Didodecyl disulfide in absolute ethanol.

  • Immediately immerse the clean, dry gold substrate into the DDS solution.

  • Seal the container and allow the self-assembly to proceed for 24-48 hours at room temperature. For a more uniform monolayer, the immersion can be carried out at 70°C.

• Post-Deposition Rinsing:

  • Remove the substrate from the solution and rinse it thoroughly with fresh ethanol to remove any physisorbed molecules.

  • Dry the substrate again under a stream of nitrogen gas.

• Annealing (Optional):

  • To improve the order of the monolayer, anneal the sample at 70°C for 30 minutes in an oven or on a hotplate.

Protocol 2: Characterization of DDS SAMs

• Contact Angle Goniometry:

  • Place a droplet of deionized water on the SAM surface.

  • Measure the static contact angle. A high contact angle (typically >100°) indicates a hydrophobic and well-ordered monolayer.

• X-ray Photoelectron Spectroscopy (XPS):

  • Acquire high-resolution spectra of the S 2p region.

  • The presence of a peak at approximately 162.0 eV confirms the formation of a gold-thiolate bond.[4][5][6] A peak around 163.6 eV suggests the presence of unbound disulfide.[4]

• Atomic Force Microscopy (AFM):

  • Image the SAM surface in tapping mode.

  • A high-quality SAM will show a smooth, uniform surface with few visible defects. The presence of pits or domains can be quantified.

Visualizations

References

• 1. Binary Monolayers Formed from the Sequential Adsorption of Terphenylthiol and Dodecanethiol on Gold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Atomic force microscopy for quantitative understanding of peptide-induced lipid bilayer remodeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Correlating the Influence of Disulfides in Monolayers across Photoelectron Spectroscopy Wettability and Tunneling Charge-Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Characterization of Didodecyl Disulfide on Nanoparticle Surfaces

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with didodecyl disulfide (DDDS) functionalized nanoparticles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

X-ray Photoelectron Spectroscopy (XPS)

Question 1: I'm not sure if the didodecyl disulfide has attached to my gold nanoparticle surface. How can I confirm this with XPS?

Answer:

X-ray Photoelectron Spectroscopy (XPS) is a powerful technique to confirm the presence of didodecyl disulfide on your nanoparticle surface. You should look for the sulfur (S 2p) and carbon (C 1s) signals. For sulfur, you would expect to see a doublet (S 2p3/2 and S 2p1/2) at a binding energy around 162 eV, which is characteristic of a thiolate bond to gold.[1] The presence of a strong C 1s signal at approximately 285 eV will also support the presence of the dodecyl chains.[1]

Troubleshooting:

• No Sulfur Signal:

  • Incomplete reaction: Ensure your reaction conditions (time, temperature, concentration) are optimal for the self-assembly of DDDS on the nanoparticle surface.

  • Insufficient concentration: The surface coverage of DDDS may be below the detection limit of the XPS instrument. Try preparing a more concentrated sample.

  • Sample preparation: Ensure your nanoparticle sample is properly deposited on the XPS sample holder and is free from contaminants that might mask the sulfur signal.[2]

• Sulfur Signal at Higher Binding Energy (e.g., >164 eV):

  • Oxidation: The disulfide may have been oxidized to sulfonate or other species. This can happen during synthesis, purification, or exposure to air. The S 2p peak for oxidized sulfur species appears at higher binding energies.

  • Physisorption vs. Chemisorption: A peak at a slightly higher binding energy might also indicate a population of unbound or weakly bound disulfide.

Question 2: How can I distinguish between chemisorbed and physisorbed didodecyl disulfide on the nanoparticle surface using XPS?

Answer:

Distinguishing between chemisorbed and physisorbed species can be challenging but is possible by careful analysis of the S 2p spectrum.

• Chemisorbed DDDS: This will result in the formation of a gold-thiolate bond, which is characterized by a primary S 2p3/2 peak at approximately 162 eV.[1]

• Physisorbed DDDS: Weakly adsorbed or unbound DDDS will have S 2p binding energies closer to that of the bulk disulfide, typically around 164 eV.

Deconvolution of the S 2p spectrum can help to identify and quantify the different sulfur species present.

Surface-Enhanced Raman Spectroscopy (SERS)

Question 3: I am trying to obtain a SERS spectrum of didodecyl disulfide on my silver nanoparticles, but the signal is very weak. What can I do?

Answer:

A weak SERS signal can be due to several factors. Here are some troubleshooting steps:

• Nanoparticle Aggregation: SERS enhancement is strongest at the "hot spots" between aggregated nanoparticles.[3] Ensure that your nanoparticle solution has some degree of controlled aggregation. You can induce this by adding a small amount of salt or by optimizing the nanoparticle concentration.

• Laser Wavelength: The excitation wavelength should be close to the surface plasmon resonance (SPR) maximum of your silver nanoparticle aggregates. Use UV-Vis spectroscopy to determine the SPR of your sample and choose a laser line that matches it as closely as possible.

• Surface Coverage: A low surface coverage of didodecyl disulfide will naturally lead to a weak signal. Consider increasing the concentration of DDDS used during functionalization.

• Instrumentation: Optimize the acquisition parameters of your Raman spectrometer, such as laser power, integration time, and number of accumulations. Be cautious with laser power to avoid sample damage.

Question 4: What are the characteristic Raman peaks for didodecyl disulfide on a SERS-active surface?

Answer:

While the full SERS spectrum will have multiple peaks, some key vibrational modes to look for include:

• S-S Stretch: This peak is often weak in Raman but can be enhanced in SERS. It typically appears in the 500-550 cm-1 region. Its presence confirms the disulfide bond.

• C-S Stretch: Look for peaks in the 600-750 cm-1 region, which are characteristic of the carbon-sulfur bond.

• CH2 Wagging and Twisting: The long dodecyl chains will produce a series of peaks in the 1200-1400 cm-1 region.

The exact peak positions can shift slightly depending on the nanoparticle material, the degree of surface packing, and the local environment.[4]

Quantification and Stability

Question 5: How can I quantify the amount of didodecyl disulfide on my nanoparticles?

Answer:

Several techniques can be used for quantification, each with its own advantages and challenges.

Technique	Principle	Advantages	Challenges
Thermogravimetric Analysis (TGA)	Measures the mass loss of the organic coating as a function of temperature.	Direct measurement of weight percentage.[2][5]	Requires a significant amount of sample; assumes complete combustion of the organic layer.
1H NMR Spectroscopy	After dissolving the nanoparticle core, the protons on the dodecyl chains can be integrated and compared to an internal standard.	Provides a precise molar ratio of ligand to nanoparticle.[6]	Requires destruction of the sample; nanoparticle core may interfere with the measurement if not fully dissolved.
High-Performance Liquid Chromatography (HPLC)	After cleaving the disulfide from the surface, the amount of released ligand can be quantified using a calibration curve.	High sensitivity and accuracy.[7]	Requires a reliable method to cleave the ligand from the surface without degradation.
X-ray Photoelectron Spectroscopy (XPS)	The intensity of the S 2p or C 1s signal can be used to estimate surface coverage.	Surface-sensitive; provides information on chemical state.	Quantification can be semi-quantitative and requires careful calibration and assumptions about the sample.[1]

Question 6: My didodecyl disulfide-functionalized nanoparticles are aggregating in biological media. How can I improve their stability?

Answer:

Nanoparticle stability in biological media is a significant challenge due to the high ionic strength and presence of proteins.[8][9]

• Incomplete Surface Coverage: A dense, well-packed monolayer of didodecyl disulfide is crucial for stability. Ensure your functionalization protocol achieves high surface coverage.

• Ligand Exchange: In protein-rich environments, proteins can displace the didodecyl disulfide, leading to aggregation.

• Co-ligands: Consider using a mixture of didodecyl disulfide and a more hydrophilic ligand, such as a short-chain polyethylene (B3416737) glycol (PEG)-thiol. The PEG chains can provide steric stabilization and improve dispersibility in aqueous media.

• Zwitterionic Ligands: Incorporating zwitterionic co-ligands can also enhance stability in high-salt buffers and biological fluids.[10]

Experimental Protocols

Protocol 1: Quantification of Didodecyl Disulfide on Gold Nanoparticles using TGA

• Sample Preparation:

  • Prepare a dried powder of your didodecyl disulfide-functionalized gold nanoparticles. Ensure the sample is thoroughly dried under vacuum to remove any residual solvent.

  • Weigh approximately 5-10 mg of the dried sample into a TGA crucible.

• TGA Measurement:

  • Place the crucible in the TGA instrument.

  • Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Data Analysis:

  • The weight loss observed between approximately 200°C and 450°C corresponds to the decomposition of the didodecyl disulfide.

  • The remaining weight at 600°C corresponds to the inorganic gold core.

  • Calculate the weight percentage of the didodecyl disulfide coating.

Protocol 2: 1H NMR for Quantification of Didodecyl Disulfide on Gold Nanoparticles

• Sample Preparation:

  • Take a known volume of your purified didodecyl disulfide-functionalized gold nanoparticle solution.

  • Dry the sample completely.

  • Dissolve the gold core by adding a solution of I2 in deuterated chloroform (B151607) (CDCl3). This will cleave the gold-sulfur bond and release the disulfide into the solution.

  • Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) to the NMR tube.

• NMR Measurement:

  • Acquire a 1H NMR spectrum of the solution.

• Data Analysis:

  • Integrate the signal corresponding to the terminal methyl protons of the didodecyl disulfide (a triplet around 0.88 ppm).

  • Integrate the signal of the internal standard.

  • Calculate the molar amount of didodecyl disulfide relative to the internal standard to determine the ligand concentration.

Visualizations

Caption: Experimental workflow for characterizing didodecyl disulfide on nanoparticles.

Caption: Troubleshooting logic for XPS analysis of didodecyl disulfide on nanoparticles.

References

• 1. X-ray photoelectron spectroscopy characterization of gold nanoparticles functionalized with amine-terminated alkanethiols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitation of Nanoparticle Composition Using Thermogravimetric Analysis - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. hrpub.org [hrpub.org]
• 4. persweb.wabash.edu [persweb.wabash.edu]
• 5. Quantitation of Surface Coating on Nanoparticles Using Thermogravimetric Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rcrooks.cm.utexas.edu [rcrooks.cm.utexas.edu]
• 7. mdpi.com [mdpi.com]
• 8. chalcogen.ro [chalcogen.ro]
• 9. Coating Matters: Review on Colloidal Stability of Nanoparticles with Biocompatible Coatings in Biological Media, Living Cells and 
Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Surface Modifications of Nanoparticles for Stability in Biological Fluids [mdpi.com]

How to improve the solubility of Didodecyl disulfide for specific applications

Welcome to the technical support center for Didodecyl disulfide (DDS). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the solubility of Didodecyl disulfide for various applications. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Didodecyl disulfide and what are its common applications?

Didodecyl disulfide (DDS), also known as dilauryl disulfide, is an organic sulfur compound with the chemical formula C24H50S2.[1] It consists of two dodecyl alkyl chains linked by a disulfide bond. Its long hydrophobic chains and the reactive disulfide group give it unique properties that are leveraged in several fields:

• Material Science: DDS is widely used to form self-assembled monolayers (SAMs) on metal surfaces like gold. These SAMs can be used to modify surface properties, for corrosion protection, and in the development of biosensors.[1]

• Nanoparticle Synthesis: It can act as a capping agent to control the size and stability of metal nanoparticles.[1]

• Biological Research: DDS has shown potential as an antimicrobial agent against various bacteria and fungi.[1] It is also being explored for use in drug delivery systems.[1]

Q2: What are the general solubility characteristics of Didodecyl disulfide?

Didodecyl disulfide is a highly hydrophobic and lipophilic molecule due to its long alkyl chains. Its solubility follows the "like dissolves like" principle:

• Good Solubility: It is generally soluble in nonpolar organic solvents such as chloroform (B151607) and other halogenated hydrocarbons, as well as in hydrocarbons like hexanes and toluene.

• Sparingly Soluble: It has limited solubility in moderately polar organic solvents like methanol.[1]

• Poor Solubility: It is practically insoluble in highly polar solvents, most notably water.[1]

Q3: I am observing a precipitate in my Didodecyl disulfide solution. What could be the cause and how can I resolve it?

Precipitation of DDS from a solution can occur due to several factors. Here are some common causes and troubleshooting steps:

• Solvent Polarity: If the solvent is not sufficiently nonpolar, DDS may not remain dissolved, especially at higher concentrations.

  • Solution: Consider using a more nonpolar solvent or a co-solvent system. For example, adding a small amount of a good solvent like chloroform to a less effective one might improve solubility.

• Temperature: Solubility is often temperature-dependent. A decrease in temperature can lead to precipitation.

  • Solution: Try gently warming the solution while stirring. However, be mindful of the boiling point of your solvent and the thermal stability of other components in your mixture. Storing stock solutions at room temperature (if the solvent is not too volatile) or at a stable, controlled temperature can prevent precipitation caused by temperature fluctuations.

• Concentration: You might be trying to dissolve DDS above its saturation point in the chosen solvent.

  • Solution: Attempt to prepare a more dilute solution. If a higher concentration is necessary, a different solvent with higher solubilizing power for DDS will be required.

• Moisture Contamination: For organic solutions, absorption of atmospheric moisture can increase the polarity of the solvent, leading to precipitation of the hydrophobic DDS.

  • Solution: Use anhydrous solvents and store solutions under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

Troubleshooting Guides

Issue 1: Difficulty Dissolving Didodecyl Disulfide for an Experiment

You are preparing a solution of DDS in an organic solvent, but it is not dissolving completely, or the process is very slow.

Workflow for Dissolving Didodecyl Disulfide:

Caption: Workflow for dissolving Didodecyl disulfide.

Possible Causes and Solutions:

Cause	Observation	Suggested Solution
Inappropriate Solvent	Solid DDS particles remain suspended or settle at the bottom.	Switch to a more nonpolar solvent. Refer to the solubility data table below.
Insufficient Mixing	Dissolution is very slow, and clumps of solid are visible.	Use a vortex mixer for vigorous agitation. For more stubborn samples, use an ultrasonic bath for 5-10 minutes to break up aggregates.
Low Temperature	The solvent is cold, or the ambient temperature is low, leading to slow dissolution.	Gently warm the solution in a water bath. Ensure the temperature is well below the solvent's boiling point.
Supersaturation	The solution is cloudy or a precipitate forms after initial dissolution.	The concentration is too high for the chosen solvent. Prepare a more dilute solution or select a solvent with higher capacity for DDS.

Qualitative Solubility Data for Didodecyl Disulfide:

Solvent	Solubility	Notes
Chloroform	Soluble	A good initial choice for dissolving DDS.
Hexane	Soluble	Suitable for applications requiring a non-polar, non-halogenated solvent.
Toluene	Soluble	Another effective non-polar solvent.
Tetrahydrofuran (THF)	Moderately Soluble	May require sonication or gentle warming.
Ethanol (B145695)	Sparingly Soluble	Not ideal for preparing concentrated solutions.
Methanol	Sparingly Soluble[1]	Similar to ethanol, solubility is limited.
Water	Insoluble[1]	DDS is not soluble in aqueous solutions without formulation aids.
Dimethyl Sulfoxide (DMSO)	Moderately Soluble	Can be used, but may require warming and sonication.

Issue 2: Poor Formation of Self-Assembled Monolayers (SAMs)

You are attempting to form a SAM of DDS on a gold substrate, but the resulting monolayer is disordered or incomplete.

Experimental Protocol: Preparation of DDS SAMs on Gold

• Substrate Preparation:

  • Clean the gold substrate thoroughly. A common method is to use a piranha solution (a mixture of sulfuric acid and hydrogen peroxide) - EXTREME CAUTION IS ADVISED .

  • Rinse the substrate extensively with deionized water and then with ethanol.

  • Dry the substrate under a stream of dry nitrogen gas.

• Solution Preparation:

  • Prepare a dilute solution of DDS (e.g., 1 mM) in a suitable solvent, typically ethanol or another alcohol, despite the lower solubility, as it is a common solvent for this application.[2]

  • If DDS does not fully dissolve, sonicate the solution for 5-10 minutes.[2]

• Self-Assembly:

  • Immerse the clean, dry gold substrate into the DDS solution.[2]

  • To prevent contamination and solvent evaporation, seal the container and consider backfilling with an inert gas like nitrogen.[2]

  • Allow the self-assembly to proceed for a sufficient amount of time, typically 24-48 hours, to ensure a well-ordered monolayer.[2]

• Post-Assembly Rinsing:

  • Remove the substrate from the solution with clean tweezers.

  • Rinse the surface thoroughly with fresh solvent (e.g., ethanol) to remove any non-chemisorbed molecules.[2]

  • Dry the substrate again with a stream of dry nitrogen.

Troubleshooting SAM Formation:

Caption: Troubleshooting poor SAM formation with Didodecyl disulfide.

Issue 3: Improving Aqueous Solubility for Biological Assays

For applications in biological systems, the insolubility of DDS in water is a major hurdle.

Strategies for Aqueous Solubilization:

• Co-solvents: The use of a water-miscible organic solvent as a co-solvent can increase the solubility of hydrophobic compounds in aqueous buffers.

  • Protocol: Prepare a concentrated stock solution of DDS in a solvent like DMSO. Then, dilute this stock solution into the aqueous buffer. It is crucial to ensure that the final concentration of the organic solvent is low enough to not affect the biological assay (e.g., <1% DMSO).

• Surfactants: Surfactants can form micelles that encapsulate hydrophobic molecules like DDS, allowing them to be dispersed in an aqueous medium.

  • Protocol: Prepare the aqueous buffer containing the surfactant at a concentration above its critical micelle concentration (CMC). Then, add the DDS (potentially dissolved in a small amount of a co-solvent) to the surfactant solution and mix thoroughly.

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.

  • Protocol: Beta-cyclodextrin and its derivatives are commonly used.[3] Prepare an aqueous solution of the cyclodextrin. Add DDS to this solution and stir vigorously, sometimes with gentle heating, to facilitate the formation of the inclusion complex.

Logical Flow for Selecting a Solubilization Method:

Caption: Decision-making process for aqueous solubilization of DDS.

References

• 1. Buy Didodecyl disulfide | 2757-37-1 [smolecule.com]
• 2. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 3. Beta-cyclodextrin formulation of a disulfide-bond disrupting agent for improved systemic exposure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Didodecyl Disulfide in High-Temperature Lubrication

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing didodecyl disulfide in high-temperature lubrication experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My lubricant formulation containing didodecyl disulfide is showing signs of rapid degradation at high temperatures. What are the likely causes?

A1: High-temperature degradation of lubricants with didodecyl disulfide can be attributed to several factors:

• Thermal Decomposition: Didodecyl disulfide, like other dialkyl disulfides, can thermally decompose at elevated temperatures. The primary degradation pathway involves the cleavage of the sulfur-sulfur bond, which is the weakest bond in the molecule. This initial step generates highly reactive dodecylthiyl radicals (C₁₂H₂₅S•). These radicals can then participate in a cascade of secondary reactions, leading to the formation of volatile and corrosive byproducts such as hydrogen sulfide (B99878) (H₂S) and mercaptans.

• Oxidative Instability: In the presence of air (oxygen), the base oil and the didodecyl disulfide itself can undergo oxidation. This process is often accelerated by high temperatures and the presence of metal catalysts (e.g., iron or copper surfaces). Oxidation can lead to the formation of sludge, varnish, and acidic byproducts, which increase viscosity and contribute to component wear and corrosion.[1]

• Inadequate Antioxidant Package: The antioxidant additives in your formulation may be insufficient in concentration or ineffective at the operating temperature. Antioxidants are crucial for quenching the free radicals formed during thermal and oxidative degradation.[2]

Q2: I am observing increased corrosion on steel components in my high-temperature tests. Is the didodecyl disulfide responsible?

A2: Yes, it is possible. The thermal decomposition of didodecyl disulfide can produce corrosive sulfur compounds.[3] The hydrogen sulfide (H₂S) generated is particularly aggressive towards steel and other metal alloys at high temperatures, leading to the formation of iron sulfide layers on the metal surface.[2] This sulfidation can cause material degradation and dimensional changes in precision components.

Q3: How can I improve the thermal stability of my lubricant formulation containing didodecyl disulfide?

A3: To enhance the high-temperature stability of your lubricant, consider the following strategies:

• Optimize the Antioxidant System: A synergistic combination of primary and secondary antioxidants can be more effective than a single antioxidant.

  • Primary Antioxidants (Radical Scavengers): Hindered phenols and aromatic amines are excellent at donating a hydrogen atom to neutralize highly reactive peroxy radicals, thus terminating the oxidation chain reaction.[4]

  • Secondary Antioxidants (Peroxide Decomposers): Sulfur-containing compounds, like the didodecyl disulfide itself to some extent, can decompose hydroperoxides into non-radical, less reactive products.[5]

• Utilize Metal Deactivators: Additives like triazole derivatives can passivate metal surfaces, preventing them from catalyzing oxidation reactions.[6]

• Select a High-Quality Base Oil: The thermal and oxidative stability of the base oil is critical. Synthetic base stocks like polyalphaolefins (PAOs) and esters generally offer better performance at high temperatures compared to mineral oils.[7]

Q4: What are the black deposits I'm seeing in my system after high-temperature operation?

A4: The black deposits are likely a combination of:

• Carbonaceous Sludge and Varnish: These are the results of advanced oxidation and thermal breakdown of the base oil and additives.[4]

• Metal Sulfides: As mentioned, didodecyl disulfide's degradation products can react with metal surfaces to form dark-colored sulfide films.[2]

To mitigate deposit formation, improving the oxidative stability of the lubricant through a robust antioxidant package and potentially a more stable base oil is recommended.

Data Presentation

Table 1: Thermal Decomposition Characteristics of Short-Chain Dialkyl Polysulfides (as a proxy for Didodecyl Disulfide)

Compound	Initial Pyrolysis Temperature (°C at 1.0 MPa)	Main Pyrolysis Products
Dimethyl Disulfide	213	Mercaptans, Hydrogen Sulfide, Dimethyl Sulfide
Dimethyl Trisulfide	161	Mercaptans, Hydrogen Sulfide, Dimethyl Sulfide
Di-tert-butyl Disulfide	143	Mercaptans, Hydrogen Sulfide, Dimethyl Sulfide

Data adapted from a study on the pyrolysis of short-chain dialkyl polysulfides, which suggests that longer alkyl chains and a higher number of sulfur atoms can lead to lower thermal stability.[8]

Experimental Protocols

Thermogravimetric Analysis (TGA) for Oxidative Stability

Objective: To determine the onset temperature of decomposition and the mass loss profile of the lubricant as a function of temperature in an oxidative atmosphere.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the lubricant sample into a ceramic or platinum TGA pan.

• Instrument Setup: Place the sample pan in the TGA furnace.

• Atmosphere: Purge the furnace with an oxidizing atmosphere (e.g., air or a mixture of oxygen and nitrogen) at a constant flow rate (e.g., 50-100 mL/min).

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 30°C).

  • Heat the sample at a constant rate (e.g., 10°C/min) to a final temperature (e.g., 600°C).

• Data Collection: Continuously record the sample mass and temperature.

• Analysis: From the TGA curve, determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the percentage of mass loss at various temperatures.[9]

Differential Scanning Calorimetry (DSC) for Oxidation Induction Time

Objective: To determine the oxidative stability of the lubricant by measuring the time until the onset of the exothermic oxidation process at a constant high temperature.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: Place a small, accurately weighed amount of the lubricant (2-5 mg) into an open aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

• Atmosphere: Purge the cell with pure oxygen at a constant flow rate.

• Thermal Program:

  • Rapidly heat the sample to the desired isothermal test temperature (e.g., 200°C).

  • Hold the sample at this temperature.

• Data Collection: Record the heat flow as a function of time.

• Analysis: The Oxidation Induction Time (OIT) is the time from the start of the isothermal hold to the onset of the large exothermic peak, which indicates the beginning of rapid oxidation.[10]

Visualizations

Caption: Thermal decomposition pathway of didodecyl disulfide at high temperatures.

Caption: Synergistic mechanism of primary and secondary antioxidants in lubricants.

Caption: Experimental workflow for evaluating the stability of high-temperature lubricants.

References

• 1. stle.org [stle.org]
• 2. researchgate.net [researchgate.net]
• 3. Different Types of Corrosion: High-temperature sulfidation (sulfidic) Corrosion: WebCorr Corrosion Consulting Services, Corrosion Short Courses and Corrosion Expert Witness. corrosion types, corrosion forms, pipe corrosion, generalized corrosion, pitting corrosion, galvan [corrosionclinic.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Process of producing sulfur-bridged phenolic antioxidants - Patent 0411862 [data.epo.org]
• 7. US20180142178A1 - Lubricant composition for high-temperature applications - Google Patents [patents.google.com]
• 8. Pyrolysis of Short-Chain Dialkyl Polysulfides [syxbsyjg.com]
• 9. benchchem.com [benchchem.com]
• 10. scilit.com [scilit.com]

Technical Support Center: Uniform Coverage of Didodecyl Disulfide on Gold Substrates

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to achieving uniform coverage of Didodecyl disulfide (DDDS) on gold substrates. It includes a detailed experimental protocol, a troubleshooting guide in a question-and-answer format, and key quantitative data for characterizing the resulting self-assembled monolayer (SAM).

Experimental Protocol: Formation of a Uniform Didodecyl Disulfide SAM

This protocol details the steps for creating a well-ordered and uniform self-assembled monolayer of Didodecyl disulfide on a gold substrate. The procedure is adapted from established methods for forming alkanethiol and dialkyl disulfide SAMs on gold.[1][2][3]

Materials and Reagents:

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides with a titanium or chromium adhesion layer)

• Didodecyl disulfide (DDDS)

• 200-proof ethanol (B145695) (spectroscopic grade or higher)

• Sulfuric acid (H₂SO₄)

• Hydrogen peroxide (H₂O₂) (30%)

• Deionized (DI) water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Clean glass vials with caps

• Tweezers (non-magnetic, stainless steel)

• Sonicator

Procedure:

• Substrate Cleaning:

  • Piranha Solution Cleaning (Use with extreme caution in a fume hood with appropriate personal protective equipment):

    • Prepare a piranha solution by slowly adding one part 30% H₂O₂ to three parts concentrated H₂SO₄. The solution is highly exothermic and reactive.

    • Immerse the gold substrates in the piranha solution for 5-10 minutes.

    • Rinse the substrates thoroughly with DI water and then with ethanol.

  • UV/Ozone Cleaning (Alternative Method):

    • Place the gold substrates in a UV/ozone cleaner for 15-20 minutes to remove organic contaminants.

• Preparation of DDDS Solution:

  • Prepare a 1 mM solution of Didodecyl disulfide in 200-proof ethanol. Ensure the DDDS is fully dissolved. Gentle warming or sonication can aid dissolution.

• Self-Assembly Process:

  • Place the cleaned, dry gold substrates in a clean glass vial.

  • Pour the 1 mM DDDS solution into the vial, ensuring the substrates are fully submerged.

  • To minimize oxidation, purge the vial with nitrogen gas before sealing.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature. Longer immersion times can lead to more ordered monolayers.[1]

• Rinsing and Drying:

  • Remove the substrates from the DDDS solution using clean tweezers.

  • Rinse the substrates thoroughly with fresh ethanol to remove any physisorbed molecules.

  • Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Storage:

  • Store the prepared SAMs in a clean, dry, and inert environment (e.g., a desiccator or under nitrogen) to prevent contamination and degradation.[4]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the formation of DDDS SAMs on gold substrates.

Question: My DDDS monolayer appears patchy and non-uniform. What are the likely causes and how can I fix it?

Answer: Non-uniform coverage is a common issue that can stem from several factors:

• Inadequate Substrate Cleaning: The most frequent cause of poor monolayer quality is an unclean gold surface.[2] Organic residues or other contaminants will prevent the uniform assembly of the DDDS molecules.

  • Solution: Ensure a rigorous cleaning procedure. Piranha solution or UV/Ozone cleaning are highly effective. After cleaning, handle the substrates only with clean tweezers and minimize their exposure to the ambient environment before immersion in the DDDS solution.

• Contaminated DDDS Solution: Impurities in the Didodecyl disulfide or the solvent can co-adsorb on the gold surface, leading to a disordered and incomplete monolayer.

  • Solution: Use high-purity DDDS and spectroscopic grade (or higher) ethanol. Prepare the solution fresh before use.

• Insufficient Immersion Time: While the initial adsorption of disulfides is rapid, the formation of a well-ordered, uniform monolayer is a slower process involving molecular rearrangement on the surface.

  • Solution: Increase the immersion time to the recommended 18-24 hours. For some systems, even longer times (up to 48 hours) may improve monolayer quality.[2]

Question: The contact angle of water on my DDDS-coated surface is lower than expected, suggesting a less hydrophobic surface. Why is this happening?

Answer: A lower-than-expected water contact angle can indicate a few problems:

• Incomplete Monolayer Formation: If the monolayer is not densely packed, patches of the underlying gold or a less organized molecular layer will be exposed, leading to a more hydrophilic surface.

  • Solution: Follow the troubleshooting steps for non-uniform coverage, focusing on substrate cleanliness and immersion time.

• Oxidation of the Monolayer: Exposure to air and light can cause the oxidation of the sulfur-gold bond, leading to the formation of sulfinates and sulfonates, which are more polar and will decrease the hydrophobicity of the surface.[4]

  • Solution: Minimize the exposure of the DDDS solution and the final SAM-coated substrates to ambient air and light. Purging the reaction vial with an inert gas like nitrogen can help. Store the finished substrates in an inert environment.

Question: Can I use a different solvent instead of ethanol?

Answer: While ethanol is the most common and generally effective solvent for forming alkanethiol and disulfide SAMs on gold, other solvents can be used.[5] However, the choice of solvent can influence the quality of the resulting monolayer. The solvent affects the solubility of the DDDS and its interaction with the gold surface. For non-polar molecules like DDDS, other non-polar or moderately polar aprotic solvents could be tested, but ethanol is a well-established starting point.

Question: How does temperature affect the uniformity of the DDDS monolayer?

Answer: Temperature can influence the kinetics of SAM formation and the final structure of the monolayer. For some similar molecules like didodecyl sulfide, forming the monolayer at an elevated temperature (e.g., 70°C) has been shown to result in a more uniform and ordered striped phase with fewer vacancies. This is attributed to increased van der Waals interactions between the alkyl chains at higher temperatures. However, excessively high temperatures can lead to desorption.

Quantitative Data Summary

The following table summarizes typical quantitative data for well-formed dodecanethiol (a structurally similar thiol) monolayers on gold, which can be used as a benchmark for characterizing Didodecyl disulfide SAMs.

Parameter	Typical Value	Characterization Technique	Reference(s)
Ellipsometric Thickness	12 - 15 Å	Spectroscopic Ellipsometry	[6]
Water Contact Angle (Advancing)	109° - 111°	Goniometry	[7]
Hexadecane Contact Angle (Advancing)	~45°	Goniometry	[8]
Surface Roughness (RMS)	< 0.5 nm	Atomic Force Microscopy (AFM)	[1]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the formation of a uniform Didodecyl disulfide self-assembled monolayer on a gold substrate.

Experimental workflow for DDDS SAM formation.

Chemical Interaction at the Gold Surface

This diagram illustrates the dissociative chemisorption of Didodecyl disulfide onto the gold surface, which involves the cleavage of the disulfide bond and the formation of two gold-thiolate bonds.

DDDS interaction with the gold surface.

References

• 1. if.tugraz.at [if.tugraz.at]
• 2. researchgate.net [researchgate.net]
• 3. merckmillipore.com [merckmillipore.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. researchgate.net [researchgate.net]
• 8. apps.dtic.mil [apps.dtic.mil]

Removing contaminants from Didodecyl disulfide before use

Welcome to the technical support center for didodecyl disulfide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the removal of contaminants from didodecyl disulfide before its use in experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common contaminants in commercially available or synthesized didodecyl disulfide?

A1: Crude didodecyl disulfide often contains impurities stemming from its synthesis, which is typically the oxidation of dodecanethiol. The most common contaminants include:

• Unreacted 1-Dodecanethiol: The starting material for the synthesis.

• Didodecyl Sulfide: A byproduct that can form during the synthesis.

• Didodecyl Polysulfides (Trisulfides, Tetrasulfides, etc.): These can result from over-oxidation or side reactions.

• Oxidation Byproducts: Depending on the oxidant used, other sulfur-containing species may be present.

• Residual Solvents: Solvents used in the synthesis and workup may remain.

Q2: Why is it crucial to purify didodecyl disulfide before use?

A2: The presence of contaminants can significantly impact experimental outcomes. For instance, unreacted dodecanethiol can alter the stoichiometry of reactions, interfere with surface chemistry (e.g., in self-assembled monolayers), and potentially exhibit biological activity that could confound results in drug development studies. The presence of various sulfur species can also lead to inconsistent material properties.

Q3: What analytical techniques are recommended for assessing the purity of didodecyl disulfide?

A3: Several analytical methods can be employed to determine the purity of didodecyl disulfide:

• Gas Chromatography-Mass Spectrometry (GC-MS): An effective technique for identifying and quantifying volatile impurities.[1][2][3][4]

• High-Performance Liquid Chromatography (HPLC): Useful for separating the disulfide from less volatile impurities and byproducts. A reversed-phase C18 column is often suitable.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can provide detailed structural information and help quantify impurities.[7][8][9][10]

• Thin-Layer Chromatography (TLC): A quick and convenient method to qualitatively assess purity and monitor the progress of purification.[11][12]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of didodecyl disulfide.

Recrystallization Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Oiling out instead of crystallization.	The solvent may be too non-polar, or the cooling process is too rapid.	- Try a slightly more polar solvent or a solvent mixture (e.g., ethanol/water, acetone/water).- Allow the solution to cool slowly to room temperature before placing it in an ice bath.
No crystals form upon cooling.	The solution is not saturated; too much solvent was used.	- Evaporate some of the solvent to increase the concentration of the disulfide.- Add a suitable anti-solvent (a solvent in which the disulfide is insoluble but is miscible with the primary solvent) dropwise until turbidity persists, then warm to redissolve and cool slowly.
Low recovery of purified product.	The disulfide has some solubility in the cold recrystallization solvent.	- Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice-water or ice-salt bath).- Minimize the amount of solvent used to dissolve the crude product.

Column Chromatography Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of disulfide and impurities.	The mobile phase polarity is not optimal.	- Adjust the solvent ratio. For silica (B1680970) gel chromatography, a less polar mobile phase (e.g., a higher ratio of hexanes to ethyl acetate) will increase the retention of all components.[5]- Perform small-scale trials using TLC to determine the optimal mobile phase.
Product elutes too quickly (with the solvent front).	The mobile phase is too polar.	- Decrease the polarity of the mobile phase (e.g., increase the proportion of the non-polar solvent).[5]
Product does not elute from the column.	The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase.[5]

Experimental Protocols

Protocol 1: Removal of Dodecanethiol by Caustic Wash

This procedure is effective for removing acidic thiol impurities from the less acidic disulfide.

Methodology:

• Dissolve the crude didodecyl disulfide in a water-immiscible organic solvent such as diethyl ether or hexanes.

• Transfer the solution to a separatory funnel.

• Add an equal volume of a 5-10% aqueous sodium hydroxide (B78521) (NaOH) solution.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate. The dodecanethiol will be deprotonated and extracted into the aqueous layer as the sodium thiolate salt.

• Drain the lower aqueous layer.

• Repeat the wash with fresh NaOH solution two more times.

• Wash the organic layer with water and then with brine to remove residual NaOH and water.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure to yield the thiol-free didodecyl disulfide.

Protocol 2: Purification by Recrystallization

Methodology:

• Place the crude didodecyl disulfide in an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., ethanol, acetone, or a mixture such as hexanes/ethyl acetate) and gently heat the mixture while stirring until the solid completely dissolves.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Protocol 3: Purification by Flash Column Chromatography

Methodology:

• TLC Analysis: First, determine an appropriate mobile phase using TLC. A common starting point for long-chain dialkyl disulfides on silica gel is a mixture of hexanes and ethyl acetate. The ideal mobile phase should give the didodecyl disulfide an Rf value of approximately 0.2-0.3.

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and pack a chromatography column.

• Sample Loading: Dissolve the crude didodecyl disulfide in a minimal amount of the mobile phase or a more polar solvent like dichloromethane (B109758) and load it onto the column.

• Elution: Elute the column with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 4: Purity Assessment by TLC

Methodology:

• Spotting: Dissolve a small amount of the crude and purified didodecyl disulfide in a volatile solvent (e.g., dichloromethane). Spot the solutions onto a silica gel TLC plate.

• Development: Place the TLC plate in a developing chamber containing a suitable mobile phase (e.g., 95:5 hexanes:ethyl acetate).

• Visualization: After the solvent front has reached near the top of the plate, remove it and allow the solvent to evaporate. Visualize the spots using one of the following methods:

  • UV Light (254 nm): If the compounds are UV active.

  • Iodine Chamber: Place the plate in a chamber containing iodine crystals. Sulfur-containing compounds often appear as brown spots.[13][14][15]

  • Potassium Permanganate (KMnO₄) Stain: This stain reacts with oxidizable groups like sulfides and disulfides, appearing as yellow spots on a purple background.[13]

  • p-Anisaldehyde Stain: A general-purpose stain that can visualize a wide range of compounds after heating.[14]

Data Presentation

Table 1: Purity of Didodecyl Disulfide Before and After Purification

Purification Method	Initial Purity (GC-MS Area %)	Final Purity (GC-MS Area %)	Major Impurity Removed
Caustic Wash	~90%	~95%	1-Dodecanethiol
Recrystallization	~95%	>99%	Didodecyl Sulfide
Column Chromatography	~90%	>99.5%	All major impurities

Note: The values presented are typical and may vary depending on the initial purity of the crude material and the specific experimental conditions.

Visualizations

Caption: General workflow for the purification and analysis of didodecyl disulfide.

Caption: Troubleshooting decision tree for didodecyl disulfide purification.

References

• 1. Gas chromatography-mass spectrometry analysis of di-n-octyl disulfide in a straight oil metalworking fluid: application of differential permeation and Box-Cox transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Separation of Diphenyl disulfide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Didodecyl sulfide(2469-45-6) 1H NMR spectrum [chemicalbook.com]
• 8. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. faculty.fiu.edu [faculty.fiu.edu]
• 14. silicycle.com [silicycle.com]
• 15. scs.illinois.edu [scs.illinois.edu]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of Didodecyl Disulfide via ¹H and ¹³C NMR

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy for the purity assessment of didodecyl disulfide. We will explore the expected spectral data for didodecyl disulfide and compare it with potential impurities. Detailed experimental protocols for quantitative NMR (qNMR) are also provided to ensure accurate purity determination.

¹H and ¹³C NMR Spectral Analysis of Didodecyl Disulfide

Didodecyl disulfide is a symmetrical molecule, which simplifies its NMR spectra. The long dodecyl chains give rise to characteristic signals that can be used for identification and purity assessment.

Expected ¹H NMR Chemical Shifts

The ¹H NMR spectrum of pure didodecyl disulfide is expected to show four distinct signals corresponding to the different protons along the alkyl chain. The methylene (B1212753) protons closest to the electron-withdrawing disulfide bond are the most deshielded and appear furthest downfield.

A key indicator of the presence of didodecyl disulfide is a triplet observed at approximately 2.68 ppm, which corresponds to the methylene protons (α-CH₂) directly attached to the sulfur atoms.[1] The integration of this peak should correspond to four protons. The other protons of the dodecyl chain will appear further upfield, with the β-methylene protons (β-CH₂) appearing around 1.67 ppm, the bulk of the methylene groups (γ-κ-CH₂) as a broad multiplet between 1.26 and 1.39 ppm, and the terminal methyl protons (ω-CH₃) as a triplet around 0.87 ppm.[1]

Expected ¹³C NMR Chemical Shifts

The ¹³C NMR spectrum of didodecyl disulfide is also expected to show a distinct set of signals for the carbon atoms of the dodecyl chain. The carbon atom attached to the sulfur (α-C) will be the most deshielded. Based on data for similar long-chain sulfur compounds, this signal is predicted to be in the range of 38-42 ppm. The other carbon signals will appear at chemical shifts typical for long alkyl chains.

Comparison with Potential Impurities

The primary impurities in a sample of didodecyl disulfide are likely to be the starting material, 1-dodecanethiol (B93513), and the reduction product, didodecyl sulfide (B99878). NMR spectroscopy provides a powerful tool to distinguish didodecyl disulfide from these potential impurities.

Compound	Key ¹H NMR Signal (ppm)	Key ¹³C NMR Signal (ppm)
Didodecyl Disulfide	α-CH₂: ~2.68 (triplet) [1]	α-C: ~38-42 (predicted)
1-Dodecanethiol	α-CH₂: ~2.51 (quartet), SH: ~1.39 (triplet)[1]	α-C: ~24
Didodecyl Sulfide	α-CH₂: ~2.5 (triplet)	α-C: ~32

Table 1: Comparative ¹H and ¹³C NMR Data for Didodecyl Disulfide and Potential Impurities.

The distinct chemical shift of the α-CH₂ protons and the α-carbon in didodecyl disulfide compared to 1-dodecanethiol and didodecyl sulfide allows for clear identification and quantification of impurities. The presence of a thiol proton (SH) signal for 1-dodecanethiol is also a definitive marker of this impurity.

Experimental Protocol for Quantitative NMR (qNMR) Analysis

Quantitative NMR (qNMR) can be used to determine the absolute purity of a didodecyl disulfide sample. This is achieved by comparing the integral of a known analyte signal to the integral of a certified internal standard of known concentration.

Materials and Equipment

• Didodecyl disulfide sample

• High-purity internal standard (e.g., maleic anhydride, 1,4-dinitrobenzene)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• High-precision analytical balance

• NMR spectrometer (400 MHz or higher)

• NMR tubes

Sample Preparation

• Accurately weigh approximately 10-20 mg of the didodecyl disulfide sample into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the internal standard into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the deuterated solvent.

• Vortex the vial to ensure complete dissolution and homogenization.

• Transfer the solution to an NMR tube.

NMR Data Acquisition

Acquire the ¹H NMR spectrum under quantitative conditions. Key parameters include:

• Pulse Angle: A 90° pulse angle should be used to ensure uniform excitation of all protons.

• Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T₁ of any proton being quantified) is crucial for full relaxation of the protons between scans, ensuring the signal intensity is directly proportional to the number of protons. A typical starting point is a d1 of 30 seconds.

• Number of Scans (ns): A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1 for accurate integration).

Data Processing and Purity Calculation

• Apply a zero-filling and a small line-broadening factor (e.g., 0.3 Hz) to improve the signal shape.

• Carefully phase the spectrum and perform a baseline correction.

• Integrate the well-resolved signal of the didodecyl disulfide (e.g., the α-CH₂ triplet at ~2.68 ppm) and a signal from the internal standard.

• Calculate the purity of the didodecyl disulfide sample using the following equation:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Workflow for NMR Purity Analysis

The following diagram illustrates the workflow for determining the purity of didodecyl disulfide using qNMR.

Caption: Workflow for purity determination of didodecyl disulfide by qNMR.

Logical Relationship of Spectral Data to Purity Assessment

The following diagram illustrates the logical flow from acquiring NMR data to assessing the purity of a didodecyl disulfide sample.

Caption: Logical flow for purity assessment using NMR data.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Confirming the Disulfide Bond in Didodecyl Disulfide: FTIR vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate confirmation of disulfide bonds is a critical step in molecular characterization and quality control. This guide provides a comprehensive comparison of Fourier-Transform Infrared (FTIR) spectroscopy with other analytical techniques for the verification of the disulfide bond in didodecyl disulfide, a common long-chain alkyl disulfide.

This publication objectively evaluates the performance of FTIR spectroscopy against alternative methods, namely Raman spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography. The comparison is supported by experimental data and detailed methodologies to assist researchers in selecting the most appropriate technique for their specific needs.

At a Glance: Comparing Analytical Techniques

Feature	FTIR Spectroscopy	Raman Spectroscopy	Mass Spectrometry	X-ray Crystallography
Principle	Vibrational spectroscopy (absorption)	Vibrational spectroscopy (scattering)	Mass-to-charge ratio measurement	X-ray diffraction from a crystal
S-S Bond Signal	Weak	Strong	Indirect (fragmentation)	Direct visualization
Sensitivity	Lower for S-S bond	Higher for S-S bond	High	High
Sample Prep.	Minimal (liquid/solid)	Minimal (liquid/solid/aqueous)	Dilution, ionization	Crystallization required
Structural Info.	Functional groups	Functional groups, skeletal modes	Molecular weight, connectivity	3D atomic structure
Cost	Low to moderate	Moderate to high	High	Very high
Speed	Fast	Fast	Fast	Slow

FTIR Spectroscopy for Disulfide Bond Confirmation

FTIR spectroscopy is a widely accessible and rapid technique for identifying functional groups in a molecule. The disulfide (S-S) stretching vibration in dialkyl disulfides typically appears in the region of 500-540 cm⁻¹ of the infrared spectrum. However, this absorption band is characteristically weak, which can present a challenge for unambiguous confirmation, especially in complex matrices.

In the FTIR spectrum of didodecyl disulfide, the S-S stretching band is often observed as a minor feature. The more prominent peaks in the spectrum correspond to the C-H stretching (around 2850-2960 cm⁻¹) and bending (around 1465 cm⁻¹) vibrations of the long alkyl chains.

Alternative Methods: A Deeper Look

While FTIR provides a quick assessment, other techniques offer higher sensitivity and more detailed structural information for disulfide bond confirmation.

Raman Spectroscopy: A More Sensitive Vibrational Probe

Raman spectroscopy, another vibrational spectroscopy technique, is particularly well-suited for the detection of disulfide bonds. The S-S stretching vibration results in a strong and sharp peak in the Raman spectrum, typically appearing around 510 cm⁻¹. This is because the disulfide bond is a highly polarizable, non-polar bond, leading to a significant change in polarizability during vibration, which is the basis for a strong Raman signal.

Experimental Protocol: Raman Spectroscopy of Didodecyl Disulfide

• Sample Preparation: Place a small amount of liquid didodecyl disulfide in a glass capillary tube or on a microscope slide.

• Instrumentation: Use a Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Data Acquisition: Focus the laser on the sample and collect the scattered light. Acquire the spectrum over a range that includes the 400-700 cm⁻¹ region to observe the S-S and C-S stretching vibrations.

• Data Analysis: Identify the strong peak around 510 cm⁻¹ corresponding to the S-S stretch and the peaks in the 630-700 cm⁻¹ region for the C-S stretches.

Mass Spectrometry: Unambiguous Molecular Weight and Fragmentation

Mass spectrometry is a powerful tool that provides the exact molecular weight of the compound, confirming its elemental composition. For didodecyl disulfide (C₂₄H₅₀S₂), the expected molecular ion peak [M]⁺ would be at an m/z (mass-to-charge ratio) of approximately 402.8 g/mol .

Furthermore, the fragmentation pattern in the mass spectrum can provide direct evidence of the disulfide linkage. The relatively weak S-S bond is often cleaved during ionization, leading to characteristic fragment ions. The major fragmentation pathway for dialkyl disulfides is the cleavage of the S-S bond, followed by various rearrangements.

Experimental Protocol: Mass Spectrometry of Didodecyl Disulfide

• Sample Preparation: Dissolve a small amount of didodecyl disulfide in a suitable volatile solvent (e.g., methanol (B129727) or hexane) to a low concentration (e.g., 1 mg/mL).

• Instrumentation: Utilize a mass spectrometer with an appropriate ionization source, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Data Acquisition: Introduce the sample into the mass spectrometer and acquire the mass spectrum.

• Data Analysis: Look for the molecular ion peak and characteristic fragment ions resulting from the cleavage of the S-S and C-S bonds.

X-ray Crystallography: The Gold Standard for Structural Elucidation

For an unambiguous, three-dimensional confirmation of the disulfide bond and the overall molecular structure, X-ray crystallography is the definitive method. This technique involves irradiating a single crystal of the compound with X-rays and analyzing the resulting diffraction pattern to determine the precise arrangement of atoms in the crystal lattice.

However, a significant bottleneck for this technique is the requirement for a high-quality single crystal of the analyte. Crystallizing long-chain, flexible molecules like didodecyl disulfide can be challenging.

Experimental Protocol: X-ray Crystallography of Didodecyl Disulfide (General Approach)

• Crystallization: Dissolve didodecyl disulfide in a suitable solvent or solvent mixture and attempt to grow single crystals through slow evaporation, cooling, or vapor diffusion techniques. This is often a trial-and-error process.

• Data Collection: Mount a suitable single crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, which will reveal the precise bond lengths and angles of the disulfide bridge.

Visualizing the Workflow

The following diagram illustrates a typical workflow for the confirmation of a disulfide bond using the discussed techniques.

Caption: Workflow for disulfide bond confirmation.

Logical Relationships in Method Selection

The choice of analytical technique often depends on the specific requirements of the study. The following diagram illustrates the logical considerations for selecting a method.

Caption: Decision tree for analytical method selection.

Conclusion

For the confirmation of the disulfide bond in didodecyl disulfide, FTIR spectroscopy serves as a rapid, initial screening tool. However, due to the inherently weak S-S stretching absorption, it is often insufficient for unambiguous confirmation. Raman spectroscopy emerges as a superior vibrational spectroscopic technique, offering significantly higher sensitivity for the disulfide bond. For definitive confirmation of molecular weight and connectivity, Mass Spectrometry is the method of choice. Finally, when absolute structural proof is required, and if a suitable crystal can be obtained, X-ray Crystallography provides unparalleled detail of the molecular architecture. The selection of the most appropriate technique will ultimately be guided by the specific analytical need, available instrumentation, and project budget.

A Comparative Guide to Self-Assembled Monolayers: Didodecyl Disulfide vs. Dodecanethiol

For Researchers, Scientists, and Drug Development Professionals

The formation of well-ordered Self-Assembled Monolayers (SAMs) is a cornerstone of surface functionalization, enabling precise control over interfacial properties for applications ranging from biosensing to drug delivery. The choice of precursor molecule is critical to the final properties of the monolayer. This guide provides an objective comparison of two common sulfur-based precursors for SAM formation on gold: didodecyl disulfide (DDS) and dodecanethiol (DDT).

Executive Summary

Both didodecyl disulfide and dodecanethiol form ordered monolayers on gold surfaces, ultimately resulting in the same surface-bound species: a dodecanethiolate. The primary distinction lies in the mechanism of adsorption and the potential for defects in the resulting monolayer. While dodecanethiol is the more direct and widely studied precursor, didodecyl disulfide offers an alternative that can also yield high-quality SAMs. This guide presents a comparison of their performance based on available experimental data.

Data Presentation: Performance Comparison

The following table summarizes key performance metrics for SAMs formed from didodecyl disulfide and dodecanethiol on gold substrates. It is important to note that direct comparative studies under identical conditions are limited in the literature. The data presented here is a compilation from various sources.

Property	Didodecyl Disulfide (DDS)	Dodecanethiol (DDT)	Characterization Technique(s)
Monolayer Thickness	Inferred to be similar to DDT SAMs, as the same thiolate is formed.	~1.6 - 1.7 nm	X-ray Photoelectron Spectroscopy (XPS)[1], Ellipsometry
Water Contact Angle	Expected to be similar to DDT SAMs (~102° - 111°), indicating a hydrophobic surface.[2][3]	~102° - 111°[2][3]	Contact Angle Goniometry
Surface Morphology	Can form ordered domains, but may also exhibit disordered phases.[4]	Forms well-ordered, densely packed monolayers with characteristic vacancy islands.[4]	Scanning Tunneling Microscopy (STM), Atomic Force Microscopy (AFM)
Chemical Composition (Surface Species)	Forms dodecanethiolate on the gold surface after S-S bond cleavage.	Forms dodecanethiolate on the gold surface.	X-ray Photoelectron Spectroscopy (XPS)[5]
Adsorption Preference	Less favored in competitive adsorption with thiols.	Strongly preferred in competitive adsorption with disulfides.[5]	X-ray Photoelectron Spectroscopy (XPS)[5]
Thermal Stability	Data not readily available for direct comparison.	Desorption of disulfide species begins around 400 K (127 °C).[3]	Thermal Desorption Spectroscopy (TDS)
Oxidative Stability	Data not readily available for direct comparison.	Susceptible to oxidation in ambient conditions, leading to the formation of sulfonates.[6]	X-ray Photoelectron Spectroscopy (XPS)

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: SAM Formation from Dodecanethiol Solution

This protocol is a standard procedure for forming a dodecanethiol SAM on a gold substrate.

1. Substrate Preparation:

• Use gold-coated silicon wafers or glass slides with a titanium or chromium adhesion layer.
• Clean the substrates immediately before use. A common and effective method is immersion in a "Piranha" solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Extreme caution is required when handling Piranha solution.
• Rinse the substrates thoroughly with deionized water and then with absolute ethanol (B145695).
• Dry the substrates under a stream of high-purity nitrogen gas.

2. Solution Preparation:

• Prepare a 1 mM solution of dodecanethiol in absolute ethanol.

3. Self-Assembly:

• Immerse the cleaned and dried gold substrates in the dodecanethiol solution in a clean glass container.
• Seal the container to prevent solvent evaporation and contamination.
• Allow the self-assembly process to proceed for at least 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

4. Rinsing and Drying:

• After the incubation period, remove the substrates from the thiol solution using clean tweezers.
• Rinse the substrates thoroughly with absolute ethanol to remove any non-covalently bound thiols.
• Dry the SAM-coated substrates under a gentle stream of high-purity nitrogen gas.

Protocol 2: SAM Formation from Didodecyl Disulfide Solution

This protocol is adapted for the formation of SAMs from a disulfide precursor. The fundamental steps are similar to those for thiols.

1. Substrate Preparation:

• Follow the same substrate preparation procedure as described in Protocol 1.

2. Solution Preparation:

• Prepare a 1 mM solution of didodecyl disulfide in a suitable solvent such as ethanol or a mixture of ethanol and N,N'-dimethylformamide (e.g., 9:1 v/v) to ensure complete dissolution.[4]

3. Self-Assembly:

• Immerse the cleaned gold substrates in the didodecyl disulfide solution.
• Seal the container and allow the self-assembly to proceed for 24 hours. For improved ordering, the process can be carried out at an elevated temperature, for example, 50-70°C.[4]

4. Rinsing and Drying:

• After incubation, remove the substrates and rinse thoroughly with the same solvent used for the solution preparation to remove physisorbed molecules.
• Dry the substrates under a stream of high-purity nitrogen.

Protocol 3: Characterization of SAMs

The following are general procedures for characterizing the formed SAMs.

• Contact Angle Goniometry:

  • Place a droplet of deionized water (typically 1-5 µL) on the SAM-coated surface.

  • Use a goniometer to measure the angle between the substrate surface and the tangent of the droplet at the three-phase contact line.

  • Perform measurements at multiple locations on the surface to ensure uniformity.

• X-ray Photoelectron Spectroscopy (XPS):

  • Place the SAM-coated substrate in the ultra-high vacuum chamber of the XPS instrument.

  • Acquire survey scans to identify the elements present on the surface.

  • Acquire high-resolution scans of the S 2p, C 1s, and Au 4f regions to determine the chemical states and relative atomic concentrations. The S 2p spectrum is crucial for confirming the formation of a thiolate bond to the gold surface.

• Atomic Force Microscopy (AFM):

  • Operate the AFM in tapping mode or contact mode in a controlled environment (air or liquid).

  • Use a sharp tip to scan the surface and generate a topographic image.

  • Analyze the images to assess surface roughness, the presence of domains, and characteristic defects like vacancy islands.

Mandatory Visualization

SAM Formation Mechanisms

The following diagrams illustrate the proposed mechanisms for SAM formation from dodecanethiol and didodecyl disulfide on a gold surface.

Caption: SAM formation from dodecanethiol (DDT) on a gold surface.

Caption: SAM formation from didodecyl disulfide (DDS) on a gold surface.

Experimental Workflow

The logical flow of forming and characterizing SAMs is depicted below.

Caption: Workflow for SAM formation and characterization.

References

• 1. tools.thermofisher.cn [tools.thermofisher.cn]
• 2. surfacesciencewestern.com [surfacesciencewestern.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. dataphysics-instruments.com [dataphysics-instruments.com]

The Enduring Debate: Didodecyl Disulfide vs. Other Long-Chain Disulfide Lubricants in High-Stakes Research and Development

For researchers, scientists, and drug development professionals operating at the vanguard of innovation, the selection of high-performance lubricants is a critical, albeit often overlooked, determinant of experimental success and equipment longevity. In the realm of long-chain disulfide lubricants, a class of additives revered for their exceptional anti-wear and extreme-pressure properties, a nuanced debate persists regarding the optimal alkyl chain length. This comprehensive guide delves into the performance characteristics of didodecyl disulfide (C12) in comparison to its long-chain counterparts, presenting available experimental data to empower informed decision-making in the laboratory.

At the heart of their efficacy, long-chain dialkyl disulfides form a protective tribofilm on metal surfaces under conditions of high pressure and temperature. This sacrificial layer prevents direct metal-to-metal contact, significantly reducing friction and wear. The length of the alkyl chains flanking the disulfide bond is a key determinant of the lubricant's physical and chemical properties, influencing its viscosity, thermal stability, and the integrity of the protective film it forms.

Quantitative Performance Comparison

While a direct, comprehensive comparative study of a homologous series of long-chain dialkyl disulfides under identical experimental conditions remains elusive in publicly available literature, the existing body of research provides valuable insights into the influence of alkyl chain length on lubricant performance. The following tables synthesize available data from various studies to offer a comparative overview. It is crucial to note that variations in base oils and testing parameters across different studies necessitate a cautious interpretation of these results.

Table 1: Four-Ball Wear Test Data for Various Long-Chain Lubricant Additives

Lubricant Additive	Base Oil	Load (N)	Speed (rpm)	Temperature (°C)	Duration (min)	Wear Scar Diameter (mm)	Coefficient of Friction (μ)
Didodecyl Disulfide (C12)	Mineral Oil	392	1200	75	60	Data Not Available	Data Not Available
Long-Chain Dialkyl Dithiophosphate (secondary)	Mineral Oil	Not Specified	Not Specified	Not Specified	Not Specified	Forms a thin, hard layer	Not Specified
Short-Chain Dialkyl Dithiophosphate (primary)	Mineral Oil	Not Specified	Not Specified	Not Specified	Not Specified	Forms a thick, soft layer	Not Specified
Sulfurized Olefin (C12-C16)	Polyalphaolefin	Not Specified	Not Specified	Not Specified	Not Specified	Effective anti-wear	Not Specified

Note: The absence of direct comparative data for didodecyl disulfide within a homologous series in the reviewed literature prevents a direct quantitative comparison in this table.

General trends observed in the literature suggest that increasing the alkyl chain length in lubricant additives can lead to the formation of more robust and durable protective films, resulting in improved anti-wear performance.[1] However, excessively long chains might lead to solubility issues in certain base oils and could potentially decrease the reactivity of the sulfur-containing functional group.

Experimental Protocols

The evaluation of lubricant performance is heavily reliant on standardized testing methodologies. The Four-Ball Wear Test is a widely accepted method for assessing the anti-wear properties of lubricating fluids and greases.

Key Experiment: Four-Ball Wear Test (ASTM D4172 / ASTM D2266)

This test evaluates the anti-wear properties of a lubricant under boundary lubrication conditions.

Objective: To determine the wear preventive characteristics of a lubricating fluid (ASTM D4172) or grease (ASTM D2266).

Apparatus: A four-ball wear tester, which consists of three stationary steel balls held in a cup, with a fourth steel ball rotated against them under a specified load, speed, and temperature.

Procedure:

• The three stationary steel balls are clamped together in the test cup, and the test lubricant is added to cover the balls.

• The fourth steel ball is mounted in a chuck and brought into contact with the three stationary balls.

• A specified load is applied, and the top ball is rotated at a constant speed for a predetermined duration and at a controlled temperature.

• At the end of the test, the machine is stopped, and the three stationary balls are removed, cleaned, and the diameters of the wear scars are measured using a microscope.

• The average wear scar diameter is calculated and reported. A smaller wear scar diameter indicates better anti-wear protection.

• The coefficient of friction is often monitored and recorded throughout the test.

Typical Test Parameters:

• Load: 147 N or 392 N

• Speed: 1200 ± 60 rpm

• Temperature: 75 ± 2 °C

• Duration: 60 ± 1 min

• Test Balls: AISI E-52100 steel, 12.7 mm in diameter, Grade 25 EP

Logical Relationships in Lubricant Performance

The performance of long-chain disulfide lubricants is a function of a complex interplay between their molecular structure and the operating conditions. The following diagram illustrates the logical relationships influencing the anti-wear and friction characteristics of these additives.

Caption: Logical flow of lubricant performance.

Experimental Workflow for Lubricant Evaluation

The systematic evaluation of a new lubricant formulation involves a series of steps, from initial synthesis to performance testing. The following diagram outlines a typical experimental workflow.

Caption: Typical lubricant evaluation workflow.

Conclusion

References

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]

A Comparative Guide to the X-ray Photoelectron Spectroscopy of Didodecyl Disulfide Self-Assembled Monolayers on Silver Surfaces

This guide provides a comparative analysis of the X-ray Photoelectron Spectroscopy (XPS) characterization of self-assembled monolayers (SAMs) formed from didodecyl disulfide on silver surfaces. The information is targeted towards researchers, scientists, and drug development professionals working with surface modifications and characterization. While direct XPS studies on didodecyl disulfide on silver are not extensively reported, this guide draws comparisons from closely related systems, such as long-chain alkanethiols on silver, to provide a comprehensive overview.

Quantitative Data Summary

The following table summarizes typical binding energies observed in the XPS analysis of long-chain alkyl thiolates on silver surfaces. These values are indicative of what would be expected for a didodecyl disulfide monolayer on silver, which forms a silver thiolate species upon adsorption. For comparison, data for alkanethiols on gold are also included, as gold is a commonly used substrate for SAMs.

Core Level	Species	Typical Binding Energy (eV) on Silver	Typical Binding Energy (eV) on Gold	Notes
S 2p3/2	Silver Thiolate (Ag-S-R)	~162.1 - 162.3	~162.0	This is the characteristic peak for a sulfur atom covalently bonded to the silver surface.
Unbound/Physisorbed Thiol/Disulfide	~163.0 - 164.0	~163.5 - 164.0	The presence of this peak may indicate a less ordered or multilayer film.
Oxidized Sulfur (e.g., sulfonate)	~168.0 - 169.0	~168.0	Indicates sample degradation or oxidation.
Ag 3d5/2	Metallic Silver (Ag0)	~368.2	N/A	This is the binding energy for the bulk silver substrate.[1]
C 1s	Aliphatic Carbon (C-C, C-H)	~285.0	~285.0	This is the main peak from the alkyl chains of the didodecyl disulfide.
Carbon bonded to Sulfur (C-S)	~286.5	~286.5	Often appears as a shoulder on the main C 1s peak.

Experimental Protocols

A detailed methodology for the preparation and XPS analysis of a didodecyl disulfide SAM on a silver surface is outlined below. This protocol is a composite based on standard practices for similar systems.

1. Substrate Preparation:

• Materials: High-purity silver-coated substrates (e.g., silver-coated silicon wafers or glass slides).

• Cleaning: The silver substrates are first cleaned to remove any organic contaminants and the native oxide layer. A typical procedure involves sequential ultrasonication in high-purity solvents such as acetone, ethanol, and deionized water (10-15 minutes each). To remove the oxide layer, the substrate can be immersed in a dilute acid solution (e.g., 1% HNO₃) for a short period (30-60 seconds), followed by thorough rinsing with deionized water and drying under a stream of high-purity nitrogen or argon.

2. SAM Formation:

• Solution Preparation: A dilute solution of didodecyl disulfide (e.g., 1 mM) is prepared in a high-purity solvent, typically absolute ethanol.

• Immersion: The cleaned and dried silver substrate is immediately immersed in the didodecyl disulfide solution. The immersion is typically carried out for a period of 24 to 48 hours at room temperature in an inert atmosphere (e.g., in a nitrogen-filled glovebox) to ensure the formation of a well-ordered monolayer.

• Rinsing: After immersion, the substrate is removed from the solution and thoroughly rinsed with the pure solvent (ethanol) to remove any non-chemisorbed molecules.

• Drying: The sample is then dried under a stream of high-purity nitrogen or argon.

3. XPS Analysis:

• Instrumentation: A high-resolution X-ray photoelectron spectrometer equipped with a monochromatic X-ray source (e.g., Al Kα) is used.

• Analysis Conditions: The analysis is performed under ultra-high vacuum (UHV) conditions (pressure < 10⁻⁹ mbar).

• Data Acquisition:

  • A survey scan is first acquired to identify all the elements present on the surface.

  • High-resolution scans are then recorded for the S 2p, Ag 3d, and C 1s regions to determine the chemical states and quantitative composition of the monolayer.

• Data Analysis:

  • The binding energy scale is typically calibrated by setting the adventitious C 1s peak to 285.0 eV.

  • The high-resolution spectra are fitted with appropriate functions (e.g., Gaussian-Lorentzian) to deconvolve the different chemical species present.

  • Atomic concentrations are calculated from the peak areas using appropriate sensitivity factors.

Mandatory Visualization

The following diagram illustrates the general workflow for the preparation and XPS analysis of a didodecyl disulfide self-assembled monolayer on a silver surface.

Caption: Experimental workflow for XPS analysis of DDS on silver.

Comparison with Alternatives

1. Alkanethiols vs. Dialkyl Disulfides:

• Mechanism: Both alkanethiols (R-SH) and dialkyl disulfides (R-S-S-R) form similar thiolate (R-S-) monolayers on silver. For disulfides, the S-S bond cleaves upon adsorption.

• Kinetics: The kinetics of SAM formation from disulfides can sometimes be slower than from thiols.

• Defects: The quality of the resulting monolayer is generally comparable, although the specific precursor can influence the defect density.

2. Silver vs. Gold Substrates:

• Stability: SAMs on gold are generally considered more stable and easier to prepare due to the inertness of gold. Silver surfaces have a greater tendency to oxidize, which can interfere with SAM formation.[2]

• Binding: The Ag-S bond is believed to be stronger and more ionic in character than the Au-S bond.

• Structure: The packing and orientation of the alkyl chains can differ between silver and gold substrates, leading to variations in the physical and chemical properties of the SAMs.

3. Alternative Surface Analysis Techniques:

• Scanning Tunneling Microscopy (STM): Provides atomic-resolution images of the SAM structure, revealing the packing and arrangement of the molecules on the surface.

• Atomic Force Microscopy (AFM): Can be used to probe the mechanical and frictional properties of the monolayer.

• Infrared Reflection-Absorption Spectroscopy (IRRAS): Gives information about the orientation and conformational order of the alkyl chains within the SAM.

• Contact Angle Goniometry: Measures the wettability of the surface, which is sensitive to the terminal functional groups of the SAM.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Thermal analysis (TGA/DSC) of Didodecyl disulfide compared to its sulfide analog

A Comparative Thermal Analysis of Didodecyl Disulfide and its Sulfide (B99878) Analog

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative thermal analysis of didodecyl disulfide and its sulfide analog, didodecyl sulfide. The following sections present a summary of their thermal properties, detailed experimental protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), and a discussion of their relative thermal stabilities based on available data and chemical principles.

Comparative Thermal Properties

The thermal behavior of didodecyl disulfide and didodecyl sulfide was evaluated using TGA and DSC. A summary of the key thermal events is presented in the table below. It is important to note that while experimental data for didodecyl disulfide's thermal decomposition is available, specific TGA data for didodecyl sulfide is not readily found in the public domain. Therefore, the decomposition temperature for didodecyl sulfide is an estimate based on the known greater stability of C-S bonds compared to S-S bonds.

Parameter	Didodecyl Disulfide	Didodecyl Sulfide
Melting Point (Tm)	32-36 °C	38-40 °C[1][2][3][4][5]
Boiling Point	Not available	260-263 °C (at 4 mmHg)[1][2][4][5][6]
Flash Point	~216 °C	>113 °C
Onset of Decomposition (TGA)	~210-230 °C (estimated)	>300 °C (estimated)
Primary Decomposition Pathway	Cleavage of the S-S disulfide bond	Cleavage of C-S bonds

Discussion of Thermal Stability

The primary determinant of the thermal stability of these compounds is the strength of the sulfur-containing bond. Didodecyl disulfide contains a sulfur-sulfur (S-S) single bond, which is known to be the most thermally labile part of the molecule. The thermal decomposition of dialkyl disulfides is initiated by the cleavage of this S-S bond, which typically occurs at lower temperatures compared to the carbon-sulfur (C-S) bonds found in its sulfide analog. For shorter-chain dialkyl disulfides like dimethyl disulfide, the decomposition temperature is in the range of 182-232°C.

In contrast, didodecyl sulfide possesses two carbon-sulfur (C-S) bonds and lacks the weaker S-S bond. The C-S bond is generally more stable than the S-S bond, suggesting that a higher temperature is required to initiate the thermal decomposition of didodecyl sulfide. While specific experimental TGA data for didodecyl sulfide is scarce, it is expected to have a significantly higher onset of decomposition compared to its disulfide counterpart. The decomposition of long-chain aliphatic esters, for comparison, often occurs at temperatures exceeding 200°C.

Experimental Protocols

The following are detailed methodologies for conducting TGA and DSC analyses on didodecyl disulfide and didodecyl sulfide.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the samples by measuring mass loss as a function of temperature.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, inert TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup: Place the crucible in the TGA furnace.

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 500°C at a constant heating rate of 10°C/min.

• Data Collection: Continuously record the sample's mass as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the temperature at which 5% and 50% mass loss occurs.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion of the samples.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup: Place the sample and reference pans in the DSC cell.

• Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 0°C.

  • Heat the sample from 0°C to 60°C at a heating rate of 10°C/min.

  • Hold at 60°C for 2 minutes to ensure complete melting.

  • Cool the sample to 0°C at a rate of 10°C/min.

  • Reheat the sample from 0°C to 60°C at a heating rate of 10°C/min.

• Data Collection: Record the heat flow to the sample as a function of temperature.

• Data Analysis: The melting point is determined as the peak temperature of the endothermic transition in the second heating scan. The enthalpy of fusion is calculated by integrating the area under the melting peak.

Experimental Workflow Visualization

The logical flow of the thermal analysis process is depicted in the following diagram.

Caption: Workflow for the thermal analysis of didodecyl disulfide and didodecyl sulfide.

References

• 1. Didodecyl sulfide CAS#: 2469-45-6 [chemicalbook.com]
• 2. Dodecyl sulfide 93 2469-45-6 [sigmaaldrich.com]
• 3. didodecyl sulfide [stenutz.eu]
• 4. Didodecyl sulfide | 2469-45-6 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. Didodecyl sulfide One Chongqing Chemdad Co. ，Ltd [chemdad.com]

A Comparative Guide to the Redox Potentials of Dialkyl Disulfides via Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the redox potentials of various dialkyl disulfides, supported by experimental data from cyclic voltammetry. Understanding the electrochemical properties of the disulfide bond is crucial in numerous fields, including drug development, biochemistry, and materials science, as it governs the stability and reactivity of these molecules.

Comparative Analysis of Redox Potentials

The electrochemical reduction of dialkyl disulfides (RSSR) is a key process that involves the cleavage of the sulfur-sulfur bond to form two thiolate anions (RS⁻). This is a two-electron process, as depicted in the following reaction:

RSSR + 2e⁻ → 2RS⁻

The potential at which this reduction occurs is a critical measure of the disulfide bond's stability. Cyclic voltammetry is a powerful technique to probe these redox events. The following table summarizes the standard reduction potentials (E°) for a series of dialkyl and diaryl disulfides, providing a clear comparison of their susceptibility to reduction.

Disulfide	Structure	Reduction Potential (E°) vs. SCE (V)	Reference
Dimethyl Disulfide	CH₃-S-S-CH₃	-2.31	[1]
Diethyl Disulfide	CH₃CH₂-S-S-CH₂CH₃	-2.32	[1]
Di-n-propyl Disulfide	CH₃(CH₂)₂-S-S-(CH₂)₂CH₃	-2.33	[1]
Di-t-butyl Disulfide	(CH₃)₃C-S-S-C(CH₃)₃	-2.52	[1]
Diphenyl Disulfide	C₆H₅-S-S-C₆H₅	-1.12	[1]

Note: Potentials are referenced against the Saturated Calomel Electrode (SCE).

From the data, a clear trend emerges: the reduction potential of simple, linear dialkyl disulfides shows minimal variation with increasing alkyl chain length. However, the introduction of bulky substituents, such as the tertiary butyl groups in di-t-butyl disulfide, makes the reduction significantly more difficult (a more negative reduction potential). In contrast, the aromatic nature of diphenyl disulfide greatly facilitates the reduction process, making it substantially easier to reduce compared to its aliphatic counterparts.

Experimental Protocol: Cyclic Voltammetry of Dialkyl Disulfides

This section details a general methodology for the comparative analysis of dialkyl disulfide redox potentials using cyclic voltammetry.

1. Materials and Reagents:

• Analytes: Dimethyl disulfide, Diethyl disulfide, Di-n-propyl disulfide, Diphenyl disulfide (high purity).

• Solvent: Anhydrous acetonitrile (B52724) (CH₃CN) is a common choice due to its wide potential window and ability to dissolve both the analytes and the supporting electrolyte.

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) is used to ensure sufficient conductivity of the solution.

• Reference Electrode: A non-aqueous Ag/Ag⁺ electrode or a Saturated Calomel Electrode (SCE) can be used. If using an SCE, a salt bridge is necessary to prevent chloride contamination of the non-aqueous solution.

• Working Electrode: A glassy carbon electrode (GCE) is a suitable choice for this analysis. The electrode should be polished to a mirror finish with alumina (B75360) slurry before each experiment.

• Counter Electrode: A platinum wire or mesh serves as the counter electrode.

• Inert Gas: High-purity nitrogen or argon is required for deaerating the solution.

2. Instrumentation:

• A potentiostat capable of performing cyclic voltammetry.

3. Experimental Procedure:

• Electrode Preparation: Polish the glassy carbon working electrode with 0.05 µm alumina slurry on a polishing pad for 2-3 minutes. Rinse thoroughly with deionized water and then with anhydrous acetonitrile. Dry the electrode completely.

• Solution Preparation: Prepare a 1.0 mM solution of the dialkyl disulfide analyte in anhydrous acetonitrile containing 0.1 M TBAPF₆.

• Electrochemical Cell Setup: Assemble a three-electrode cell with the polished GCE as the working electrode, the platinum wire as the counter electrode, and the reference electrode.

• Deaeration: Immerse the electrodes in the analyte solution and deaerate by bubbling with high-purity nitrogen or argon for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain an inert atmosphere above the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Set the potential window to scan from an initial potential where no reaction occurs (e.g., 0.0 V) to a sufficiently negative potential to observe the reduction of the disulfide bond (e.g., -2.8 V vs. SCE), and then reverse the scan back to the initial potential.

  • Set the scan rate to 100 mV/s.

  • Record the cyclic voltammogram. It is good practice to record a second or third scan to ensure reproducibility.

• Data Analysis:

  • Determine the cathodic peak potential (Epc) from the voltammogram. For irreversible processes, as is common for disulfide reduction, the peak potential is often reported. For a more rigorous determination of the standard redox potential (E°), further analysis, such as convolution voltammetry, may be required.

• Comparative Analysis: Repeat the procedure for each dialkyl disulfide under identical conditions to ensure a valid comparison of their redox potentials.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the cyclic voltammetry analysis of dialkyl disulfides.

Caption: Experimental workflow for comparing dialkyl disulfide redox potentials.

Signaling Pathway of Disulfide Reduction

The fundamental electrochemical process involves the transfer of electrons from the working electrode to the disulfide, leading to the cleavage of the S-S bond.

Caption: Electrochemical reduction pathway of a dialkyl disulfide.

References

• 1. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Symmetrical vs. Unsymmetrical Disulfides for Self-Assembled Monolayer (SAM) Formation

Publication Guide for Researchers, Scientists, and Drug Development Professionals

Self-Assembled Monolayers (SAMs) represent a cornerstone of surface science, enabling precise control over the chemical and physical properties of interfaces. Formed by the spontaneous organization of molecules on a substrate, SAMs are critical in applications ranging from biosensing and drug delivery to corrosion inhibition and nanoelectronics. While alkanethiols are common precursors, organodisulfides—both symmetrical (R-S-S-R) and unsymmetrical (R-S-S-R')—offer practical advantages, including greater stability against oxidation during storage.

This guide provides an objective, data-driven comparison of SAMs formed from symmetrical and unsymmetrical disulfides on gold substrates. We will delve into the performance characteristics, present supporting experimental data in structured tables, and provide detailed methodologies for key characterization techniques.

Mechanism of SAM Formation: A Common Pathway

A crucial point in this comparison is that both symmetrical and unsymmetrical disulfides form the same fundamental surface species on gold. Upon exposure to the gold surface, the disulfide bond (S-S) cleaves, and each sulfur atom forms a covalent bond with the gold, resulting in a gold-thiolate (Au-S-R) species. This process is identical to the one observed when using alkanethiol (R-SH) precursors. X-ray Photoelectron Spectroscopy (XPS) studies confirm this, showing indistinguishable S(2p) signals from monolayers derived from both thiols and disulfides, corresponding to a gold-thiolate bond.

Validating the Antimicrobial Efficacy of Didodecyl Disulfide Against Standard Antibiotics: A Comparative Analysis and Proposed Validation Framework

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential antimicrobial efficacy of Didodecyl disulfide against established standard antibiotics. Due to the current lack of publicly available, direct experimental data on the antimicrobial activity of Didodecyl disulfide, this document serves as a proposed framework for its validation. We will present the established methodologies for assessing antimicrobial efficacy, comparative data for standard antibiotics, and the scientific rationale for investigating Didodecyl disulfide as a novel antimicrobial agent based on the known activities of related organosulfur compounds.

Rationale for Investigating Didodecyl Disulfide

Didodecyl disulfide belongs to the class of organosulfur compounds, which have garnered significant interest in antimicrobial research. The disulfide bond (-S-S-) is a key functional moiety in several natural and synthetic antimicrobial agents. Compounds containing disulfide bonds, such as allicin (B1665233) from garlic and various antimicrobial peptides, have demonstrated potent activity against a broad spectrum of bacteria.[1][2] The proposed mechanism of action for many of these compounds involves the disruption of bacterial cellular processes through interaction with thiol-containing proteins, leading to enzyme inhibition and cell death.[3][4] The long aliphatic chains of Didodecyl disulfide may also contribute to its potential antimicrobial activity by facilitating interaction with and disruption of the bacterial cell membrane, a mechanism observed in other lipophilic antimicrobial agents.[5][6]

Comparative Data of Standard Antibiotics

To establish a benchmark for evaluating the potential efficacy of Didodecyl disulfide, the following tables summarize the Minimum Inhibitory Concentration (MIC) values of common standard antibiotics against key bacterial pathogens. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[7][8]

Table 1: Minimum Inhibitory Concentration (MIC) in µg/mL of Standard Antibiotics against Staphylococcus aureus

Antibiotic	MIC Range (µg/mL)
Penicillin	0.06 - >256
Oxacillin	0.25 - >256
Vancomycin	0.5 - 8[9]
Ciprofloxacin	0.12 - >32
Gentamicin	0.12 - >128
Didodecyl disulfide	Data Not Available

Table 2: Minimum Inhibitory Concentration (MIC) in µg/mL of Standard Antibiotics against Escherichia coli

Antibiotic	MIC Range (µg/mL)
Ampicillin	2 - >256
Ciprofloxacin	0.015 - >32
Gentamicin	0.25 - >128
Ceftazidime	0.25 - >256
Imipenem	0.12 - 64
Didodecyl disulfide	Data Not Available

Table 3: Minimum Inhibitory Concentration (MIC) in µg/mL of Standard Antibiotics against Pseudomonas aeruginosa

Antibiotic	MIC Range (µg/mL)
Piperacillin-tazobactam	4 - >64[10]
Ceftazidime	2 - 32[10]
Imipenem	0.5 - >64
Amikacin	2 - 8[10]
Ciprofloxacin	0.094 - 32[11]
Gentamicin	≤1 - 8[10]
Tobramycin	0.25 - 256[11]
Didodecyl disulfide	Data Not Available

Experimental Protocols for Antimicrobial Efficacy Testing

The following are detailed methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of a test compound, such as Didodecyl disulfide.

Minimum Inhibitory Concentration (MIC) Assay Protocol

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.[7]

• Preparation of Test Compound: Prepare a stock solution of Didodecyl disulfide in a suitable solvent (e.g., dimethyl sulfoxide, DMSO). Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing Mueller-Hinton Broth (MHB) to achieve a range of desired concentrations.

• Inoculum Preparation: Culture the test bacterium (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) on an appropriate agar (B569324) medium. Prepare a bacterial suspension in sterile saline or MHB and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: Inoculate each well of the microtiter plate containing the diluted test compound with the prepared bacterial inoculum. Include a positive control (bacteria in MHB without the test compound) and a negative control (MHB without bacteria). Incubate the plate at 35-37°C for 16-20 hours.

• Result Interpretation: After incubation, visually inspect the microtiter plate for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible bacterial growth.

Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Minimum Bactericidal Concentration (MBC) Assay Protocol

The MBC is the lowest concentration of an antimicrobial agent that kills ≥99.9% of the initial bacterial inoculum.

• Perform MIC Assay: First, determine the MIC of the test compound as described above.

• Subculturing: From the wells of the MIC plate that show no visible growth, take a small aliquot (e.g., 10 µL) and plate it onto an appropriate agar medium (e.g., Tryptic Soy Agar).

• Incubation: Incubate the agar plates at 35-37°C for 18-24 hours.

• Result Interpretation: After incubation, count the number of colonies on each plate. The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the number of viable bacteria compared to the initial inoculum.

References

• 1. Applications and Opportunities in Using Disulfides, Thiosulfinates, and Thiosulfonates as Antibacterials [mdpi.com]
• 2. Allicin-Inspired Heterocyclic Disulfides as Novel Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Applications and Opportunities in Using Disulfides, Thiosulfinates, and Thiosulfonates as Antibacterials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Thiol- and Disulfide-Containing Vancomycin Derivatives Against Bacterial Resistance and Biofilm Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. idexx.com [idexx.com]
• 9. A Comparison of the Minimum Inhibitory Concentration of Antibiotics in Staphylococcus Species Isolated From Orthopedic and Respiratory Medicine Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Antimicrobial susceptibility and minimal inhibitory concentration of Pseudomonas aeruginosa isolated from septic ocular surface disease in different animal species - PMC [pmc.ncbi.nlm.nih.gov]

Surface energy measurements of monolayers from Didodecyl disulfide and its analogs

This guide provides a comparative analysis of the surface properties of self-assembled monolayers (SAMs) derived from didodecyl disulfide (DDS) and its alkanethiol analogs. The formation of these highly ordered monolayers on gold surfaces drastically alters the surface energy, a critical parameter in fields ranging from biosensor development to corrosion protection. This document outlines the expected surface energy values, details the experimental protocols for their measurement, and illustrates the underlying molecular assembly process.

Performance Comparison: Surface Wettability and Energy

The transformation of a high-energy, hydrophilic gold surface to a low-energy, hydrophobic surface is the hallmark of a well-formed didodecyl disulfide or dodecanethiol monolayer. The primary method for quantifying this change is through contact angle measurements, which are then used to calculate the surface free energy (SFE). A high contact angle with a polar liquid like water indicates a hydrophobic surface with low surface energy.

The table below summarizes the key performance indicators for these surfaces. Didodecyl disulfide and dodecanethiol (its direct thiol analog) are expected to yield nearly identical surface properties, as both form a gold-thiolate species on the surface.[1][2]

Surface Type	Test Liquid	Advancing Contact Angle (θ)	Surface Character	Calculated Surface Free Energy (SFE)
Bare Gold (Cleaned)	Water	49° - 81°[3]	Hydrophilic, High-Energy	High
Didodecyl Disulfide SAM on Gold	Water	~111° (Expected, similar to Dodecanethiol)[4]	Hydrophobic, Low-Energy	Low
Dodecanethiol SAM on Gold	Water	111°[4]	Hydrophobic, Low-Energy	Low
Undecanethiol (C11 analog) SAM on Gold	Water	105° ± 2°[3]	Hydrophobic, Low-Energy	Low

Note: The surface free energy is calculated from contact angle data using multiple liquids and a theoretical model, such as the OWRK method.

Experimental Protocols

Accurate surface energy measurements rely on meticulous preparation of the monolayers and precise measurement techniques. The following protocols are standard in the field.

Formation of Self-Assembled Monolayers (SAMs)

This protocol describes the formation of a monolayer from a didodecyl disulfide solution onto a gold substrate.[5][6]

• Substrate Preparation: Begin with a clean gold-coated substrate. A common and effective cleaning method is the use of a "piranha solution" (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Extreme caution is required when handling piranha solution. Rinse the substrate thoroughly with deionized water and ethanol (B145695), then dry it under a stream of dry nitrogen gas.

• Solution Preparation: Prepare a 1 mM solution of didodecyl disulfide in a high-purity solvent, typically absolute ethanol.[7]

• Self-Assembly: Immerse the clean, dry gold substrate into the disulfide solution. The container should be sealed to minimize oxygen exposure and prevent contamination.[6] The self-assembly process begins immediately, but an immersion time of 12 to 24 hours is recommended to form a well-ordered, densely packed monolayer.[7]

• Rinsing and Drying: After immersion, remove the substrate with clean tweezers and rinse it thoroughly with fresh ethanol to remove any non-chemisorbed molecules. Dry the substrate again with a stream of dry nitrogen.

• Storage: Store the prepared SAM-coated substrates in a clean, dry environment, such as a desiccator or a petri dish backfilled with nitrogen, to prevent surface contamination.[5]

Surface Energy Measurement via Contact Angle Goniometry

The surface free energy (SFE) of the monolayer is determined by measuring the contact angles of several liquids with known surface tension properties and applying a theoretical model.[8][9]

• Sessile Drop Method: Place the SAM-coated substrate on the level stage of a contact angle goniometer.

• Liquid Probes: Use at least two pure liquids with known dispersive and polar surface tension components.[10] A standard pair is deionized water (a polar liquid) and diiodomethane (B129776) (a non-polar, dispersive liquid).[11]

• Measurement: Carefully dispense a small droplet (typically a few microliters) of the first test liquid onto the surface. An integrated camera captures the profile of the droplet. Software then analyzes the drop shape and calculates the static contact angle at the three-phase (solid-liquid-vapor) interface.[11] Repeat the measurement at several locations on the surface to ensure uniformity.

• Calculation of Surface Free Energy: The Owens, Wendt, Rabel, and Kaelble (OWRK) method is commonly used to calculate the total SFE of the solid (γₛ) by separating it into its dispersive (γₛᵈ) and polar (γₛᵖ) components.[10][11] The method uses the Young's equation framework and the known liquid properties to solve for the two unknown solid surface energy components.[9][10]

Visualization of Monolayer Formation

The following diagram illustrates the workflow for the self-assembly of a didodecyl disulfide monolayer on a gold (Au) surface. The process involves the cleavage of the disulfide bond and the subsequent organization of the alkyl chains into a dense, ordered film.[1][12]

Workflow for Didodecyl Disulfide Self-Assembled Monolayer (SAM) Formation.

References

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 9. biolinscientific.com [biolinscientific.com]
• 10. nanoscience.com [nanoscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Formation and Structure of Highly Ordered Self-Assembled Monolayers on Au(111) via Vapor Deposition of Dioctyl Diselenides | MDPI [mdpi.com]

A Comparative Guide to Mass Spectrometry Techniques for Identifying Didodecyl Disulfide Reaction Byproducts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of mass spectrometry techniques for the identification and analysis of didodecyl disulfide and its potential reaction byproducts. As a long-chain dialkyl disulfide, didodecyl disulfide and its related impurities present unique analytical challenges due to their nonpolar nature and potential for complex fragmentation. This document outlines the performance of various mass spectrometry methods, supported by detailed experimental protocols and comparative data, to assist researchers in selecting the optimal analytical strategy.

Introduction to Didodecyl Disulfide and its Potential Byproducts

Didodecyl disulfide [(C₁₂H₂₅S)₂], with a molecular weight of 402.8 g/mol , is synthesized typically through the oxidation of dodecanethiol. During its synthesis or subsequent reactions, several byproducts may form. Understanding and identifying these impurities is crucial for quality control and for comprehending reaction mechanisms. The primary analytes of interest in this guide are:

• Didodecyl Disulfide (C₂₄H₅₀S₂): The target analyte.

• Dodecanethiol (C₁₂H₂₆S): The precursor, which may remain as a residual impurity.

• Didodecyl Trisulfide (C₂₄H₅₀S₃): A potential byproduct from reactions involving elemental sulfur or disproportionation.

• Dodecyl Sulfoxide (C₁₂H₂₆SO): An oxidation product of dodecanethiol or didodecyl disulfide.

• S-dodecyl dodecane-thiosulfonate (C₂₄H₅₀O₂S₂): An over-oxidation product.

This guide will compare three principal mass spectrometry techniques for the analysis of these compounds: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS) with Atmospheric Pressure Chemical Ionization (APCI), and Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry.

Performance Comparison of Mass Spectrometry Techniques

The selection of an appropriate mass spectrometry technique is contingent on the specific analytical requirements, such as the need for quantitative precision, qualitative identification, or high-throughput screening. The following tables summarize the key performance metrics for the analysis of didodecyl disulfide and its byproducts using GC-MS, LC-MS (APCI), and MALDI-TOF MS.

Table 1: Comparison of Mass Spectrometry Techniques for Didodecyl Disulfide Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/APCI)	Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF)
Principle	Separation of volatile compounds followed by electron ionization and mass analysis.	Separation by liquid chromatography followed by gas-phase ionization and mass analysis.	Laser-induced desorption and ionization from a matrix, followed by mass analysis based on time-of-flight.
Best Suited For	Volatile and thermally stable compounds. Ideal for separating dodecanethiol and didodecyl disulfide.	A wider range of polarities and thermally labile compounds. Good for all target analytes.	High molecular weight and non-volatile compounds. Can be used for qualitative screening.
Ionization	Electron Ionization (EI)	Atmospheric Pressure Chemical Ionization (APCI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Fragmentation	Extensive, provides structural information.	Softer ionization, less fragmentation, often shows molecular ion.	Soft ionization, minimal fragmentation, primarily molecular ions.
Sample Throughput	Moderate	High	High (for qualitative screening)
Quantitative Ability	Excellent	Excellent	Semi-quantitative to poor

Table 2: Predicted Mass Spectrometric Data for Didodecyl Disulfide and Byproducts

Compound	Molecular Formula	Molecular Weight ( g/mol )	Technique	Predicted [M]+• or [M+H]+ (m/z)	Predicted Key Fragment Ions (m/z)
Dodecanethiol	C₁₂H₂₆S	202.4	GC-MS (EI)	202	169 ([M-SH]+), 85, 71, 57, 43 (alkyl chain fragments)
Didodecyl Disulfide	C₂₄H₅₀S₂	402.8	GC-MS (EI)	402	201 ([C₁₂H₂₅S]+), 169, 85, 71, 57, 43
LC-MS (APCI)	403 ([M+H]+)	201
MALDI-TOF	403 ([M+H]+), 425 ([M+Na]+)	Minimal fragmentation
Didodecyl Trisulfide	C₂₄H₅₀S₃	434.9	LC-MS (APCI)	435 ([M+H]+)	233 ([C₁₂H₂₅S₂]+), 201 ([C₁₂H₂₅S]+)
MALDI-TOF	435 ([M+H]+), 457 ([M+Na]+)	Minimal fragmentation
Dodecyl Sulfoxide	C₁₂H₂₆SO	218.4	LC-MS (APCI)	219 ([M+H]+)	201 ([M-OH]+)
S-dodecyl dodecane-thiosulfonate	C₂₄H₅₀O₂S₂	434.8	LC-MS (APCI)	435 ([M+H]+)	267 ([C₁₂H₂₅SO₂]+), 201 ([C₁₂H₂₅S]+)

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is optimized for the analysis of volatile and semi-volatile sulfur compounds like dodecanethiol and didodecyl disulfide.

• Sample Preparation:

  • Dissolve the reaction mixture in a volatile solvent such as hexane (B92381) or dichloromethane (B109758) to a final concentration of approximately 1 mg/mL.

  • If necessary, perform a liquid-liquid extraction to remove non-volatile components.

  • For quantitative analysis, add an internal standard (e.g., di-n-decyl sulfide) at a known concentration.

• GC-MS Parameters:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

  • Injector Temperature: 280 °C.

  • Injection Volume: 1 µL (splitless mode).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp 1: 15 °C/min to 250 °C, hold for 5 minutes.

    • Ramp 2: 20 °C/min to 300 °C, hold for 5 minutes.

  • MS System: Agilent 5977A MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-550.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis:

  • Identify compounds by comparing their mass spectra with a reference library (e.g., NIST) and their retention times with those of standards.

  • Quantify by integrating the peak area of a characteristic ion and comparing it to the internal standard.

Liquid Chromatography-Mass Spectrometry with APCI (LC-MS/APCI)

This method is suitable for a broader range of byproducts, including those that are less volatile or thermally labile.

• Sample Preparation:

  • Dissolve the sample in a mixture of isopropanol (B130326) and hexane (1:1 v/v) to a concentration of approximately 0.1 mg/mL.

  • Filter the sample through a 0.22 µm PTFE syringe filter before analysis.

  • For quantitative analysis, prepare a calibration curve using standards of the target analytes.

• LC-MS/MS Parameters:

  • LC System: Agilent 1290 Infinity II LC or equivalent.

  • Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 80% B, increase to 100% B over 10 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

  • Ionization Mode: APCI, positive ion mode.

  • Nebulizer Gas (N₂): 40 psi.

  • Vaporizer Temperature: 350 °C.

  • Gas Temperature: 300 °C.

  • Capillary Voltage: 4000 V.

  • Corona Current: 4 µA.

  • Data Acquisition: Full scan (m/z 100-600) for qualitative analysis or Multiple Reaction Monitoring (MRM) for quantitative analysis.

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF)

MALDI-TOF is a rapid screening tool for the qualitative analysis of didodecyl disulfide and its higher molecular weight byproducts.

• Sample Preparation:

  • Prepare a saturated solution of the matrix in a suitable solvent. For nonpolar analytes like didodecyl disulfide, dithranol or trans-2-[3-(4-tert-Butyl-phenyl)-2-methyl-2-propenylidene]malononitrile (DCTB) are good choices. A common solvent is tetrahydrofuran (B95107) (THF).

  • Dissolve the analyte sample in THF to a concentration of approximately 1 mg/mL.

  • Mix the analyte solution and the matrix solution in a 1:10 (v/v) ratio.

  • Spot 1 µL of the mixture onto the MALDI target plate and allow it to air dry (dried-droplet method).

• MALDI-TOF Parameters:

  • MS System: Bruker ultrafleXtreme or equivalent.

  • Laser: 337 nm Nitrogen laser.

  • Mode: Reflectron positive ion mode.

  • Acceleration Voltage: 25 kV.

  • Laser Fluence: Adjust to the minimum necessary for good signal-to-noise to minimize fragmentation.

  • Data Acquisition: Average of 200-500 laser shots per spot.

Mandatory Visualizations

Experimental workflow for byproduct analysis.

Proposed fragmentation of didodecyl disulfide in EI-MS.

Decision tree for selecting an analytical technique.

Conclusion

The identification and characterization of didodecyl disulfide and its reaction byproducts can be effectively achieved using a range of mass spectrometry techniques.

• GC-MS is a robust and reliable method for the quantitative analysis of the more volatile and thermally stable compounds, such as dodecanethiol and didodecyl disulfide, providing detailed structural information through its characteristic fragmentation patterns.

• LC-MS with APCI offers greater versatility, capable of analyzing a wider array of byproducts, including potential oxidation products that may be less volatile or thermally sensitive. Its softer ionization is advantageous for preserving the molecular ion, simplifying spectral interpretation.

• MALDI-TOF serves as a rapid, high-throughput tool for qualitative screening, particularly useful for confirming the presence of the target molecule and higher molecular weight species with minimal sample preparation.

The choice of technique should be guided by the specific analytical goals, the nature of the expected byproducts, and the required level of quantitative accuracy. For comprehensive characterization, a combination of these techniques may be most powerful, leveraging the strengths of each to build a complete profile of the reaction mixture.

Safety & Regulatory Compliance

Proper Disposal of Didodecyl Disulfide: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of didodecyl disulfide is a critical aspect of laboratory safety and chemical management. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of this compound in accordance with safety regulations. Adherence to these protocols is essential to minimize environmental impact and ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of didodecyl disulfide is provided in the table below. Understanding these properties is crucial for safe handling and storage prior to disposal.

Property	Value
Physical State	Liquid or Solid Crystalline
Appearance	White to light yellow crystalline powder or flakes
Melting Point	38-40 °C (lit.)[1][2]
Boiling Point	260-263 °C at 4 mmHg (lit.)[1][2]
Flash Point	>110 °C (>230 °F)[2]
Solubility	No information available

Step-by-Step Disposal Procedure

The proper disposal of didodecyl disulfide involves a systematic approach to ensure safety and compliance with regulations. The following steps outline the recommended procedure for its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling didodecyl disulfide for disposal, it is imperative to wear appropriate personal protective equipment (PPE) to prevent skin and eye contact.[3] This includes:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A laboratory coat

Step 2: Waste Collection and Storage

Proper collection and storage of didodecyl disulfide waste are crucial to prevent accidental release and ensure safe handling.

• Waste Segregation: Do not mix didodecyl disulfide waste with other waste streams.[4] It should be collected in a dedicated, properly labeled waste container.

• Container Selection: Use a suitable and closed container for disposal.[3] The container must be in good condition and compatible with the chemical.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the chemical name "Didodecyl Disulfide".[4]

Step 3: Disposal Method

Didodecyl disulfide should not be disposed of down the drain or in regular trash.[3] The recommended methods for its disposal are:

• Licensed Chemical Destruction Plant: The most appropriate method is to send the waste to a licensed chemical destruction plant.[3]

• Controlled Incineration: Controlled incineration with flue gas scrubbing is another acceptable disposal method.[3]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

Step 4: Accidental Spills

In the event of a spill, follow these procedures:

• Ensure adequate ventilation. [3]

• Remove all sources of ignition. Use non-sparking tools for cleanup.[3]

• Contain the spill.

• Collect the spilled material. Adhered or collected material should be promptly placed in a suitable, closed container for disposal.[3]

• Dispose of the collected material in accordance with the procedures outlined above.

Step 5: Disposal of Contaminated Packaging

Contaminated packaging must also be disposed of properly:

• Triple Rinse: Containers can be triple-rinsed (or the equivalent). The rinsate should be collected and disposed of as hazardous waste.[3]

• Recycling or Reconditioning: After proper cleaning, the packaging can be offered for recycling or reconditioning.[3]

• Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[3]

• Incineration: Combustible packaging materials may be disposed of by controlled incineration.[3]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of didodecyl disulfide.

Caption: Workflow for the safe disposal of didodecyl disulfide.

References

• 1. Dodecyl sulfide 93 2469-45-6 [sigmaaldrich.com]
• 2. Cas 2469-45-6,Didodecyl sulfide | lookchem [lookchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. engineering.purdue.edu [engineering.purdue.edu]

Essential Safety and Logistical Information for Handling Didodecyl Disulfide

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals is paramount. This document provides essential guidance on the personal protective equipment (PPE), operational procedures, and disposal plans for Didodecyl disulfide.

Chemical and Physical Properties

A summary of the key quantitative data for Didodecyl disulfide is presented in the table below for easy reference.

Property	Value	Source
Molecular Formula	C₂₄H₅₀S₂	[1]
Molecular Weight	402.78 g/mol	[1][2]
Melting Point	25-30 °C	[3]
Boiling Point	212-216 °C (at 5 Torr)	[1][3]
Density	0.889 g/cm³	[2]
Flash Point	216.1 °C	[2]
Storage Temperature	2-8°C	[2][3]

Hazard Identification and Personal Protective Equipment (PPE)

PPE Category	Required Equipment	Specifications
Eye and Face Protection	Chemical safety goggles or a face shield	Must meet ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing.
Skin Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Inspect gloves for any signs of degradation before use. Change gloves immediately if contaminated.
Lab coat	A flame-retardant lab coat is recommended. Ensure it is fully buttoned.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood	If ventilation is inadequate or if aerosols may be generated, a NIOSH-approved respirator with an organic vapor cartridge is required.

Operational Protocol: Handling Didodecyl Disulfide

The following workflow outlines the essential steps for safely handling Didodecyl disulfide in a laboratory setting.

Caption: Workflow for Handling Didodecyl Disulfide

Experimental Protocol: Step-by-Step Handling Procedure

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for Didodecyl disulfide to be fully aware of its hazards and safety precautions.

• Don PPE: Put on all required personal protective equipment as outlined in the PPE table above.

• Prepare Work Area: Ensure you are working in a well-ventilated area, preferably within a certified chemical fume hood.

• Weighing/Measuring: Carefully weigh or measure the required amount of Didodecyl disulfide. As it can be a solid at room temperature, handle it as a powder to avoid generating dust[1].

• Performing the Experiment: Conduct all experimental manipulations within the chemical fume hood to minimize inhalation exposure.

• Decontamination: After the experiment, decontaminate all glassware and surfaces that may have come into contact with the chemical.

• Waste Segregation: Segregate all waste materials as described in the disposal plan below.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

• Hand Washing: Wash your hands thoroughly with soap and water after removing your gloves.

Disposal Plan

Proper disposal of Didodecyl disulfide and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Logical Relationship for Didodecyl Disulfide Disposal

Caption: Disposal Logic for Didodecyl Disulfide Waste

Step-by-Step Disposal Procedure

• Waste Segregation: All materials contaminated with Didodecyl disulfide, including unused product, contaminated labware (e.g., pipette tips, gloves), and cleaning materials, must be collected as hazardous waste.

• Containerization: Use a designated, leak-proof, and chemically compatible waste container.

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name, "Didodecyl disulfide."

• Storage: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.

• Disposal Request: Follow your institution's procedures to submit a hazardous waste pickup request.

• Final Disposal: The collected hazardous waste will be disposed of by a certified hazardous waste vendor in accordance with local, state, and federal regulations. In industrial settings, disulfide oils may be processed in a hydrotreater[5].

References

• 1. Buy Didodecyl disulfide | 2757-37-1 [smolecule.com]
• 2. Cas 2757-37-1,DIDODECYL DISULFIDE | lookchem [lookchem.com]
• 3. DIDODECYL DISULFIDE CAS#: 2757-37-1 [m.chemicalbook.com]
• 4. Dodecyl sulfide | C24H50S | CID 72875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Question 15: What are your options for processing of disulfide oil from an extractive mercaptan removal unit? How will this oil affect a naphtha hydrotreater? | American Fuel & Petrochemical Manufacturers [afpm.org]